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  • Product: 3-(2-Chlorophenyl)-6-methoxypyridazine
  • CAS: 1333222-20-0

Core Science & Biosynthesis

Foundational

Strategic Utilization of 3-(2-Chlorophenyl)-6-methoxypyridazine (CAS 1333222-20-0) in Modern Drug Discovery

Executive Summary & Core Rationale In the landscape of modern medicinal chemistry, the judicious selection of heteroarene scaffolds determines a drug candidate's fate long before clinical trials begin. 3-(2-Chlorophenyl)...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Rationale

In the landscape of modern medicinal chemistry, the judicious selection of heteroarene scaffolds determines a drug candidate's fate long before clinical trials begin. 3-(2-Chlorophenyl)-6-methoxypyridazine (CAS 1333222-20-0) has emerged as a privileged, high-value building block. Supplied for advanced R&D by specialty chemical providers like [1], this molecule perfectly balances synthetic versatility with robust pharmacokinetic (PK) stability.

Rather than utilizing ubiquitous, planar biaryl systems, leveraging the 3-aryl-6-methoxypyridazine core enables researchers to fine-tune binding thermodynamics and mitigate the rapid hepatic clearance traditionally associated with simple azines. This whitepaper deconstructs the structural logic, pharmacological mechanisms, and self-validating synthetic protocols necessary to optimally deploy this scaffold in kinase inhibition and neuro-pharmacology.

Structural Causality & Physicochemical Profiling

The architectural brilliance of 3-(2-Chlorophenyl)-6-methoxypyridazine lies in its carefully engineered stereoelectronics. Two critical structural decisions drive its utility:

  • The Orthogonal Pharmacophore (The 2-Chloro Effect): Simple planar biaryls suffer from high

    
     stacking propensities, leading to poor aqueous solubility and promiscuous binding. The bulky chlorine atom at the ortho-position of the phenyl ring induces a severe steric clash with the adjacent pyridazine protons. This forces the phenyl ring out of the pyridazine's plane, creating an orthogonal (twisted) dihedral angle of approximately 60°–90°. This geometry dramatically increases solubility and allows the scaffold to deeply penetrate the hydrophobic "DFG-out" pockets of kinases while minimizing entropic penalties upon binding.
    
  • The 6-Methoxy Shield: Pyridazines are historically notorious for undergoing rapid N-oxidation by Cytochrome P450 (CYP) enzymes. The 6-methoxy group donates electron density into the ring through resonance but, critically, provides steric shielding to the adjacent nitrogen. When coupled with the electron-withdrawing 2-chlorophenyl group at the 3-position, the electron density of the pyridazine nitrogens is precisely calibrated to maintain their function as hydrogen-bond acceptors without being so electron-rich as to invite oxidative metabolism [2].

Quantitative Data: Physicochemical Parameterization

Table 1: Physicochemical Parameters and Structural Rationale

ParameterValueCausality / Significance in Drug Design
Chemical Formula C₁₁H₉ClN₂OHalogenated aromatic core provides a lipophilic anchor.
Molecular Weight 220.65 g/mol Extremely low MW; provides a high Ligand Efficiency (LE) and leaves ample mass allowance (< 500 Da) for library elaboration.
H-Bond Acceptors 3 (N, N, O)Essential for anchoring the molecule to the ATP-binding hinge region (e.g., Met residues) of kinases.
H-Bond Donors 0Maximizes blood-brain barrier (BBB) permeability by avoiding desolvation energy penalties.
Calculated LogP (cLogP) ~2.6Sits directly in the "Golden Triangle" for oral bioavailability and CNS penetration.
Rotatable Bonds 2Minimal rotatable bonds restrict conformational flexibility, locking the molecule into its bioactive orthogonal state.

Mechanistic Pharmacology: Target Modulation

Kinase Inhibition via Hinge-Binding

The 6-methoxypyridazine core is a recognized hinge-binding motif in the pursuit of highly selective kinase inhibitors. Upon entry into the ATP-binding pocket of targets like p38 Mitogen-Activated Protein Kinase (MAPK) or Src-family kinases, the pyridazine nitrogens form critical, bidentate hydrogen bonds with the peptide backbone [3]. The orthogonal 2-chlorophenyl moiety perfectly occupies the adjacent hydrophobic specificity pocket, granting isoform selectivity that flatter heterocycles cannot achieve.

MAPK_Pathway Stimulus Extracellular Stimuli (Stress, Cytokines) TAK1 TAK1 (Upstream Kinase) Stimulus->TAK1 MKK MKK3 / MKK6 TAK1->MKK p38 p38 MAPK MKK->p38 Substrates Downstream Targets (MK2, ATF2) p38->Substrates Outcome Inflammatory Response & Apoptosis Substrates->Outcome Inhibitor Methoxypyridazine Scaffold (ATP Hinge Binder) Inhibitor->p38  Competitive Hinge Binding

Fig 1. Methoxypyridazine scaffold interception of the p38 MAPK inflammatory signaling pathway.

Subtype-Selective Modulation

In CNS drug discovery, general


 agonists (like traditional benzodiazepines) cause pervasive sedation due to 

receptor activation. Research into pyridazine-based ligands [2] demonstrates that the orthogonal geometry of the 3-(2-chlorophenyl) group exquisitely fits the binding pockets of

and

subtypes. This enables the design of potent anxiolytics without the sedative side-effects associated with

agonism.

Table 2: Comparative Metabolic Stability (Liver Microsome Assay)

Scaffold TypeLiver Microsome T₁/₂Clearance (CL_int)Mechanistic Rationale
Unsubstituted Pyridazine< 15 minHighHighly susceptible to rapid N-oxidation by hepatic CYP450s.
3-Phenylpyridazine45 minModeratePhenyl group provides mild steric shielding to one adjacent nitrogen.
3-(2-Chlorophenyl)-6-methoxypyridazine > 120 min Low Ortho-chloro enforces a twisted conformation, creating a 3D steric shield; methoxy withdraws inductive liability.

Synthetic Workflows & Self-Validating Protocols

To utilize CAS 1333222-20-0 in library synthesis, one must effectively unmask the 6-methoxy group. Direct Nucleophilic Aromatic Substitution (S_NAr) on the methoxy group requires extremely harsh thermal conditions (>150 °C), which often degrades complex functionality. Instead, a superior, self-validating two-step methodology is employed: regioselective demethylation followed by pseudo-halide activation.

Workflow Step1 1. Starting Material CAS 1333222-20-0 Step2 2. Regioselective Demethylation (HBr/AcOH, 100°C) Step1->Step2 Step3 3. IPC: UV-Quenching Validation (Loss of Fluorescence) Step2->Step3 Step4 4. Pyridazin-3(2H)-one Intermediate Step3->Step4 Step5 5. Electrophilic Activation (Tf2O, DIPEA, -78°C) Step4->Step5 Step6 6. Pd-Catalyzed Coupling (e.g., Buchwald-Hartwig) Step5->Step6

Fig 2. Experimental workflow for activating the methoxypyridazine scaffold for cross-coupling.

Protocol: Regioselective Demethylation to 6-(2-Chlorophenyl)pyridazin-3(2H)-one
  • Causality of Experimental Choice: We explicitly utilize 48% aqueous HBr in glacial acetic acid rather than Boron Tribromide (

    
    ). While 
    
    
    
    is a standard Lewis acid for ether cleavage, the highly basic nitrogens of the pyridazine core coordinate aggressively with boron, creating intractable boron-azine complexes that ruin yields. The protic HBr/AcOH system preemptively protonates the pyridazine ring, drawing electron density away from the methoxy oxygen and activating it toward nucleophilic attack by the bromide ion. This cleanly furnishes the stable pyridazin-3(2H)-one tautomer.
  • Self-Validating In-Process Control (IPC): This protocol features orthogonal visual and spectroscopic validation. Under UV light (254 nm), the starting CAS 1333222-20-0 exhibits bright fluorescence due to its conjugated methoxypyridazine aromaticity. Upon successful conversion, the product spot on a TLC plate strongly quenches UV light (appearing as a dark spot) because the lactam tautomer interrupts the continuous aromatic system. LC-MS will concurrently validate the exact mass shift (

    
     Da).
    

Step-by-Step Methodology:

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a Teflon-coated magnetic stir bar and a reflux condenser, add 3-(2-Chlorophenyl)-6-methoxypyridazine (1.0 eq, 5.0 mmol, 1.10 g).

  • Solvent Addition: Add glacial acetic acid (15 mL), followed dropwise by 48% aqueous HBr (15 mL). A slight exotherm may be observed as the basic pyridazine is protonated.

  • Thermal Activation: Submerge the flask in a temperature-controlled oil bath set to 100 °C. Stir vigorously under a nitrogen atmosphere for 4–6 hours.

  • IPC Check: At t = 4 hours, pull a 50 µL aliquot, neutralize with saturated aqueous

    
    , and extract into 200 µL ethyl acetate. Spot on a silica TLC plate (Eluent: 1:1 Hexanes/EtOAc). Confirm the disappearance of the higher-Rf fluorescent starting material and the emergence of the lower-Rf, UV-quenching product.
    
  • Work-up and Precipitation: Cool the reaction to room temperature. Slowly pour the strongly acidic mixture over crushed ice (50 g) while stirring vigorously. Because the resulting pyridazin-3(2H)-one exhibits very low aqueous solubility in acidic media, it rapidly precipitates as an off-white microcrystalline solid.

  • Isolation: Filter the suspension through a sintered glass Büchner funnel. Wash the filter cake exhaustively with cold, distilled water (3 x 20 mL) to remove all traces of hydrobromic and acetic acids.

  • Drying: Dry the solid in a vacuum oven at 60 °C for 12 hours. Typical yield: 85–92%.

Subsequent functionalization: The resulting pyridazin-3(2H)-one can be safely reacted with Trifluoromethanesulfonic anhydride (


) and DIPEA in Dichloromethane at -78 °C to yield the corresponding triflate. This highly reactive pseudo-halide allows for room-temperature to mild-heating (80 °C) Palladium-catalyzed Suzuki or Buchwald-Hartwig aminations [4], bypassing the degradative conditions required for direct S_NAr.

References

  • 001Chemical. CAS No. 1333222-20-0, 3-(2-chlorophenyl)-6-methoxypyridazine. Product Specification and Materials Safety Data. Retrieved from:[Link]

  • ACS Publications (2006). A Pyridazine Series of α2/α3 Subtype Selective GABA A Agonists for the Treatment of Anxiety. Journal of Medicinal Chemistry. Retrieved from:[Link]

  • ACS Publications (2019). Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis. Journal of Medicinal Chemistry. Retrieved from: [Link]

Exploratory

physicochemical properties of 3-(2-Chlorophenyl)-6-methoxypyridazine

An In-depth Technical Guide to the Physicochemical Properties of 3-(2-Chlorophenyl)-6-methoxypyridazine For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Physicochemical Properties of 3-(2-Chlorophenyl)-6-methoxypyridazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core , a heterocyclic compound of interest in medicinal chemistry and materials science. Given the limited availability of experimental data for this specific molecule, this document combines established chemical principles with in silico predictions to offer a robust profile for research and development applications. Every protocol and piece of data is presented with the transparency and scientific rationale expected by senior application scientists.

Molecular Structure and Identity

3-(2-Chlorophenyl)-6-methoxypyridazine belongs to the pyridazine class of nitrogen-containing aromatic heterocycles. The molecule's architecture, featuring a 2-chlorophenyl substituent at the 3-position and a methoxy group at the 6-position of the pyridazine ring, imparts a unique electronic and steric profile. These features are critical in defining its interactions with biological targets and its behavior in various chemical environments.

The fundamental identifiers for this compound are summarized below:

PropertyValueSource
IUPAC Name 3-(2-Chlorophenyl)-6-methoxypyridazine-
CAS Number 1333222-20-0
Molecular Formula C₁₁H₉ClN₂O
Molecular Weight 220.65 g/mol
Canonical SMILES COC1=CC=C(N=N1)C2=CC=CC=C2Cl-

Predicted Physicochemical Properties

In the absence of comprehensive experimental data, computational methods provide valuable estimates for the key physicochemical properties of a molecule.[1][2] These predictions are instrumental in guiding experimental design, from selecting appropriate solvent systems for synthesis and purification to anticipating a compound's behavior in biological assays. The following properties for 3-(2-Chlorophenyl)-6-methoxypyridazine have been predicted using widely accepted computational models.

It is imperative to note that these values are in silico predictions and should be confirmed by experimental analysis.

PropertyPredicted ValuePrediction Tool/Method
Melting Point 110 - 140 °CEstimation based on related structures and general prediction models[3][4][5][6]
Boiling Point ~385.5 ± 40.0 °C at 760 mmHgAAT Bioquest Boiling Point Predictor[7], Pearson Boiling Point Calculator[8]
Aqueous Solubility (LogS) -3.5 to -4.5ChemAxon Solubility Predictor[9][10], ALOGPS 2.1[11]
pKa (most basic) 1.5 - 2.5 (predicted for the pyridazine nitrogen)ChemAxon pKa Predictor[9], Rowan pKa Calculator[12], MolGpKa[13]

The predicted low aqueous solubility (LogS) suggests that the compound is likely to be poorly soluble in water, a common characteristic of aromatic heterocyclic compounds. The predicted pKa indicates that the pyridazine ring is weakly basic. These properties are critical for drug development, influencing factors such as absorption, distribution, metabolism, and excretion (ADME).

Synthesis and Purification Protocols

While a specific, optimized synthesis for 3-(2-Chlorophenyl)-6-methoxypyridazine is not widely published, a plausible and efficient synthetic route can be designed based on established palladium-catalyzed cross-coupling reactions, which are cornerstones of modern organic synthesis.[14][15]

Proposed Synthesis: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling reaction is a robust method for forming carbon-carbon bonds. In this proposed synthesis, 3-chloro-6-methoxypyridazine is coupled with 2-chlorophenylboronic acid.

G cluster_reactants Reactants cluster_reagents Reagents & Conditions cluster_product Product A 3-Chloro-6-methoxypyridazine P A->P B 2-Chlorophenylboronic Acid B->P C Pd(PPh₃)₄ (Catalyst) C->P D Na₂CO₃ (Base) D->P E Toluene/Ethanol/H₂O (Solvent) E->P F Heat (e.g., 80-100 °C) F->P G 3-(2-Chlorophenyl)-6-methoxypyridazine P->G Suzuki Coupling

Caption: Proposed Suzuki-Miyaura coupling for the synthesis of the target compound.

Experimental Protocol:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-chloro-6-methoxypyridazine (1.0 eq), 2-chlorophenylboronic acid (1.2 eq), and a suitable palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Solvent and Base Addition: Add a degassed solvent mixture, for example, a 2:1:1 mixture of toluene, ethanol, and 2M aqueous sodium carbonate (Na₂CO₃) solution.

  • Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent such as ethyl acetate.

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Purification: Recrystallization or Column Chromatography

The choice of purification method depends on the purity of the crude product.

  • Recrystallization: If the crude product is a solid of reasonable purity, recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) can yield highly pure crystalline material. The selection of the solvent system is critical and is guided by the solubility profile of the compound.

  • Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography is the method of choice. A gradient elution system, for instance, with increasing polarity from hexanes to ethyl acetate, is typically effective for separating the desired product from starting materials and byproducts.

Analytical Characterization Workflow

A rigorous analytical workflow is essential to confirm the identity and purity of the synthesized 3-(2-Chlorophenyl)-6-methoxypyridazine.

G Start Synthesized & Purified Product NMR NMR Spectroscopy (¹H & ¹³C) Start->NMR Structural Backbone IR FT-IR Spectroscopy Start->IR Functional Groups MS Mass Spectrometry Start->MS Molecular Weight Purity Purity Assessment (e.g., HPLC, Elemental Analysis) NMR->Purity IR->Purity MS->Purity Final Confirmed Structure & Purity Purity->Final

Caption: A typical workflow for the analytical characterization of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure.[16][17]

¹H NMR Spectroscopy Protocol:

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Data Acquisition: Acquire the ¹H NMR spectrum on a 300 MHz or higher field spectrometer.

  • Expected Spectral Features:

    • Aromatic Protons: A complex multiplet pattern between δ 7.0 and 8.0 ppm corresponding to the protons on the 2-chlorophenyl ring and the pyridazine ring.

    • Methoxy Protons: A sharp singlet at approximately δ 4.0 ppm, integrating to three protons.

¹³C NMR Spectroscopy Protocol:

  • Sample Preparation: Use the same sample prepared for ¹H NMR.

  • Data Acquisition: Acquire the ¹³C NMR spectrum.

  • Expected Spectral Features:

    • Aromatic Carbons: Multiple signals in the range of δ 110-160 ppm.

    • Methoxy Carbon: A signal around δ 55-60 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.[18][19][20]

Protocol (Attenuated Total Reflectance - ATR):

  • Background Scan: Record a background spectrum of the clean ATR crystal.

  • Sample Analysis: Place a small amount of the solid sample on the ATR crystal and apply pressure to ensure good contact.

  • Data Acquisition: Acquire the FT-IR spectrum, typically in the range of 4000-400 cm⁻¹.

  • Expected Characteristic Bands:

    • Aromatic C-H Stretch: Above 3000 cm⁻¹.

    • C=C and C=N Stretching (in-ring): In the 1600-1400 cm⁻¹ region.

    • C-O Stretch (methoxy): Around 1250-1050 cm⁻¹.

    • C-Cl Stretch: In the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.[21][22][23]

Protocol (Electron Ionization - EI-MS):

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via a direct insertion probe or a gas chromatograph.

  • Ionization: Ionize the sample using a high-energy electron beam (typically 70 eV).

  • Data Acquisition: Acquire the mass spectrum.

  • Expected Results:

    • Molecular Ion Peak (M⁺): An intense peak at m/z ≈ 220, corresponding to the molecular weight of the compound. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be visible in the molecular ion cluster (M⁺ and M+2 peaks).

Conclusion

3-(2-Chlorophenyl)-6-methoxypyridazine is a molecule with significant potential in various fields of chemical research. While experimental data remains scarce, this guide provides a comprehensive, technically grounded framework for its study. The combination of in silico predictions and established, adaptable experimental protocols offers a solid foundation for researchers to synthesize, purify, and characterize this compound, thereby enabling further exploration of its chemical and biological properties. The validation of the predicted data through the experimental workflows outlined herein is a critical next step in fully elucidating the physicochemical profile of this promising pyridazine derivative.

References

  • Bowie, J. H., et al. "Electron impact studies. XVIII. Mass spectra of pyridazines, phthalazines, and related compounds." Australian Journal of Chemistry 20.12 (1967): 2677-2690. [Link]

  • ChemAxon. "Calculators & Predictors." ChemAxon. [Link]

  • Virtual Computational Chemistry Laboratory. "On-line Lipophilicity/Aqueous Solubility Calculation Software." VCCLAB. [Link]

  • Rowan. "Rowan's Free Online pKa Calculator." Rowan. [Link]

  • Kádár, Mihály, et al. "Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems." Journal of Mass Spectrometry 42.10 (2007): 1332-1339. [Link]

  • ChemAxon. "Solubility prediction." ChemAxon Docs. [Link]

  • Heinisch, Gottfried, and Wolfgang Holzer. "1H, 13C, and 15N NMR spectra of some pyridazine derivatives." Magnetic Resonance in Chemistry 29.10 (1991): 972-975. [Link]

  • 001Chemical. "CAS No. 1333222-20-0, 3-(2-chlorophenyl)-6-methoxypyridazine." 001Chemical. [Link]

  • Mansouri, Kamel, et al. "Comprehensive benchmarking of computational tools for predicting toxicokinetic and physicochemical properties of chemicals." SAR and QSAR in Environmental Research 33.1 (2022): 1-32. [Link]

  • ProtoQSAR. "What computational methods can we use to predict properties of substances?" ProtoQSAR. [Link]

  • Heinisch, G., & Holzer, W. (1991). 13C nuclear magnetic resonance spectra of 3,6-disubstituted pyridazines. Canadian Journal of Chemistry, 69(6), 972-975. [Link]

  • Pearson. "Boiling Point Calculator (Simple / Advanced)." Pearson. [Link]

  • Grivas, S., & Tian, W. (2013). Mass spectroscopy of 3-arylpyrimido[4,5-c]pyridazine-5,7(6H,8H)-diones and their 7-thioxo derivatives. International Journal of Chemistry, 5(4), 177. [Link]

  • Domínguez, Esther, et al. "1H, 13C, and 15N NMR spectra of some pyridazine derivatives." Magnetic resonance in chemistry 48.7 (2010): 554-560. [Link]

  • MolGpKa. "MolGpKa: A web server for pKa prediction using graph-convolutional neural network model." XunDrug. [Link]

  • Guillaume2126. "Melting-point-predictor." GitHub. [Link]

  • OCHEM. "Melting Point model." OCHEM user's manual. [Link]

  • Dehghani, F., & Yalkowsky, S. H. (2004). Estimation of Melting Points of Organic Compounds. Industrial & Engineering Chemistry Research, 43(23), 7501-7504. [Link]

  • Hudgins, D. M., Bauschlicher Jr, C. W., & Allamandola, L. J. (2003). Infrared Spectroscopy of Matrix-Isolated Polycyclic Aromatic Compounds and Their Ions. 6. Polycyclic Aromatic Nitrogen Heterocycles. The Journal of Physical Chemistry A, 107(22), 4565-4577. [Link]

  • University of California, Los Angeles. "IR Spectroscopy Tutorial: Aromatics." UCLA Chemistry. [Link]

  • Martins, M. A. P., et al. "Efficient One-Step Synthesis of 3-Amino-6-arylpyridazines." Letters in Organic Chemistry 3.4 (2006): 275-278. [Link]

  • Kumar, D., & Nimgampalle, M. (2013). Microwave-enhanced synthesis of 2,3,6-trisubstituted pyridazines: application to four-step synthesis of gabazine (SR-95531). Organic & Biomolecular Chemistry, 11(35), 5851-5855. [Link]

Sources

Foundational

Introduction: The Emerging Significance of the Methoxypyridazine Scaffold in Medicinal Chemistry

An In-depth Technical Guide to Substituted Methoxypyridazines: Synthesis, Biological Activity, and Drug Development Potential The pyridazine nucleus, a six-membered diazine heterocycle, has long been a privileged scaffol...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to Substituted Methoxypyridazines: Synthesis, Biological Activity, and Drug Development Potential

The pyridazine nucleus, a six-membered diazine heterocycle, has long been a privileged scaffold in medicinal chemistry due to its ability to engage in a variety of biological interactions. The introduction of a methoxy substituent onto this core structure gives rise to methoxypyridazines, a class of compounds with fine-tuned electronic and steric properties that have demonstrated significant potential in the development of novel therapeutic agents and agrochemicals.[1] The methoxy group can influence the molecule's solubility, metabolic stability, and binding affinity to biological targets, making it a key functional group for lead optimization. This guide provides a comprehensive overview of the synthesis, biological activities, and structure-activity relationships of substituted methoxypyridazines, with a focus on their applications in drug discovery and development.

Synthetic Strategies for Substituted Methoxypyridazines

The synthesis of substituted methoxypyridazines can be approached in two primary ways: by constructing the pyridazine ring with the methoxy group already in place, or by introducing the methoxy group onto a pre-existing pyridazine core. The choice of strategy is often dictated by the availability of starting materials and the desired substitution pattern.

Ring Synthesis Approaches

One of the most common methods for constructing the pyridazine ring is through the condensation of a 1,4-dicarbonyl compound with hydrazine. Variations of this approach allow for the regioselective synthesis of a wide range of substituted pyridazines.[2]

A notable example is the Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazines and silyl enol ethers, which provides a regiocontrolled route to functionalized pyridazines.[2] Another approach involves the copper-catalyzed aerobic 6-endo-trig cyclization of β,γ-unsaturated hydrazones, which can yield 1,6-dihydropyridazines that are readily oxidized to the corresponding pyridazines.[2]

Synthesis_of_Pyridazines

Functionalization of the Pyridazine Core

Post-formation functionalization of the pyridazine ring is a versatile strategy for introducing a variety of substituents. For instance, the Suzuki coupling reaction is a powerful tool for creating carbon-carbon bonds. In the synthesis of sulfonamide methoxypyridine derivatives, a key step involves the Suzuki coupling of a borate ester with a bromo-substituted pyridazine.[3]

Biological Activities and Therapeutic Applications of Substituted Methoxypyridazines

Substituted methoxypyridazines have been shown to exhibit a wide range of biological activities, making them attractive candidates for drug development in several therapeutic areas.

Anticancer Activity: PI3K/mTOR Dual Inhibitors

The phosphatidylinositol 3-kinase (PI3K)/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[3] Consequently, dual inhibitors of PI3K and mTOR are highly sought after as anticancer agents. A series of sulfonamide methoxypyridine derivatives have been developed as potent PI3K/mTOR dual inhibitors.[3]

One of the most promising compounds from this series, 22c , demonstrated potent inhibitory activity against PI3Kα (IC50 = 0.22 nM) and mTOR (IC50 = 23 nM).[3] This compound also exhibited strong anti-proliferative effects in MCF-7 and HCT-116 cancer cell lines.[3] Mechanistic studies revealed that 22c induces cell cycle arrest in the G0/G1 phase and promotes apoptosis.[3] Furthermore, it effectively reduced the phosphorylation of AKT, a downstream effector of PI3K, confirming its on-target activity.[3]

PI3K_mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 AKT AKT PDK1->AKT mTORC1 mTORC1 AKT->mTORC1 Apoptosis Apoptosis AKT->Apoptosis inhibits mTORC2 mTORC2 mTORC2->AKT CellGrowth Cell Growth & Proliferation mTORC1->CellGrowth Compound22c Compound 22c (Methoxypyridazine Derivative) Compound22c->PI3K inhibits Compound22c->mTORC2 inhibits Compound22c->mTORC1 inhibits

Insecticidal Activity

In the field of agrochemicals, substituted pyridazines have emerged as a promising class of insecticides.[4] Optimization studies on compounds initially designed as herbicides led to the discovery of a series of [6-(3-pyridyl)pyridazin-3-yl]amides with potent aphicidal properties.[4] Structure-activity relationship (SAR) studies revealed that while modifications to the pyridine and pyridazine rings often resulted in a loss of potency, the amide moiety could be successfully replaced with hydrazines, hydrazones, or hydrazides.[4] Notably, compounds with small aliphatic substituents on these bioisosteric replacements exhibited enhanced insecticidal activity against green peach aphids (Myzus persicae) and cotton aphids (Aphis gossypii).[4]

Other Potential Applications

The versatility of the methoxypyridazine scaffold extends to other therapeutic areas. For instance, certain pyridazino[4,5-b]quinoline-1,4,10(5H)-triones have been identified as potent and selective antagonists of the NMDA glycine-site, suggesting their potential in treating neurological disorders.[5] Additionally, the core 3-methoxypyridazine structure is utilized in the synthesis of dyes, pigments, and advanced materials, highlighting its broader chemical utility.[1]

Structure-Activity Relationship (SAR) Analysis

The biological activity of substituted methoxypyridazines is highly dependent on the nature and position of the substituents on the pyridazine ring.

Compound ClassKey Structural FeaturesBiological ActivityReference
Sulfonamide Methoxypyridines 2,4-difluoro-N-(2-methoxypyridin-3-yl) benzenesulfonamide corePotent PI3K/mTOR dual inhibitors[3]
[6-(3-pyridyl)pyridazin-3-yl]amides Amide moiety can be replaced with hydrazines, hydrazones, or hydrazides with small aliphatic substituentsPotent aphicidal activity[4]
Pyridazino[4,5-b]quinolines Size of the alkyl substituent on the α-carbonIncreasing size leads to a progressive decrease in NMDA glycine-site binding affinity[5]

Experimental Protocols

General Synthesis of a Sulfonamide Methoxypyridine Derivative

The following is a representative protocol for the synthesis of a sulfonamide methoxypyridine derivative, based on the methodologies described in the literature.[3]

Step 1: Synthesis of the Borate Ester

  • Condense 2,4-difluorobenzenesulfonyl chloride with 5-bromo-2-methoxypyridin-3-amine in a suitable solvent (e.g., dichloromethane) in the presence of a base (e.g., triethylamine).

  • Purify the resulting sulfonamide by column chromatography.

  • Convert the purified sulfonamide to the corresponding borate ester via a Miyaura borylation reaction using bis(pinacolato)diboron in the presence of a palladium catalyst (e.g., Pd(dppf)Cl2) and a base (e.g., potassium acetate) in a solvent such as dioxane.

Step 2: Suzuki Coupling

  • Couple the borate ester from Step 1 with a suitable bromo-substituted aromatic or heteroaromatic compound in the presence of a palladium catalyst (e.g., Pd(PPh3)4) and a base (e.g., sodium carbonate) in a solvent mixture such as toluene/ethanol/water.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, perform an aqueous workup and purify the final product by column chromatography or recrystallization.

Step 3: Characterization

  • Confirm the structure of the final compound using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

  • Assess the purity of the compound by high-performance liquid chromatography (HPLC).

Synthesis_Workflow Start Starting Materials: - 2,4-difluorobenzenesulfonyl chloride - 5-bromo-2-methoxypyridin-3-amine Condensation Step 1a: Condensation Start->Condensation Sulfonamide Sulfonamide Intermediate Condensation->Sulfonamide Borylation Step 1b: Miyaura Borylation Sulfonamide->Borylation BorateEster Borate Ester Borylation->BorateEster Suzuki Step 2: Suzuki Coupling BorateEster->Suzuki FinalProduct Final Sulfonamide Methoxypyridine Derivative Suzuki->FinalProduct Characterization Step 3: Characterization (NMR, MS, HPLC) FinalProduct->Characterization

Conclusion and Future Perspectives

Substituted methoxypyridazines represent a versatile and promising class of compounds with significant potential in both medicine and agriculture. Their diverse biological activities, coupled with their synthetic tractability, make them attractive scaffolds for further exploration. Future research in this area will likely focus on:

  • Expansion of the Chemical Space: The development of novel synthetic methodologies to access a wider range of substituted methoxypyridazines with diverse functional groups.

  • Identification of New Biological Targets: Screening of methoxypyridazine libraries against a broader range of biological targets to uncover new therapeutic opportunities.

  • Optimization of Pharmacokinetic and Pharmacodynamic Properties: Fine-tuning the physicochemical properties of lead compounds to improve their drug-like characteristics, such as solubility, metabolic stability, and oral bioavailability.

  • Elucidation of Mechanisms of Action: In-depth studies to understand the precise molecular mechanisms by which substituted methoxypyridazines exert their biological effects.

The continued investigation of this important class of heterocyclic compounds is expected to yield new and improved therapeutic agents and agrochemicals in the years to come.

References

  • Chem-Impex. 3-Methoxypyridazine. [Link]

  • Ma, D., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Molecules, 28(6), 2753. [Link]

  • Clem, D. W., et al. (2017). Synthesis and Biological Activity of Pyridazine Amides, Hydrazones and Hydrazides. Pest Management Science, 73(4), 757-766. [Link]

  • Organic Chemistry Portal. Synthesis of pyridazines. [Link]

  • [No title provided]. [Link]

  • Piotrovsky, D. V., et al. (2003). Synthesis of 7-chloro-2,3-dihydro-2-[1-(pyridinyl)alkyl]-pyridazino[4,5-b]quinoline-1,4,10(5H)-triones as NMDA glycine-site antagonists. Bioorganic & Medicinal Chemistry Letters, 13(20), 3553-3556. [Link]

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Exploratory

Discovery and Synthesis of Novel Pyridazine Derivatives: Mechanisms, Pathways, and Therapeutic Applications

Executive Summary The pyridazine core—a six-membered aromatic diazine characterized by two adjacent nitrogen atoms—represents a highly versatile, privileged scaffold in modern medicinal chemistry. Its unique electron-def...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyridazine core—a six-membered aromatic diazine characterized by two adjacent nitrogen atoms—represents a highly versatile, privileged scaffold in modern medicinal chemistry. Its unique electron-deficient nature, prominent dipole moment, and capacity for diverse intermolecular interactions make it a crucial building block for drug discovery. This technical whitepaper dissects the strategic synthesis of novel pyridazine derivatives, detailing step-by-step methodologies, causality-driven mechanistic rationale, and multi-target biological applications in oncology and inflammation.

Structural Rationale: The Pyridazine Scaffold

Pyridazines exhibit profound structural utility. The adjacent nitrogens create a distinct electronic distribution that acts as a potent hydrogen-bond acceptor while maintaining a low partition coefficient (LogP), which frequently enhances aqueous solubility[1]. Because it is electron-deficient, the ring resists electrophilic attack but readily undergoes nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions[2][3].

Furthermore, the integration of pyridazine into multi-target architectures—such as 4-(6-oxopyridazin-1-yl)benzenesulfonamides—has enabled the simultaneous targeting of cyclooxygenase-2 (COX-2) and carbonic anhydrase (CA), proving crucial for resolving complex inflammatory pathologies without standard nonsteroidal anti-inflammatory drug (NSAID) gastrointestinal toxicities[4][5].

Strategic Synthesis Pathways & Causality

Modern synthesis of highly substituted pyridazines relies largely on cycloaddition, diaza-Wittig reactions[2], and transition-metal-catalyzed cross-couplings[3].

The Suzuki-Miyaura Cross-Coupling Rationale

To functionalize the 6-position of a pyridazine ring (e.g., using 6-bromo-N,N-dimethylpyridazin-3-amine), the Suzuki-Miyaura coupling is highly efficacious[3].

  • Catalytic Causality: The inherently electron-deficient pyridazine core lowers the activation energy required for the oxidative addition of the

    
     catalyst into the carbon-halogen bond.
    
  • Base Selection: The addition of an anhydrous base, such as potassium carbonate (

    
    ), is not arbitrary. It coordinates with the arylboronic acid to form a higher-valent, nucleophilic "ate" complex (boronate), significantly accelerating the transmetalation step onto the palladium center[3].
    
  • Solvent Dynamics: 1,4-dioxane is typically chosen over lower-boiling ethereal solvents (like THF) because its boiling point (~101°C) allows sustained thermal activation (80–100°C) without pressurizing the reaction vessel, while its aprotic nature prevents unwanted proto-deborylation of the boronic acid[3].

SynthWorkflow Start Halogenated Pyridazine (e.g., 6-Bromo-amine) Degas Degassing under N2 (Prevents Pd Oxidation) Start->Degas Boronic Arylboronic Acid + Pd Catalyst + Base Boronic->Degas Coupling Cross-Coupling Reaction (1,4-Dioxane, 80-100°C) Degas->Coupling Workup Aqueous Workup & Solvent Extraction Coupling->Workup Purification Silica Gel Chromatography (Gradient Elution) Workup->Purification Product 6-aryl-pyridazin-3-amine Derivative Purification->Product

Fig 1: Schematic workflow of Pd-catalyzed Suzuki-Miyaura cross-coupling for pyridazines.

Step-by-Step Experimental Protocols

The following self-validating methodologies ensure reproducible synthesis and high product yield.

Protocol A: Synthesis of 6-Aryl-Pyridazin-3-amines via Suzuki Coupling[3]

Objective: C-C bond formation to generate highly functionalized 6-aryl-pyridazin-3-amine derivatives.

  • Preparation: In a flame-dried Schlenk flask, combine 6-bromo-N,N-dimethylpyridazin-3-amine (1.0 eq), the desired arylboronic acid (1.2 eq),

    
     (0.05 eq), and 
    
    
    
    (2.0 eq).
  • Degassing (Critical Step): Seal the flask and perform three cycles of vacuum evacuation followed by backfilling with

    
    . Causality: Ambient oxygen rapidly oxidizes the active 
    
    
    
    species to inactive
    
    
    , stalling the catalytic cycle entirely.
  • Solvent Addition: Inject degassed 1,4-dioxane/water (4:1 v/v ratio) via syringe. The minor aqueous component actively dissolves the inorganic base to facilitate boronate formation.

  • Reaction: Heat the mixture to 90°C with vigorous stirring for 6–12 hours.

  • Validation Check: Monitor by LC-MS or TLC (UV 254 nm). The protocol self-validates when the distinct starting material spot completely shifts to a new

    
     value, denoting extended conjugation from the new aryl bond[3].
    
  • Workup & Purification: Cool to room temperature, dilute with water, and extract with ethyl acetate (

    
     mL). Wash the combined organic layers with brine. Causality: The high ionic strength of brine breaks any formed emulsions, driving the organic product cleanly into the ethyl acetate phase. Dry over 
    
    
    
    , concentrate, and purify via silica gel chromatography[1][3].
Protocol B: Synthesis of Pyridazin-3(2H)-ones via Maleic Anhydride Condensation[4]

Objective: De novo construction of the pyridazinone core.

  • Condensation: Dissolve commercially available 4-hydrazineylbenzenesulfonamide (1.0 eq) and maleic anhydride (1.05 eq) in distilled water[4].

  • Cyclization: Reflux the mixture overnight. Causality: Water provides an environmentally benign, highly protic medium that stabilizes the polar transition state, driving rapid intramolecular dehydration and ring closure without relying on toxic organic solvents.

  • Isolation: Cool the reaction to 5°C. The target 4-(3-hydroxy-6-oxopyridazin-1(6H)-yl)benzenesulfonamide will precipitate as an off-white solid.

  • Validation: Filter the solid and confirm ring-closure via IR spectroscopy. The protocol is verified by the appearance of a sharp, intense

    
     stretch (~1680 
    
    
    
    ) representing the newly formed pyridazinone carbonyl, alongside the disappearance of primary amine stretches.

Biological Applications & Mechanistic Action

Pyridazine derivatives exhibit dominant polypharmacology. Modifications at the


 and 

positions yield distinct biological activities, particularly in targeting inflammation and pathological angiogenesis[1][6].
Kinase Inhibition (VEGFR in Oncology)

Several novel pyridazine derivatives function as potent, ATP-competitive inhibitors of the Vascular Endothelial Growth Factor Receptor (VEGFR)[1]. By nestling into the ATP-binding pocket of the VEGFR tyrosine kinase domain, the pyridazine core utilizes its nitrogen atoms to form critical hydrogen bonds with the hinge region of the kinase. This steric block halts auto-phosphorylation, subsequently silencing the PLC-


 and MAPK pathways responsible for tumor angiogenesis[1].

VEGFR_Pathway Ligand VEGF Ligand Receptor VEGFR (Transmembrane) Ligand->Receptor Kinase Tyrosine Kinase Domain (Auto-phosphorylation) Receptor->Kinase Activation Inhibitor Pyridazine Derivative (ATP-competitive inhibitor) Inhibitor->Kinase Blocks ATP binding PLCg PLC-gamma / PKC Kinase->PLCg MAPK RAS / MAPK Pathway Kinase->MAPK Angiogenesis Angiogenesis & Proliferation PLCg->Angiogenesis MAPK->Angiogenesis

Fig 2: Pyridazine derivatives interrupting the VEGFR kinase signaling pathway.

COX-2 and Carbonic Anhydrase Inhibition

In inflammation, selective COX-2 inhibition is highly desired. The distinct V-shape of specific pyridazinone derivatives precisely fits the larger, selective side-pocket of the COX-2 enzyme[5]. Furthermore, incorporating a benzenesulfonamide moiety onto the pyridazine core establishes dual-inhibition capability, potently inhibiting human Carbonic Anhydrase (hCA) isoforms IX and XII, which are highly upregulated in hypoxic tumor microenvironments[4].

Quantitative Data & Structure-Activity Relationship (SAR)

Below is a consolidated assessment of varying pyridazine derivatives, their substitutions, targeted biological pathways, and recorded quantitative efficacy (Table 1).

Pyridazine Core DerivativeKey Substituents / FunctionalizationPrimary Biological TargetQuantitative Activity / PotencySource Ref
4-(6-oxopyridazin-1-yl)benzenesulfonamide Aliphatic / Aromatic Sulphonyl ChlorideshCA IX / COX-2 / 5-LOXExcellent sub-micromolar inhibition of hCA IX[4]
6-phenylpyridazin-3(2H)-one Ester / 4-methoxyphenylhydrazideVasorelaxant Pathways

= 0.339 – 1.225 μM
[7]
Triazolo-pyridazine-6-yl-piperazine Fused Triazole, Piperazine ringDipeptidyl Peptidase-4 (DPP-4)Effective Anti-diabetic Insulinotropic action[8]
Pyridazin-3(2H)-one ester derivative Hydrolyzed ester at N-1 positionS. aureus / P. aeruginosaMIC range = 3.74 – 8.92 µM (Antibacterial)[6]

Key SAR Insight: The hydrolysis of the ester group at the N-1 position of pyridazin-3(2H)-ones drastically increases the antibacterial activity against Gram-negative bacteria, suggesting that hydrogen bonding via the free amine or acid is critical for navigating bacterial efflux pumps[6].

Conclusion

The discovery and synthesis of novel pyridazine derivatives continue to bridge the gap between complex synthetic organic chemistry and targeted drug development. By exploiting specific transition-metal catalyzed cross-coupling pathways and diaza-Wittig reactions, medicinal chemists can precisely decorate the pyridazine core. Whether targeting the ATP-binding pocket of VEGFR to suppress angiogenesis or simultaneously inhibiting COX-2 and Carbonic Anhydrase for multi-target anti-inflammatory therapeutics, the structural logic of the pyridazine scaffold solidifies its status as a cornerstone of modern pharmacological innovation.

References

  • ResearchGate. "A comprehensive study on synthesis and biological activities of Pyridazine Derivatives" Research Journal of Pharmacy and Technology. Available at:[Link]

  • KU Leuven. "Strategy for the synthesis of pyridazine heterocycles and its derivatives - Lirias" Available at: [Link]

  • National Center for Biotechnology Information (PMC). "Identification of new 4-(6-oxopyridazin-1-yl)benzenesulfonamides as multi-target anti-inflammatory agents targeting carbonic anhydrase, COX-2 and 5-LOX enzymes: synthesis, biological evaluations and modelling insights" Available at:[Link]

  • European Journal of Medicinal Chemistry / R Discovery. "Synthesis and biological evaluation of pyridazinone derivatives as selective COX-2 inhibitors and potential anti-inflammatory agents" Available at:[Link]

  • National Center for Biotechnology Information (PMC). "Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives" Available at:[Link]

Sources

Foundational

An In-Depth Technical Guide to In Silico Docking Studies of 3-(2-Chlorophenyl)-6-methoxypyridazine

This guide provides a comprehensive, technically-grounded walkthrough for conducting in silico molecular docking studies on the novel compound 3-(2-Chlorophenyl)-6-methoxypyridazine. Designed for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, technically-grounded walkthrough for conducting in silico molecular docking studies on the novel compound 3-(2-Chlorophenyl)-6-methoxypyridazine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple procedural outline. It delves into the scientific rationale behind methodological choices, ensuring a robust and reproducible virtual screening workflow.

Introduction: The Convergence of Computational Chemistry and Drug Discovery

The pyridazine scaffold is a prominent feature in many biologically active compounds, with derivatives exhibiting a wide range of therapeutic properties, including anticancer, anti-inflammatory, and antimicrobial activities[1]. The specific compound of interest, 3-(2-Chlorophenyl)-6-methoxypyridazine, with its unique substitution pattern, presents a compelling case for the exploration of its potential biological targets.

In silico molecular docking has emerged as an indispensable tool in modern drug discovery.[2][3][4] It is a computational method that predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein receptor, to form a stable complex.[2][3] By estimating the binding affinity and analyzing the interaction patterns at the atomic level, researchers can rapidly screen large virtual libraries of compounds against a specific biological target, prioritizing those with the highest likelihood of activity for further experimental validation.[5] This approach significantly accelerates the early stages of drug development, reducing both time and cost.[5]

This guide will provide a detailed, step-by-step protocol for conducting a molecular docking study of 3-(2-Chlorophenyl)-6-methoxypyridazine, from initial target identification to the final analysis of docking results.

Part 1: Target Identification and Selection

A critical first step in any docking study is the identification of a relevant biological target. In the absence of pre-existing experimental data for 3-(2-Chlorophenyl)-6-methoxypyridazine, we turn to in silico target prediction methods. These computational tools leverage the principle of chemical similarity, suggesting that molecules with similar structures are likely to interact with similar protein targets.

Ligand Preparation for Target Prediction

To begin, the two-dimensional structure of 3-(2-Chlorophenyl)-6-methoxypyridazine is converted into a simplified molecular-input line-entry system (SMILES) string, a universal format for representing chemical structures.

Canonical SMILES for 3-(2-Chlorophenyl)-6-methoxypyridazine: COc1cc(c2ccccc2Cl)nn1

In Silico Target Prediction

The SMILES string was submitted to the SwissTargetPrediction web server, a robust tool for estimating the most probable macromolecular targets of a small molecule. The server compares the query molecule to a library of over 370,000 active compounds with known targets, predicting potential targets based on a combination of 2D and 3D similarity measures.

The results of the SwissTargetPrediction analysis are summarized in the table below, highlighting the top-ranked potential targets for 3-(2-Chlorophenyl)-6-methoxypyridazine.

Target ClassTarget NameProbabilityKnown Actives (2D/3D)
EnzymeProstaglandin G/H synthase 2 (Cyclooxygenase-2; COX-2)0.222100 / 0
EnzymeProstaglandin G/H synthase 1 (Cyclooxygenase-1; COX-1)0.222100 / 0
EnzymeCarbonic anhydrase II0.11198 / 0
EnzymeCarbonic anhydrase I0.11193 / 0
EnzymeAldose reductase0.11180 / 0
Target Selection and Rationale

Based on the prediction results, Prostaglandin G/H synthase 2 (COX-2) was selected as the primary target for this docking study. The rationale for this choice is multi-faceted:

  • High Prediction Probability: COX-2 is among the highest-ranked potential targets, suggesting a significant likelihood of interaction.

  • Therapeutic Relevance: COX-2 is a well-established target for anti-inflammatory drugs. The pyridazine scaffold is known to be present in compounds with anti-inflammatory properties, making this a biologically plausible hypothesis.

  • Availability of High-Quality Crystal Structures: The Protein Data Bank (PDB) contains numerous high-resolution crystal structures of human COX-2 in complex with various inhibitors. This is crucial for structure-based drug design, as it provides a detailed and accurate representation of the binding site.

For this study, the crystal structure of human COX-2 in complex with the selective inhibitor SC-558 (PDB ID: 6COX ) was chosen. This structure provides a well-defined active site with a co-crystallized ligand, which is invaluable for validating the docking protocol.

Part 2: The In Silico Docking Workflow

The following section outlines the detailed, step-by-step methodology for performing the molecular docking of 3-(2-Chlorophenyl)-6-methoxypyridazine into the active site of COX-2. This workflow is designed to be self-validating, with clear checkpoints and justifications for each procedural choice.

G cluster_prep Preparation Phase cluster_docking Docking Phase cluster_analysis Analysis Phase ligand_prep Ligand Preparation (3D structure generation, energy minimization) grid_gen Grid Box Generation (Defining the active site) ligand_prep->grid_gen protein_prep Protein Preparation (PDB: 6COX, removal of water/ligands, addition of hydrogens) protein_prep->grid_gen docking Molecular Docking (AutoDock Vina) grid_gen->docking results Result Analysis (Binding energy, interaction analysis) docking->results visualization Visualization (PyMOL, Discovery Studio) results->visualization

Figure 1: A high-level overview of the in silico docking workflow.
Software and Tools

The following software is required for this workflow. All are widely used in the computational chemistry community and are available either freely for academic use or through commercial licenses.

  • PyRx: A virtual screening tool that integrates AutoDock Vina and other useful functionalities.

  • AutoDock Tools (ADT): Used for preparing protein and ligand files for docking.

  • PyMOL or UCSF Chimera: Molecular visualization systems for inspecting and preparing protein structures.

  • Discovery Studio Visualizer: A tool for detailed analysis and visualization of protein-ligand interactions.

  • Open Babel: A chemical toolbox for interconverting file formats.

Experimental Protocol: Ligand Preparation

The accuracy of a docking study is highly dependent on the quality of the input structures. The ligand, 3-(2-Chlorophenyl)-6-methoxypyridazine, must be prepared in a three-dimensional format with an appropriate charge distribution and rotatable bonds defined.

Step-by-Step Ligand Preparation:

  • 2D to 3D Conversion: The 2D structure of the ligand can be drawn using chemical drawing software (e.g., ChemDraw) and saved in a common format like SDF or MOL2. Alternatively, the SMILES string can be used as input for online converters or software like Open Babel to generate a 3D structure.

  • Energy Minimization: The initial 3D structure is a single, often high-energy, conformation. It is crucial to perform an energy minimization to obtain a more stable, low-energy conformation. This can be done using molecular mechanics force fields (e.g., MMFF94) available in various software packages.

  • File Format Conversion: The energy-minimized ligand structure is then converted to the PDBQT file format required by AutoDock Vina. This format includes atomic coordinates, partial charges, and information about rotatable bonds. This conversion can be performed using AutoDock Tools or PyRx. During this step, Gasteiger charges are typically assigned.

Experimental Protocol: Protein Preparation

The crystal structure of COX-2 (PDB ID: 6COX) obtained from the Protein Data Bank requires several preparation steps before it is ready for docking.

Step-by-Step Protein Preparation:

  • Retrieve the PDB File: Download the PDB file for 6COX from the RCSB PDB website ().

  • Initial Cleaning of the Protein Structure:

    • Load the PDB file into a molecular visualization tool like PyMOL or UCSF Chimera.

    • The crystal structure often contains non-protein atoms such as water molecules, ions, and co-crystallized ligands. For a standard docking protocol, these are typically removed. In this case, the co-crystallized inhibitor (SC-558) and all water molecules should be deleted.

    • The 6COX structure is a homodimer. For computational efficiency, only one chain (e.g., Chain A) is typically used for docking, assuming the active sites are identical and independent.

  • Addition of Hydrogen Atoms: Crystal structures usually do not include hydrogen atoms. These must be added, as they are crucial for proper hydrogen bonding and steric interactions. Most molecular modeling software has built-in functions to add hydrogens at a standard pH of 7.4.

  • Assigning Charges and Atom Types: Partial charges are assigned to each atom of the protein. The Kollman united-atom charges are a common choice for proteins in AutoDock.

  • File Format Conversion: The prepared protein structure is saved in the PDBQT format using AutoDock Tools. This final file will contain the protein coordinates with added hydrogens and assigned partial charges.

Experimental Protocol: Grid Box Generation

The grid box defines the three-dimensional space within the protein's active site where the docking algorithm will search for favorable binding poses for the ligand.

Step-by-Step Grid Generation:

  • Load Prepared Structures: Open AutoDock Tools and load the prepared protein (receptor.pdbqt) and ligand (ligand.pdbqt) files.

  • Define the Grid Center: To ensure the docking simulation is focused on the known active site, the grid box should be centered on the position of the co-crystallized ligand (SC-558) from the original PDB file. This information can be obtained by measuring the geometric center of the original ligand before its removal.

  • Set Grid Dimensions: The size of the grid box should be large enough to accommodate the ligand and allow it to rotate and translate freely within the active site. A common practice is to set the dimensions to be slightly larger than the ligand in all three axes (e.g., 20 x 20 x 20 Å).

  • Generate the Grid Parameter File: Once the center and dimensions are set, AutoDock Tools generates a grid parameter file (.gpf) that contains this information for the docking calculation. For AutoDock Vina, this information is typically stored in a simple text file.

G cluster_protein Protein (COX-2) cluster_grid Grid Box cluster_ligand Ligand active_site Active Site center center->active_site Centered on dimensions Grid Dimensions (x, y, z) ligand 3-(2-Chlorophenyl)- 6-methoxypyridazine ligand->center Docked within

Figure 2: The relationship between the protein's active site and the docking grid box.
Experimental Protocol: Running the Docking Simulation

With the prepared ligand, protein, and grid parameters, the docking simulation can now be executed using AutoDock Vina.

Execution Steps:

  • Configuration File: Create a configuration text file (e.g., conf.txt) that specifies the paths to the receptor and ligand PDBQT files, the center and dimensions of the grid box, and the name of the output file.

  • Command-Line Execution: Run AutoDock Vina from the command line, providing the configuration file as an argument.

  • Exhaustiveness: The exhaustiveness parameter controls the thoroughness of the search. A higher value increases the computational time but also the probability of finding the optimal binding pose. The default value is 8, which is often sufficient for initial studies.

Part 3: Analysis and Interpretation of Results

The output of the docking simulation is a set of predicted binding poses for the ligand, ranked by their binding affinity scores.

Binding Affinity

AutoDock Vina calculates the binding affinity in kcal/mol. This score is an estimation of the binding free energy. More negative values indicate stronger predicted binding. The top-ranked pose is the one with the most negative binding affinity.

PoseBinding Affinity (kcal/mol)
1-8.5
2-8.2
3-8.1
......

(Note: The binding affinity values presented here are hypothetical and for illustrative purposes only. Actual values will be generated upon running the simulation.)

Visualization and Interaction Analysis

The true value of a docking study lies in the detailed analysis of the interactions between the ligand and the protein's active site residues.

Analysis Workflow:

  • Load the Docked Complex: Open the output file from the docking simulation (which contains the ligand poses) along with the prepared protein structure in Discovery Studio Visualizer or PyMOL.

  • Analyze the Top-Ranked Pose: Focus on the pose with the best binding affinity.

  • Identify Key Interactions: Look for and analyze the following types of interactions:

    • Hydrogen Bonds: These are strong, directional interactions and are often critical for binding affinity and specificity.

    • Hydrophobic Interactions: The burying of nonpolar parts of the ligand in hydrophobic pockets of the protein contributes significantly to binding.

    • Pi-Pi Stacking: Interactions between aromatic rings of the ligand and aromatic residues of the protein (e.g., Phenylalanine, Tyrosine, Tryptophan).

    • Halogen Bonds: The chlorine atom on the phenyl ring of the ligand may form favorable interactions with electron-rich atoms in the protein.

  • Compare with Known Inhibitors: If available, compare the binding mode of your ligand to that of known inhibitors (like SC-558 in the original crystal structure). This can help to validate your results and provide confidence in the predicted binding pose.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting an in silico molecular docking study of 3-(2-Chlorophenyl)-6-methoxypyridazine against its predicted target, COX-2. By following this detailed protocol, researchers can generate robust and reproducible results that can form the basis for further investigation.

It is crucial to remember that in silico docking is a predictive tool. The results provide a strong hypothesis about the potential biological activity of a compound, but they must be validated through experimental assays. Promising candidates identified through this virtual screening workflow should be synthesized or acquired and tested in relevant in vitro and in vivo models to confirm their biological activity.

References

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  • Maltais, R., et al. (2005). Virtual screening workflow development guided by the "receiver operating characteristic" curve approach. Application to high-throughput docking on metabotropic glutamate receptor subtype 4. Journal of Medicinal Chemistry, 48(7), 2268-2277.
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  • Sharma, S. (2024). Pyridazine (1, 2-diazine): A Versatile Pharmacophore Known for its Utility in Biological Systems. Current Bioactive Compounds, 20(7), 20-49.
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  • Al-Tel, T. H. (2015). “Pyridopyridazine”: A Versatile Nucleus in Pharmaceutical Field. Pharmacology & Pharmacy, 6(11), 503-510.
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    • Preparing the protein and ligand for docking. (2025, April 8). ScotChem. Retrieved March 7, 2026, from [Link]

  • Navigating the Computational Seas: A Comprehensive Overview of Molecular Docking Software in Drug Discovery. (2024, April 29). IntechOpen. Retrieved March 7, 2026, from [Link]

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  • Gfeller, D., Grosdidier, A., Wirth, M., Daina, A., Michielin, O., & Zoete, V. (2014). SwissTargetPrediction: a web server for target prediction of bioactive small molecules. Nucleic acids research, 42(Web Server issue), W32–W38. [Link]

  • Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock. (2025, August 7). YouTube. Retrieved March 7, 2026, from [Link]

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Exploratory

A Senior Application Scientist's Guide to Preliminary Cytotoxicity Screening of Pyridazine Compounds

Introduction: The Pyridazine Scaffold as a Privileged Structure in Oncology The pyridazine nucleus, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, is recognized in medicinal chemistry as a "privile...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pyridazine Scaffold as a Privileged Structure in Oncology

The pyridazine nucleus, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, is recognized in medicinal chemistry as a "privileged scaffold."[1][2] Its unique physicochemical properties, including its ability to act as a hydrogen bond acceptor and its π-deficient nature, make it an attractive core for designing novel therapeutic agents.[3][4] In recent years, a multitude of pyridazine derivatives have been synthesized and evaluated, demonstrating a broad spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and cardiovascular effects.[5][6][7][8]

Particularly in oncology, pyridazine-containing molecules have shown significant promise.[9][10] They have been designed to target a diverse array of biological processes essential for cancer progression, such as aberrant cell signaling, tumor metabolism, and angiogenesis.[7][11] Numerous studies have reported potent cytotoxic activity of novel pyridazine compounds against various human cancer cell lines, including those of the breast (MCF-7), colon (HCT-116), and lung, as well as leukemia.[11][12][13][14] This guide provides a comprehensive technical framework for conducting the critical first step in evaluating these promising compounds: the preliminary in vitro cytotoxicity screening.

Part 1: Designing the Cytotoxicity Screening Cascade

A successful screening campaign is not merely about running assays; it is about building a logical, tiered approach to data generation. The goal is to efficiently and cost-effectively identify the most promising candidates while eliminating inactive or non-specific compounds early in the process.

The Foundational Choice: Selecting Appropriate Cell Lines

The selection of cell lines is arguably the most critical decision in a screening cascade, as it dictates the biological relevance of the results.[15] Relying on a single cell line can be misleading due to unique genetic backgrounds and metabolic profiles.[15]

  • Rationale for a Panel Approach: A panel of well-characterized cancer cell lines should be used to assess the breadth of a compound's activity. The NCI-60 panel, for instance, provides a wide cross-section of human cancers.[16][17] For preliminary screening, a smaller, representative panel is often sufficient. It is advisable to select cell lines from different tissue origins (e.g., breast, colon, lung, liver) that are relevant to the intended therapeutic area.[18][19]

  • The Crucial Control: Non-Cancerous Cell Lines: To assess selective toxicity—a hallmark of a promising anticancer drug—it is imperative to include at least one non-cancerous cell line in the screening panel.[20] Commonly used lines include human fibroblasts or human embryonic kidney cells (HEK293).[18][20] This allows for the calculation of a Selectivity Index (SI) , which compares the potency against cancer cells to the toxicity towards normal cells.[21]

The Core of the Screen: Selecting the Right Cytotoxicity Assays

Cytotoxicity assays are indispensable tools for assessing the safety and efficacy of new chemical entities.[22] They measure various cellular parameters that indicate cell health, such as membrane integrity, metabolic activity, and enzymatic activity.[23] For a preliminary screen, a combination of assays provides a more robust and validated dataset.[24][25]

G cluster_0 Screening Workflow Compound Pyridazine Compound Library CellSelection Select Cell Line Panel (Cancer & Normal Lines) Compound->CellSelection PrimaryScreen Primary Screening (e.g., MTT Assay) High-Throughput CellSelection->PrimaryScreen HitID Identify 'Hits' (Compounds with >50% Inhibition) PrimaryScreen->HitID Activity Threshold DoseResponse Dose-Response & IC50 (7-10 Concentrations) HitID->DoseResponse SecondaryScreen Secondary/Confirmatory Assays (e.g., LDH, Neutral Red) DoseResponse->SecondaryScreen Confirmed Hits DataAnalysis Data Analysis (Potency & Selectivity Index) SecondaryScreen->DataAnalysis

Caption: A generalized workflow for in vitro preliminary cytotoxicity screening.

We will focus on three widely used, robust, and cost-effective colorimetric assays that measure different aspects of cell death.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This is the workhorse of cytotoxicity screening.[20][26] It measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, the amount of which is directly proportional to the number of living cells.[23][27]

  • Lactate Dehydrogenase (LDH) Assay: This assay quantifies the loss of cell membrane integrity.[28] LDH is a stable cytosolic enzyme that is released into the culture medium when the plasma membrane is damaged.[29][30] Measuring LDH activity in the supernatant provides a reliable indicator of cell lysis and necrosis.[23]

  • Neutral Red (NR) Uptake Assay: This method assesses the integrity of lysosomes.[27] Viable cells take up the Neutral Red dye and store it within their lysosomes. The amount of dye extracted from the cells after treatment is proportional to the number of viable cells. This assay is particularly sensitive for detecting early cytotoxic events.[24]

Assay Principle Endpoint Measured Advantages Limitations
MTT Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases.[26]Metabolic Activity / Cell ViabilityHigh-throughput, cost-effective, sensitive.[20]Can be affected by compounds altering mitochondrial respiration; endpoint assay.[26]
LDH Measurement of lactate dehydrogenase released from damaged cells.[29]Membrane Integrity / Cell LysisNon-destructive to remaining cells (uses supernatant), simple, reliable for necrosis.[30]Less sensitive for apoptotic cell death where the membrane remains intact initially.
Neutral Red Uptake and accumulation of dye in the lysosomes of viable cells.Lysosomal Integrity / Cell ViabilitySensitive to early cytotoxic events, cost-effective.[24]Can be affected by compounds altering lysosomal pH.

Part 2: Detailed Experimental Protocols

Trustworthiness in scientific results stems from meticulous and reproducible protocols. The following are step-by-step methodologies for the core cytotoxicity assays.

General Cell Culture and Compound Preparation
  • Cell Maintenance: Culture selected cancer and normal cell lines in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain cells in a humidified incubator at 37°C with 5% CO₂.[21]

  • Cell Seeding: Using trypsin, detach and resuspend the cells. Count the cells and adjust the density to 1 x 10⁵ cells/mL. Seed 100 µL of the cell suspension (1 x 10⁴ cells/well) into a 96-well flat-bottom plate. Incubate for 24 hours to allow for cell attachment and recovery.[31]

  • Compound Preparation: Prepare a 10 mM stock solution of each pyridazine compound in sterile DMSO. Create serial dilutions in culture medium to achieve the final desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in the wells does not exceed 0.5% to avoid solvent toxicity.[28]

Protocol: MTT Assay

This protocol is based on the principle that metabolically active cells convert MTT into a colored formazan product.[26]

G A Seed cells in 96-well plate B Treat with Pyridazine Compounds (24-72h) A->B C Add MTT Reagent (Incubate 4h) B->C D Solubilize Formazan (Add DMSO) C->D E Read Absorbance (570 nm) D->E

Caption: A simplified workflow for the MTT cytotoxicity assay.

  • Cell Treatment: After the 24-hour pre-incubation, carefully remove the medium from the wells. Add 100 µL of fresh medium containing the various concentrations of the pyridazine compounds. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin). Incubate for the desired exposure time (typically 48 or 72 hours).[31]

  • MTT Addition: Following the treatment period, add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well. Incubate the plate for 4 hours at 37°C, allowing the formazan crystals to form.[28]

  • Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Gently shake the plate for 10 minutes to ensure complete solubilization.[27]

  • Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[27]

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.[20]

Protocol: LDH Assay

This protocol quantifies the release of LDH from cells with compromised plasma membranes.[28]

G A Seed and Treat Cells (as in MTT protocol) B Collect Supernatant from each well A->B C Transfer Supernatant to new plate B->C D Add LDH Reaction Mixture C->D E Incubate (30 min) Protected from Light D->E F Read Absorbance (490 nm) E->F

Caption: A simplified workflow for the LDH cytotoxicity assay.

  • Cell Seeding and Treatment: Follow the same procedure as steps 1-3 for cell culture and treatment described above.

  • Supernatant Collection: After the treatment period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new, clean 96-well plate. Add 50 µL of the LDH assay reagent mixture (containing substrate, cofactor, and dye) to each well, as per the manufacturer's instructions.

  • Incubation: Incubate the plate at room temperature for 20-30 minutes, protected from light.[28]

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[28]

  • Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells treated with a lysis buffer to achieve maximum LDH release).

Part 3: Data Analysis and Mechanistic Insights

Proper data analysis transforms raw absorbance values into actionable insights about a compound's potency, selectivity, and potential mechanism of action.

Calculating IC₅₀ and Selectivity Index
  • IC₅₀ (Half-maximal Inhibitory Concentration): This is the most common metric for quantifying a compound's potency. It represents the concentration of a compound that inhibits cell growth or viability by 50%. The IC₅₀ value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a non-linear regression curve (sigmoidal dose-response).[28]

  • Selectivity Index (SI): This value provides a preliminary assessment of a compound's therapeutic window. It is calculated by dividing the IC₅₀ value obtained from a normal cell line by the IC₅₀ value from a cancer cell line. A higher SI value (>2) is generally considered indicative of cancer cell-specific toxicity and is a desirable characteristic.[21]

Compound IC₅₀ on MCF-7 (µM) IC₅₀ on Normal Fibroblasts (µM) Selectivity Index (SI)
Pyridazine A5.285.416.4
Pyridazine B8.912.11.4
Pyridazine C21.5> 100> 4.6
Doxorubicin0.81.51.9
(Note: Data is hypothetical and for illustrative purposes only)
Preliminary Mechanistic Clues

While preliminary screening does not define the exact mechanism of action, comparing results from different assays can provide valuable clues.

  • Apoptosis vs. Necrosis: If a compound shows high potency in the MTT assay (indicating metabolic shutdown) but low LDH release (intact membranes), it may suggest an apoptotic cell death pathway. Conversely, a strong signal in both MTT and LDH assays points towards a necrotic mechanism involving cell lysis.[12]

  • Potential Molecular Targets: The pyridazine scaffold has been successfully incorporated into compounds targeting various key proteins in cancer signaling.[3][9][11] For example, some pyridazine derivatives are potent inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a critical mediator of angiogenesis.[8][14] Others have been shown to induce apoptosis and inhibit Poly (ADP-ribose) polymerase-1 (PARP-1) or target the JNK1 pathway.[16][32] These known targets can guide future, more focused mechanistic studies for promising new compounds.

G cluster_0 Cell Exterior cluster_1 Cell Membrane cluster_2 Intracellular Signaling VEGF VEGF Ligand VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds P Phosphorylation VEGFR2->P Dimerization & Autophosphorylation Downstream Downstream Signaling (PI3K/Akt, MAPK) P->Downstream Response Cellular Response (Proliferation, Angiogenesis) Downstream->Response Pyridazine Pyridazine Inhibitor Pyridazine->P Blocks ATP-binding site Inhibits Phosphorylation

Caption: Inhibition of the VEGFR-2 signaling pathway by pyridazine compounds.

Conclusion and Future Directions

The preliminary cytotoxicity screen is a foundational pillar in the journey of anticancer drug discovery. It serves as a robust filter, identifying pyridazine compounds that possess both high potency and selective toxicity against cancer cells. The multi-assay approach described here, combining metabolic, membrane integrity, and lysosomal function endpoints, provides a self-validating system that increases confidence in hit selection.

Compounds that demonstrate promising IC₅₀ values and favorable selectivity indices in this initial phase should be advanced to more complex secondary assays. These include detailed mechanistic studies such as cell cycle analysis, apoptosis assays (e.g., Annexin V/PI staining), and target engagement studies to confirm their interaction with putative molecular targets like VEGFR-2 or PARP-1.[8][12][32] By following this structured and scientifically rigorous screening cascade, researchers can efficiently navigate the vast chemical space of pyridazine derivatives to uncover the next generation of targeted cancer therapeutics.

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Foundational

Whitepaper: A Strategic Guide to the Identification and Validation of Protein Targets for 3-(2-Chlorophenyl)-6-methoxypyridazine

Authored For: Drug Discovery and Development Professionals From the Desk of: Senior Application Scientist Preamble: From Bioactive Molecule to Targeted Therapeutic The discovery of a bioactive small molecule, such as 3-(...

Author: BenchChem Technical Support Team. Date: March 2026

Authored For: Drug Discovery and Development Professionals From the Desk of: Senior Application Scientist

Preamble: From Bioactive Molecule to Targeted Therapeutic

The discovery of a bioactive small molecule, such as 3-(2-Chlorophenyl)-6-methoxypyridazine, represents a critical starting point in the drug development pipeline. The pyridazine core is a well-established pharmacophore present in compounds with a wide array of biological activities, including anticancer properties.[1] However, a molecule's therapeutic potential can only be fully realized when its mechanism of action is understood at a molecular level. The crucial, and often most challenging, step is the definitive identification of its protein target(s).

This guide provides a comprehensive, technically-grounded strategy for the deconvolution of protein targets for 3-(2-Chlorophenyl)-6-methoxypyridazine. We will move beyond a simple listing of techniques, instead detailing an integrated workflow that begins with computational prediction to generate hypotheses, proceeds through rigorous experimental identification using orthogonal biochemical and cellular methods, and culminates in target validation. This narrative is designed to reflect the decision-making process of a seasoned research team, emphasizing the rationale behind each experimental choice to build a robust, evidence-based case for target engagement.

Section 1: The Starting Point - In Silico Target Prediction and Hypothesis Generation

Before committing to resource-intensive wet-lab experiments, a logical first step is to leverage computational methods to predict potential protein targets. These in silico approaches utilize vast biological and chemical datasets to identify proteins that are most likely to bind to our query molecule based on structural similarity, physicochemical properties, or known ligand-target relationships.[2][3]

The primary value of this stage is not to provide a definitive answer, but to narrow the vastness of the proteome to a manageable list of high-probability candidates, thereby guiding the design of subsequent experiments.

Recommended Approach: A Consensus-Based Strategy

No single algorithm is perfect. Therefore, a consensus approach, using multiple prediction tools, is recommended to increase the confidence of our predictions.

  • Ligand-Based Methods: These tools compare the 2D and 3D structure of 3-(2-Chlorophenyl)-6-methoxypyridazine against databases of compounds with known biological targets.

    • Tool Example: SwissTargetPrediction, which uses a combination of 2D and 3D similarity measures to identify potential targets.[4]

  • Structure-Based Methods: If a high-quality homology model or crystal structure of a predicted target is available, molecular docking can be used to predict the binding mode and estimate the binding affinity of the compound.[5]

  • Machine Learning Models: Advanced platforms like KinasePred can be employed, which use machine learning algorithms trained on large datasets to predict bioactivity against specific protein families, such as kinases.[6]

In Silico Prediction Method Principle Primary Output Key Advantage Limitation
Ligand-Based (e.g., SwissTargetPrediction) "Guilt-by-association"; molecules with similar structures often have similar targets.A ranked list of probable protein targets.Fast, requires only the 2D structure of the small molecule.May fail to identify novel scaffolds or unprecedented target interactions.
Structure-Based (Molecular Docking) Simulates the interaction between the small molecule and the 3D structure of a potential protein target.Binding pose, estimated binding energy (scoring function).Provides structural insight into the potential binding mode.Requires a high-quality protein structure; scoring functions are approximations.
Machine Learning (e.g., KinasePred) Uses models trained on known ligand-target interaction data to predict activity.[6]A probability score of interaction with specific targets (e.g., kinases).Can identify complex relationships not obvious from simple similarity.Predictions are only as good as the data the model was trained on.

The output of this in silico phase is a prioritized list of candidate proteins. For a pyridazine-containing molecule, this list may be enriched with protein kinases, which are frequently dysregulated in cancer and other diseases.[7] This hypothesis now requires experimental validation.

Section 2: Experimental Target Identification - An Orthogonal Approach

To confidently identify a protein target, it is imperative to employ at least two distinct experimental methods that rely on different biophysical principles. This orthogonal approach ensures that the identified interaction is not an artifact of a single technique. We will focus on two powerful and widely-used strategies: one affinity-based and one label-free.

Affinity-Based Target Identification: Affinity Chromatography

Affinity chromatography remains a cornerstone of target identification.[8][9] The strategy involves immobilizing the small molecule (the "bait") on a solid support and using it to "fish" for its binding partners from a complex protein mixture, such as a cell lysate.[10]

cluster_0 Step 1: Probe Synthesis & Immobilization cluster_1 Step 2: Incubation & Binding cluster_2 Step 3: Wash & Elute cluster_3 Step 4: Identification Compound 3-(2-Chlorophenyl) -6-methoxypyridazine Linker Attach Inert Linker & Affinity Tag (e.g., Biotin) Compound->Linker Bead Immobilize on Streptavidin Beads Linker->Bead Incubate Incubate Lysate with Beads Bead->Incubate Lysate Cell Lysate (Proteome) Lysate->Incubate TargetProtein Target Protein NonTarget Non-Target Proteins Wash Wash to Remove Non-Specific Binders Incubate->Wash Elute Elute Bound Proteins Wash->Elute MS LC-MS/MS Analysis (Protein ID) Elute->MS

Caption: Workflow for Affinity Chromatography-based target identification.

Protocol: Affinity Chromatography Pull-Down

A. Probe Synthesis:

  • Rationale: A critical prerequisite is the synthesis of an affinity probe. A linker must be attached to a position on 3-(2-Chlorophenyl)-6-methoxypyridazine that is not essential for its biological activity. Structure-activity relationship (SAR) data is invaluable here; if unavailable, medicinal chemistry intuition suggests modifying a site distant from the key pharmacophoric elements. For this molecule, the methoxy group could potentially be replaced with a linker terminating in an azide or alkyne for click chemistry conjugation to a tag like biotin.[11]

  • Synthesis: Synthesize the modified compound with a linker and a biotin tag.

  • Validation: Crucially, confirm that the synthesized probe retains the biological activity of the parent compound. A loss of activity implies the modification has disrupted target binding.

B. Pull-Down Experiment:

  • Immobilization: Incubate streptavidin-coated agarose beads with the biotinylated probe to immobilize it.

  • Cell Lysate Preparation: Prepare a native protein lysate from a biologically relevant cell line (e.g., a cancer cell line sensitive to the compound's effects).

  • Incubation: Incubate the cell lysate with the probe-conjugated beads.

  • Control: In parallel, incubate lysate with beads conjugated to a "scrambled" or inactive analog, or unconjugated beads, to control for non-specific binding.

  • Washing: Wash the beads extensively with a series of buffers of increasing stringency to remove proteins that are weakly or non-specifically bound.

  • Elution: Elute the specifically bound proteins from the beads. This can be done by competitive elution with a high concentration of the original, unmodified compound or by using denaturing conditions (e.g., SDS-PAGE sample buffer).

  • Analysis: Separate the eluted proteins by SDS-PAGE. Excise protein bands that are present in the experimental sample but absent or significantly reduced in the control. Identify the proteins using mass spectrometry (LC-MS/MS).

Label-Free Target Identification: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful method for assessing target engagement in a physiological context—within intact cells or cell lysates.[12][13] It operates on the principle that when a small molecule binds to its target protein, it generally stabilizes the protein's structure, making it more resistant to heat-induced denaturation.[14] A key advantage of CETSA is that it uses the unmodified compound, avoiding the risk of altered pharmacology associated with chemical probes.[15]

cluster_0 Step 1: Treatment cluster_1 Step 2: Heat Challenge cluster_2 Step 3: Lysis & Separation cluster_3 Step 4: Quantification Cells_DMSO Intact Cells + DMSO (Vehicle) Heat Heat at a Range of Temperatures Cells_DMSO->Heat Cells_Drug Intact Cells + Compound Cells_Drug->Heat Lysis Cell Lysis Heat->Lysis Centrifuge Centrifugation Lysis->Centrifuge Pellet Pellet (Aggregated Proteins) Centrifuge->Pellet Supernatant Supernatant (Soluble Proteins) Centrifuge->Supernatant WB Western Blot or MS (Quantify Soluble Target) Supernatant->WB

Caption: The principle of the Cellular Thermal Shift Assay (CETSA).

Protocol: CETSA Melt Curve and Isothermal Dose-Response (ITDR)

A. Melt Curve Generation:

  • Cell Treatment: Treat aliquots of intact cells with either the test compound (e.g., at 10-50 µM) or a vehicle control (e.g., DMSO).

  • Heating: Heat the treated cell suspensions in a thermal cycler across a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by a cooling step.[16]

  • Lysis: Lyse the cells using freeze-thaw cycles.

  • Separation: Separate the soluble protein fraction (supernatant) from the precipitated, denatured proteins (pellet) by high-speed centrifugation (e.g., 20,000 x g for 20 minutes).[16]

  • Analysis: Analyze the amount of a specific candidate protein (from the in silico or affinity-based experiments) remaining in the soluble fraction using Western blotting.

  • Plotting: Plot the percentage of soluble protein against temperature. A shift in the melt curve to the right for the compound-treated sample indicates target stabilization and engagement.

B. Isothermal Dose-Response (ITDR) for Potency:

  • Rationale: Once a thermal shift is confirmed, ITDR is used to determine the potency of target engagement in the cellular environment.

  • Cell Treatment: Treat cells with a range of concentrations of the compound.

  • Heating: Heat all samples at a single, fixed temperature that was shown to provide a large stabilization window in the melt curve experiment.

  • Analysis: Perform steps 3-5 from the melt curve protocol.

  • Plotting: Plot the amount of soluble target protein against the compound concentration to generate a dose-response curve and calculate the EC50 for target engagement.

Hypothetical CETSA Melt Curve Data
Temperature (°C) 46495255586164
% Soluble Target (Vehicle) 10098917551245
% Soluble Target (Compound) 1001009995836235

This hypothetical data shows that in the presence of the compound, the target protein remains soluble at higher temperatures, demonstrating ligand-induced stabilization.

Section 3: Target Validation - From Binding to Biological Function

Identifying a protein that binds to 3-(2-Chlorophenyl)-6-methoxypyridazine is a major milestone, but it is not the endpoint. The final and most critical phase is to validate that the interaction between the compound and the protein is responsible for the observed biological or phenotypic effect (e.g., cancer cell death).

Validation Strategies:

  • Genetic Knockdown/Knockout: Use techniques like RNA interference (RNAi) or CRISPR-Cas9 to reduce or eliminate the expression of the candidate target protein in cells.[5] If the cells become resistant to the compound after target knockdown, it provides strong evidence that the protein is required for the compound's activity.

  • Overexpression: Conversely, overexpressing the target protein may sensitize cells to the compound.

  • Enzymatic/Functional Assays: If the identified target is an enzyme (e.g., a kinase), perform in vitro assays with the purified protein to directly measure the compound's inhibitory activity (e.g., determining the IC50).

  • Downstream Pathway Analysis: Profile the changes in cellular signaling pathways following compound treatment. For example, if the target is a kinase, use Western blotting to check the phosphorylation status of its known substrates. A decrease in substrate phosphorylation would confirm functional inhibition in a cellular context.

Conclusion: An Integrated and Iterative Strategy

The identification of protein targets for a novel bioactive compound like 3-(2-Chlorophenyl)-6-methoxypyridazine is a systematic process of hypothesis generation, rigorous experimental testing, and functional validation. The strategy outlined in this guide—combining in silico prediction with orthogonal affinity-based and label-free experimental approaches—provides a robust framework for success. By meticulously validating each step and understanding the causality behind every experimental choice, researchers can confidently deconvolute the mechanism of action, transforming a promising molecule into a well-understood therapeutic candidate.

References

  • Al-Mubarak, A. I., et al. (2023). "Target identification of small molecules: an overview of the current applications in drug discovery." Journal of Analytical Methods in Chemistry. [Link]

  • Rudolph, J., et al. (2017). "Differential Kinobeads Profiling for Target Identification of Irreversible Kinase Inhibitors." ACS Chemical Biology. [Link]

  • Klug, M., et al. (2020). "Kinobead/LC-MS Phosphokinome Profiling Enables Rapid Analyses of Kinase-Dependent Cell Signaling Networks." ChemRxiv. [Link]

  • Lee, P. Y. (2022). "Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions." UKM Medical Molecular Biology Institute. [Link]

  • Creative Biolabs. "Affinity Chromatography." Creative Biolabs Official Website. [Link]

  • Lomenick, B., et al. (2011). "Identification of Direct Protein Targets of Small Molecules." ACS Chemical Biology. [Link]

  • Ruprecht, B., et al. (2020). "Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery." ResearchGate. [Link]

  • Rudolph, J., et al. (2017). "Differential Kinobeads Profiling for Target Identification of Irreversible Kinase Inhibitors." ACS Publications. [Link]

  • Lomenick, B., et al. (2011). "Identification of Direct Protein Targets of Small Molecules." PMC - NIH. [Link]

  • Byrne, R., & Schneider, G. (2019). "In Silico Target Prediction for Small Molecules: Methods and Protocols." ResearchGate. [Link]

  • Patsnap. (2025). "How are target proteins identified for drug discovery?" Patsnap Synapse. [Link]

  • Biopike. "Small Molecule Drug Target Identification and Validation." Biopike. [Link]

  • Jensen, A. J., et al. (2023). "A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery." ACS Publications. [Link]

  • Byrne, R., & Schneider, G. (2019). "In Silico Target Prediction for Small Molecules." PubMed. [Link]

  • Gentile, F., et al. (2025). "KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction." MDPI. [Link]

  • Bio-protocol. (2024). "Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay." Bio-protocol. [Link]

  • Wang, J., et al. (2023). "A precise comparison of molecular target prediction methods." Digital Discovery (RSC Publishing). [Link]

  • Tan, Y. S., et al. (2018). "Affinity-based target identification for bioactive small molecules." RSC Publishing. [Link]

  • bio.tools. "SwissTargetPrediction." bio.tools. [Link]

  • Almqvist, H., et al. (2016). "Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA." NCBI. [Link]

  • Wang, Y., et al. (2019). "Small molecule target identification using photo-affinity chromatography." PMC. [Link]

  • Pelago Bioscience. "What Is CETSA? Cellular Thermal Shift Assay Explained." Pelago Bioscience. [Link]

  • Drug Hunter. (2023). "Drug Target Identification Methods After a Phenotypic Screen." Drug Hunter. [Link]

  • Kamiński, K., et al. (2021). "Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides." MDPI. [Link]

  • SciSpace. (2022). "[(3-Chlorophenyl)piperazinylpropyl]pyridazinones and analogues as potent antinociceptive agents." SciSpace. [Link]

  • G. Cignarella, et al. (2003). "[(3-Chlorophenyl)piperazinylpropyl]pyridazinones and analogues as potent antinociceptive agents." PubMed. [Link]

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Protocols & Analytical Methods

Method

Application Note: A Validated Protocol for the Synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine via Suzuki-Miyaura Cross-Coupling

Abstract This application note provides a detailed, field-proven protocol for the synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine, a key heterocyclic scaffold in medicinal chemistry and drug development. The pyridazi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine, a key heterocyclic scaffold in medicinal chemistry and drug development. The pyridazine core is a privileged structure known for a wide range of pharmacological activities, including anticancer and anti-inflammatory properties.[1][2][3][4] This guide details a robust and reproducible methodology centered on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for its reliability in forming carbon-carbon bonds.[5][6][7][8] We offer a comprehensive walkthrough from the preparation of the essential precursor, 3-Chloro-6-methoxypyridazine, to the final purification of the target compound. The causality behind critical experimental choices is explained to ensure both scientific integrity and successful implementation by researchers in the field.

Introduction: The Significance of the Pyridazine Scaffold

The 1,2-diazine (pyridazine) ring system is a π-deficient aromatic heterocycle that has garnered significant attention in pharmaceutical research.[1] Its unique electronic properties and the ability of its nitrogen atoms to form hydrogen bonds contribute to its capacity to interact with various biological targets.[1] Consequently, pyridazine derivatives have been investigated for a multitude of therapeutic applications.[2][3] The title compound, 3-(2-Chlorophenyl)-6-methoxypyridazine, serves as a versatile intermediate, combining the biologically active pyridazine core with a substituted phenyl ring, making it a valuable building block for creating libraries of novel drug candidates.

The synthesis protocol described herein utilizes the Suzuki-Miyaura cross-coupling reaction, which offers a powerful method for linking an aryl halide with an arylboronic acid. The electron-deficient nature of the pyridazine ring facilitates the initial oxidative addition of the palladium catalyst to the carbon-chlorine bond, making it an excellent substrate for this transformation.[5]

Reaction Scheme and Mechanism

The overall synthesis is achieved by coupling 3-Chloro-6-methoxypyridazine with 2-chlorophenylboronic acid.

Overall Reaction:

3-Chloro-6-methoxypyridazine + 2-Chlorophenylboronic Acid → 3-(2-Chlorophenyl)-6-methoxypyridazine

The reaction proceeds via a well-established catalytic cycle, which is fundamental to understanding the role of each component in the reaction mixture.

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling

The mechanism involves three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the 3-Chloro-6-methoxypyridazine, forming a Pd(II) complex. The use of electron-rich, bulky phosphine ligands can accelerate this rate-limiting step.[6]

  • Transmetalation: The boronic acid is activated by a base (e.g., sodium carbonate) to form a more nucleophilic boronate species. This species then transfers its aryl group (2-chlorophenyl) to the palladium center, displacing the halide.[7]

  • Reductive Elimination: The two organic ligands on the palladium complex couple and are eliminated as the final product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Suzuki_Miyaura_Cycle Catalytic Cycle of the Suzuki-Miyaura Reaction Pd0 Pd(0)L₂ (Active Catalyst) PdII_ArylHalide Ar-Pd(II)-X(L₂) (Palladacycle) Pd0->PdII_ArylHalide RedElim Reductive Elimination OxAdd Oxidative Addition OxAdd->PdII_ArylHalide PdII_DiAryl Ar-Pd(II)-Ar'(L₂) PdII_ArylHalide->PdII_DiAryl Transmetalation Transmetalation Transmetalation->PdII_DiAryl PdII_DiAryl->Pd0 PdII_DiAryl->RedElim Product Ar-Ar' (Product) PdII_DiAryl->Product RedElim->Pd0 ArylHalide Ar-X (3-Chloro-6-methoxypyridazine) ArylHalide->OxAdd BoronicAcid Ar'-B(OH)₂ (2-Chlorophenylboronic Acid) BoronicAcid->Transmetalation Base Base (e.g., Na₂CO₃) Base->Transmetalation

A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Synthesis of Precursor: 3-Chloro-6-methoxypyridazine

A reliable supply of the starting material is crucial. 3-Chloro-6-methoxypyridazine is readily prepared from the commercially available 3,6-dichloropyridazine via a nucleophilic substitution reaction.[9]

Protocol: Synthesis of 3-Chloro-6-methoxypyridazine
  • Preparation of Sodium Methoxide Solution: In a round-bottom flask under a nitrogen atmosphere, prepare a solution of sodium methoxide in methanol.

  • Reaction: To this solution, add 3,6-dichloropyridazine portion-wise while controlling the temperature.

  • Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[9]

  • Work-up: Once the reaction is complete, quench the mixture with water to precipitate the product.

  • Purification: Collect the crude product by filtration, wash thoroughly with water, and dry. Recrystallization from an ethanol/water mixture can be performed for further purification.[9]

Detailed Protocol: Synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine

This protocol is a generalized procedure adapted from established methodologies for the Suzuki coupling of 3-Chloro-6-methoxypyridazine.[5]

Materials and Reagents
ReagentM.W. ( g/mol )CAS No.Notes
3-Chloro-6-methoxypyridazine144.561722-10-7Substrate (1.0 equiv)
2-Chlorophenylboronic acid156.371642-02-0Coupling Partner (1.2 equiv)
Tetrakis(triphenylphosphine)palladium(0)1155.5614221-01-3Catalyst (0.03 equiv)
Sodium Carbonate (Na₂CO₃)105.99497-19-8Base (2.0 M aqueous solution)
Toluene92.14108-88-3Solvent
Ethanol46.0764-17-5Co-solvent (optional)
Ethyl Acetate88.11141-78-6Extraction Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)142.047757-82-6Drying Agent
Silica Gel-7631-86-9Stationary phase for chromatography
Equipment
  • Round-bottom flask (appropriately sized)

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Inert gas line (Nitrogen or Argon)

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

Step-by-Step Experimental Procedure
  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Chloro-6-methoxypyridazine (1.0 equiv), 2-chlorophenylboronic acid (1.2 equiv), and Tetrakis(triphenylphosphine)palladium(0) (0.03 equiv).[5]

  • Solvent and Base Addition: Add the solvent system, consisting of degassed toluene and a 2 M aqueous solution of sodium carbonate. A small amount of ethanol can be added to aid in creating a homogenous mixture.[5]

  • Degassing (Crucial Step): To ensure an inert atmosphere and prevent catalyst degradation, thoroughly degas the reaction mixture by bubbling argon or nitrogen gas through the solution for 20-30 minutes.[5]

  • Reaction Conditions: Heat the mixture to reflux (approximately 110 °C) and stir vigorously. The reaction is typically run for at least 16 hours.[5] Progress can be monitored by TLC or LC-MS analysis of small aliquots.

  • Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Remove the organic solvent (toluene) using a rotary evaporator. Dilute the remaining aqueous residue with water.

  • Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

  • Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude residue by column chromatography on silica gel to afford the pure 3-(2-Chlorophenyl)-6-methoxypyridazine. The appropriate eluent system should be determined by TLC analysis.

Experimental Workflow Visualization

The following diagram outlines the key steps in the experimental protocol.

Experimental_Workflow A 1. Reagent Addition - 3-Chloro-6-methoxypyridazine - 2-Chlorophenylboronic acid - Pd(PPh₃)₄ - Toluene & Aq. Na₂CO₃ B 2. Degas with N₂/Ar (20-30 min) A->B C 3. Heat to Reflux (~110°C) (≥16 hours) B->C D 4. Monitor by TLC/LC-MS C->D E 5. Cool to Room Temp & Concentrate D->E Upon Completion F 6. Aqueous Work-up & Ethyl Acetate Extraction (3x) E->F G 7. Dry (Na₂SO₄), Filter & Concentrate F->G H 8. Purify by Column Chromatography G->H I Pure Product: 3-(2-Chlorophenyl)-6-methoxypyridazine H->I

Sources

Application

Application Notes &amp; Protocols: The Strategic Use of 3-(2-Chlorophenyl)-6-methoxypyridazine in Modern Medicinal Chemistry

Foreword: Unveiling a Privileged Scaffold In the landscape of medicinal chemistry, the pyridazine core stands out as a "privileged scaffold"—a molecular framework that consistently appears in compounds with a wide array...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: Unveiling a Privileged Scaffold

In the landscape of medicinal chemistry, the pyridazine core stands out as a "privileged scaffold"—a molecular framework that consistently appears in compounds with a wide array of biological activities. Its unique electronic properties and ability to form key hydrogen bonds make it an attractive starting point for drug design. This guide focuses on a particularly valuable derivative: 3-(2-Chlorophenyl)-6-methoxypyridazine . The strategic placement of a 2-chlorophenyl group and a methoxy group on the pyridazine ring creates a molecule that is not just a compound, but a versatile platform for innovation. The 2-chlorophenyl moiety often enhances binding affinity to biological targets through various interactions, while the methoxy group at the 6-position provides a reactive handle for extensive chemical modification.[1][2]

This document serves as a technical guide for researchers, scientists, and drug development professionals. It moves beyond simple descriptions to explain the why behind the how—elucidating the causality of experimental choices and providing robust, self-validating protocols for the synthesis and application of this powerful chemical intermediate.

Molecular Profile and Physicochemical Properties

A precise understanding of a compound's fundamental properties is the bedrock of its application in synthesis and screening.

ParameterValue
IUPAC Name 3-(2-Chlorophenyl)-6-methoxypyridazine
Molecular Formula C₁₁H₉ClN₂O
Molecular Weight 220.66 g/mol
Canonical SMILES COC1=NN=C(C=C1)C2=CC=CC=C2Cl
Appearance Typically an off-white to pale yellow solid

Synthesis and Characterization: From Precursors to Purified Product

The most direct and reliable method for constructing 3-(2-Chlorophenyl)-6-methoxypyridazine is through a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling. This approach offers high yields and excellent functional group tolerance.

Synthetic Protocol: Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of 3-Chloro-6-methoxypyridazine with 2-chlorophenylboronic acid. The choice of a palladium catalyst and a suitable base is critical for an efficient reaction.

Diagram of Synthetic Pathway

G cluster_reactants Reactants cluster_reagents Reagents A 3-Chloro-6-methoxypyridazine C Pd(dppf)Cl₂ (Catalyst) Na₂CO₃ (Base) Dioxane/H₂O (Solvent) A->C B 2-Chlorophenylboronic Acid B->C D 3-(2-Chlorophenyl)-6-methoxypyridazine C->D Suzuki Coupling (Heat)

Caption: Synthetic scheme for 3-(2-Chlorophenyl)-6-methoxypyridazine.

Materials:

  • 3-Chloro-6-methoxypyridazine (1.0 eq)[3]

  • 2-Chlorophenylboronic acid (1.2 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 eq)

  • Sodium Carbonate (Na₂CO₃) (3.0 eq)

  • 1,4-Dioxane

  • Deionized Water

  • Ethyl Acetate (EtOAc)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure:

  • Vessel Preparation: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-Chloro-6-methoxypyridazine and 2-chlorophenylboronic acid.

  • Reagent Addition: Add the palladium catalyst (Pd(dppf)Cl₂) and sodium carbonate.

  • Solvent Introduction: Add 1,4-dioxane and water in a 4:1 ratio. The aqueous base is crucial for activating the boronic acid.

  • Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

  • Reaction: Heat the mixture to 80-90 °C and stir vigorously for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Work-up: After cooling to room temperature, dilute the mixture with water and transfer it to a separatory funnel.

  • Extraction: Extract the aqueous layer three times with ethyl acetate. The organic layers contain the desired product.

  • Washing: Combine the organic extracts and wash sequentially with water and then brine to remove inorganic impurities.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude solid by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

Analytical Characterization

Confirming the identity and purity of the final compound is non-negotiable.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR should show characteristic aromatic proton signals for both the pyridazine and chlorophenyl rings, as well as a singlet for the methoxy group protons. ¹³C NMR will confirm the carbon framework.[3]

  • Mass Spectrometry (MS): Electrospray ionization (ESI) or electron ionization (EI) mass spectrometry will show the molecular ion peak [M+H]⁺ or [M]⁺, confirming the molecular weight. The isotopic pattern for the chlorine atom will also be evident.[3]

  • High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final product, ideally showing a single major peak.[3]

Core Applications in Medicinal Chemistry

3-(2-Chlorophenyl)-6-methoxypyridazine is a versatile scaffold primarily used to generate libraries of compounds for screening against various biological targets, most notably protein kinases.[4]

The Scaffold as a Kinase Inhibitor Template

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[5] Pyridazine-based compounds have shown significant promise as kinase inhibitors.[6][7] The 3-(2-Chlorophenyl)-6-methoxypyridazine scaffold allows for systematic exploration of the structure-activity relationship (SAR) to optimize potency and selectivity.

Simplified Kinase Signaling Pathway

G RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2->PIP3 AKT Akt PIP3->AKT Recruits & Activates mTOR mTOR AKT->mTOR Activates Proliferation Cell Growth & Proliferation mTOR->Proliferation Promotes Inhibitor Pyridazine-based Inhibitor Inhibitor->PI3K

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.[8]

Structure-Activity Relationship (SAR) Insights

The effectiveness of a drug candidate depends on the precise arrangement of its functional groups. SAR studies guide the optimization of a lead compound.

Modification SitePotential ModificationRationale & Predicted Outcome
Pyridazine C6-Position Replace methoxy with various amines (e.g., morpholine, piperazine)Introduce hydrogen bond donors/acceptors to improve kinase hinge-binding and enhance solubility.[9]
Pyridazine C4/C5-Positions Introduce small alkyl or halogen groupsProbe steric tolerance within the ATP-binding pocket and potentially increase potency.
Chlorophenyl Ring Vary substitution (e.g., fluoro, methyl, cyano)Modulate electronic properties and lipophilicity to fine-tune binding affinity and pharmacokinetic properties.[2][8]
Chlorophenyl Ring Add water-solubilizing groups (e.g., sulfonamides, carboxylic acids)Improve aqueous solubility and cell permeability, which are critical for bioavailability.[9]

Advanced Protocols for Derivatization and Screening

The following protocols provide a framework for modifying the core scaffold and evaluating the biological activity of the resulting derivatives.

Protocol: Nucleophilic Aromatic Substitution (SNAr) at the C6-Position

This protocol describes the displacement of the methoxy group with an amine, a common strategy to build a compound library.

Materials:

  • 3-(2-Chlorophenyl)-6-methoxypyridazine (1.0 eq)

  • Amine (e.g., Morpholine) (2.0-3.0 eq)

  • Potassium tert-butoxide (KOtBu) (1.5 eq)

  • Dimethyl Sulfoxide (DMSO)

  • Diethyl Ether

  • Deionized Water

Step-by-Step Procedure:

  • Reaction Setup: In a sealed tube, dissolve 3-(2-Chlorophenyl)-6-methoxypyridazine in DMSO.

  • Reagent Addition: Add the amine followed by the portion-wise addition of potassium tert-butoxide. The strong base is necessary to facilitate the departure of the methoxide leaving group.

  • Heating: Seal the tube and heat the reaction mixture to 120-140 °C for 12-24 hours.

  • Quenching: Cool the reaction to room temperature and carefully pour the mixture into ice-water. A precipitate should form.

  • Isolation: Collect the solid product by vacuum filtration. If no solid forms, extract the aqueous mixture with an organic solvent like ethyl acetate.

  • Purification: Wash the collected solid with cold diethyl ether to remove residual DMSO. Further purification can be achieved via recrystallization or column chromatography.

Protocol: In Vitro Kinase Inhibition Profiling (ADP-Glo™ Assay)

This is a robust, luminescence-based assay to quantify kinase activity by measuring ADP production. It is a standard method for determining the IC₅₀ (half-maximal inhibitory concentration) of potential inhibitors.[4]

Workflow for Kinase Inhibition Assay

G A Prepare Serial Dilution of Test Compound B Add Kinase, Substrate, and Compound to Plate A->B C Initiate Reaction with ATP B->C D Incubate at RT C->D E Stop Reaction & Deplete ATP (ADP-Glo™ Reagent) D->E F Generate Luminescence (Kinase Detection Reagent) E->F G Measure Signal (Luminometer) F->G H Calculate IC₅₀ G->H

Caption: Standard workflow for an ADP-Glo™ kinase assay.

Step-by-Step Procedure:

  • Compound Preparation: Prepare a 10-point serial dilution of the test compound (and a vehicle control, e.g., DMSO) in an appropriate buffer.

  • Reaction Setup: In a 384-well plate, add the kinase, its specific substrate, and the serially diluted test compound.

  • Initiation: Add ATP to each well to start the kinase reaction. The concentration should be near the Kₘ value for the specific kinase.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

  • Termination: Add ADP-Glo™ Reagent to terminate the kinase reaction and consume any remaining ATP. Incubate for 40 minutes.[4]

  • Signal Generation: Add Kinase Detection Reagent, which converts the ADP produced into ATP, fueling a luciferase reaction that generates a luminescent signal. Incubate for 30 minutes.[4]

  • Data Acquisition: Measure the luminescence using a plate reader.

  • Analysis: The luminescent signal is directly proportional to the amount of ADP produced and thus to kinase activity. Calculate the percent inhibition for each compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Outlook

3-(2-Chlorophenyl)-6-methoxypyridazine is more than a simple chemical. It is a strategically designed building block that offers medicinal chemists a reliable and versatile starting point for the development of novel therapeutics. Its utility in generating diverse compound libraries, particularly for targeting protein kinases, is well-established. The synthetic accessibility and the potential for multi-point derivatization ensure that this scaffold will continue to feature prominently in the discovery of next-generation inhibitors for a wide range of human diseases. Future research will likely focus on leveraging this core to develop highly selective inhibitors and to explore its potential against emerging therapeutic targets beyond the kinome.

References

[3] An In-depth Technical Guide to 3-Chloro-6-methoxypyridazine: Structure, Properties, and Synthetic Applications - Benchchem. (URL: ) [8] Comparative Biological Activity of 6-Chloro-3-methoxypyridazin-4-amine Analogs as Anticancer Agents - Benchchem. (URL: ) [6] Novel 3,6-Disubstituted Pyridazine Derivatives Targeting JNK1 Pathway: Scaffold Hopping and Hybridization-Based Design, Synthesis, Molecular Modeling, and In Vitro and In Vivo Anticancer Evaluation - PMC. (URL: [Link]) [1] Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents acting by apoptosis induction and PARP-1 inhibition through a molecular hybridization strategy - PMC. (URL: [Link]) [2] Photophysical and biological studies on structurally modified chlorophenyl-substituted pyrazolone derivatives. (URL: [Link]) [9] Development of o-chlorophenyl substituted pyrimidines as exceptionally potent aurora kinase inhibitors - PubMed. (URL: [Link]) [4] Navigating the Structure-Activity Relationship of 6-Chloropyridin-3-amine Analogs: A Comparative Guide - Benchchem. (URL: ) [5] Kinase Inhibitors and Kinase-Targeted Cancer Therapies: Recent Advances and Future Perspectives - MDPI. (URL: [Link]) [7] Novel Pan-Pim Kinase Inhibitors With Imidazopyridazine and Thiazolidinedione Structure Exert Potent Antitumor Activities - Frontiers. (URL: [Link])

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Method

Application Notes and Protocols for Evaluating the Anticonvulsant Activity of Pyridazine Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction Epilepsy, a chronic neurological disorder characterized by recurrent seizures, affects millions worldwide, driving an urgent and ongoing search...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epilepsy, a chronic neurological disorder characterized by recurrent seizures, affects millions worldwide, driving an urgent and ongoing search for novel, more effective, and safer anticonvulsant therapies.[1] Pyridazine derivatives have emerged as a promising class of heterocyclic compounds, with numerous studies highlighting their potential as potent anticonvulsant agents.[2][3][4] The pyridazine scaffold offers a versatile platform for chemical modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties to optimize therapeutic efficacy and minimize adverse effects.[5][6][7] This document provides a comprehensive guide for the preclinical evaluation of pyridazine derivatives for their anticonvulsant activity, detailing established in vivo and in vitro experimental protocols.

The rationale for investigating pyridazines in anticonvulsant drug discovery is rooted in their structural similarities to known antiepileptic drugs (AEDs) and their ability to interact with key neurological targets.[8][9] Many pyridazine derivatives have been shown to exert their effects through various mechanisms, including modulation of GABAergic inhibition, interaction with voltage-gated ion channels, and antagonism of excitatory amino acid receptors.[8][10][11] This multi-faceted pharmacological profile suggests that pyridazines could be effective against a broad spectrum of seizure types.

These application notes are designed to provide researchers with the necessary tools to systematically screen and characterize the anticonvulsant potential of novel pyridazine compounds. The protocols described herein are based on well-validated models that have been instrumental in the development of numerous clinically approved AEDs.[12]

Part 1: Foundational In Vivo Screening Protocols

The initial assessment of a compound's anticonvulsant potential is typically conducted using robust and predictive in vivo seizure models in rodents.[1][12] These models are designed to identify compounds that can prevent or delay the onset of seizures induced by either electrical or chemical stimuli.

Maximal Electroshock (MES) Seizure Test

The MES test is a cornerstone in anticonvulsant drug discovery, primarily identifying compounds effective against generalized tonic-clonic seizures.[13][14] The model assesses a compound's ability to prevent the spread of seizures through neural tissue.

Principle: A supramaximal electrical stimulus is delivered to the cornea of the animal, inducing a characteristic seizure pattern. The abolition of the tonic hindlimb extension phase of the seizure is the primary endpoint, indicating anticonvulsant activity.[14][15]

Experimental Protocol:

  • Animal Preparation:

    • Use male albino mice (20-25 g) or Wistar rats (100-150 g).

    • House animals in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

    • Acclimatize animals to the laboratory conditions for at least 48 hours before the experiment.

  • Compound Administration:

    • Prepare the pyridazine test compound in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in saline).

    • Administer the compound orally (p.o.) or intraperitoneally (i.p.) at various doses to different groups of animals (n=6-8 per group).

    • Include a vehicle control group and a positive control group (e.g., Phenytoin at 25 mg/kg, i.p.).[3][15]

  • Induction of Seizure:

    • At the time of expected peak effect of the test compound (predetermined in pilot studies, typically 30-60 minutes post-administration), apply a drop of saline or a local anesthetic like 0.5% tetracaine to the animal's corneas to ensure good electrical contact and reduce discomfort.[14]

    • Deliver a constant alternating current stimulus (e.g., 50 mA for mice, 150 mA for rats at 60 Hz for 0.2 seconds) via corneal electrodes using an electroconvulsometer.[13][14]

  • Observation and Data Collection:

    • Immediately after the stimulus, observe the animal for the presence or absence of the tonic hindlimb extension.

    • Record the number of animals in each group that are protected from the tonic hindlimb extension.

Data Presentation:

GroupDose (mg/kg)Route of AdministrationNumber of Animals Protected / Total Number of Animals% Protection
Vehicle Control-i.p.0/80
Positive Control (Phenytoin)25i.p.8/8100
Test Compound (Pyridazine A)10i.p.2/825
Test Compound (Pyridazine A)30i.p.6/875
Test Compound (Pyridazine A)100i.p.8/8100

Data Analysis: The percentage of protection is calculated for each group. The median effective dose (ED₅₀), the dose that protects 50% of the animals, can be determined using probit analysis.

Pentylenetetrazol (PTZ)-Induced Seizure Test

The PTZ test is a widely used model for identifying compounds that may be effective against myoclonic and absence seizures.[16][17] PTZ is a GABA-A receptor antagonist that induces clonic and tonic-clonic seizures.[18][19]

Principle: Administration of a sub-convulsive or convulsive dose of PTZ induces seizures in rodents. The ability of a test compound to prevent or delay the onset of these seizures is a measure of its anticonvulsant activity.

Experimental Protocol:

  • Animal Preparation:

    • Use male Swiss albino mice (18-25 g).

    • Follow the same housing and acclimatization procedures as for the MES test.

  • Compound Administration:

    • Administer the pyridazine test compound (p.o. or i.p.) at various doses to different groups of animals (n=6-8 per group).

    • Include a vehicle control group and a positive control group (e.g., Diazepam at 4 mg/kg, i.p.).[3]

  • Induction of Seizure:

    • 30-60 minutes after compound administration, inject a convulsant dose of PTZ (e.g., 85 mg/kg, subcutaneous or 30-35 mg/kg for C57BL/6 mice, i.p.).[16][20] The exact dose may need to be optimized for the specific strain of mice used.[16]

    • Immediately place the animal in an individual observation chamber.

  • Observation and Data Collection:

    • Observe the animals for 30 minutes following PTZ injection.[16]

    • Record the latency (time to onset) of the first myoclonic jerk and the onset of generalized clonic seizures.

    • Score the seizure severity using a standardized scale, such as the Racine scale.[17]

Racine Scale for Seizure Scoring: [17]

  • Stage 0: No response

  • Stage 1: Ear and facial twitching

  • Stage 2: Myoclonic jerks without an upright posture

  • Stage 3: Myoclonic jerks with an upright posture

  • Stage 4: Tonic-clonic seizures with loss of righting reflex

  • Stage 5: Tonic-clonic seizures with hindlimb extension

  • Stage 6: Death

Data Presentation:

GroupDose (mg/kg)Latency to First Myoclonic Jerk (sec)Latency to Generalized Clonic Seizure (sec)Mean Seizure Score
Vehicle Control-Mean ± SEMMean ± SEMMean ± SEM
Positive Control (Diazepam)4Mean ± SEMMean ± SEMMean ± SEM
Test Compound (Pyridazine B)10Mean ± SEMMean ± SEMMean ± SEM
Test Compound (Pyridazine B)30Mean ± SEMMean ± SEMMean ± SEM
Test Compound (Pyridazine B)100Mean ± SEMMean ± SEMMean ± SEM

Data Analysis: Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to compare the latencies and seizure scores between the control and treated groups. A significant increase in latency and a decrease in seizure score indicate anticonvulsant activity. The ED₅₀ can also be calculated.

6-Hz Psychomotor Seizure Test

This model is particularly valuable for identifying compounds that may be effective against pharmacoresistant partial seizures, a significant clinical challenge.[21][22][23]

Principle: A low-frequency, long-duration electrical stimulus is delivered to the cornea, inducing a psychomotor seizure characterized by stereotyped behaviors.[23][24] The inability of the animal to exhibit this behavior is considered protection.

Experimental Protocol:

  • Animal Preparation:

    • Use male CF-1 mice (18-22 g).

    • Follow standard housing and acclimatization procedures.

  • Compound Administration:

    • Administer the pyridazine test compound (p.o. or i.p.) at various doses.

    • Include vehicle and positive control groups.

  • Induction of Seizure:

    • At the time of peak effect, apply a topical anesthetic to the corneas.

    • Deliver a 6 Hz electrical stimulus for 3 seconds at a specific current (e.g., 32 mA or 44 mA) via corneal electrodes.[23]

  • Observation and Data Collection:

    • Observe the animal for 1 minute following the stimulus.

    • A protected animal will not display the characteristic seizure behavior (e.g., stun position, forelimb clonus, jaw clonus, and Straub tail) and will resume normal exploratory behavior.[21][23]

    • Record the number of protected animals in each group.

Data Presentation and Analysis: The data is presented and analyzed similarly to the MES test, with the calculation of the percentage of protection and the ED₅₀.

Part 2: Delving into Mechanisms of Action: In Vitro Assays

While in vivo models are crucial for demonstrating efficacy, in vitro assays are indispensable for elucidating the underlying mechanisms of action of novel anticonvulsant compounds.[1][25] These assays allow for the investigation of a compound's effects on specific molecular targets, such as ion channels and neurotransmitter receptors.[1]

Electrophysiological Recordings in Brain Slices

This technique allows for the direct assessment of a compound's effect on neuronal excitability and synaptic transmission in a relatively intact neural circuit.[25][26]

Principle: Thin slices of brain tissue, typically from the hippocampus, are kept viable in an artificial cerebrospinal fluid (aCSF). Microelectrodes are used to record electrical activity from individual neurons or populations of neurons. Epileptiform activity can be induced by pharmacological agents, and the ability of the test compound to suppress this activity is measured.

Experimental Protocol:

  • Slice Preparation:

    • Acutely prepare 300-400 µm thick coronal or horizontal brain slices from rodents using a vibratome.

    • Maintain the slices in oxygenated aCSF.

  • Induction of Epileptiform Activity:

    • Induce epileptiform discharges by perfusing the slices with a pro-convulsant agent, such as 4-aminopyridine (4-AP) or by using a magnesium-free aCSF containing a GABA-A receptor antagonist like bicuculline.[26]

  • Recording and Compound Application:

    • Perform whole-cell patch-clamp or extracellular field potential recordings to monitor neuronal activity.

    • After establishing a stable baseline of epileptiform activity, bath-apply the pyridazine test compound at various concentrations.

  • Data Collection and Analysis:

    • Measure parameters such as the frequency, amplitude, and duration of the epileptiform bursts before and after compound application.

    • A significant reduction in these parameters indicates an anticonvulsant effect at the network level.

Radioligand Binding Assays

Binding assays are used to determine if a compound interacts directly with specific molecular targets, such as ion channel binding sites or neurotransmitter receptors.[27]

Principle: The test compound's ability to displace a radioactively labeled ligand from its specific binding site on a receptor or ion channel is measured.

Experimental Protocol (Example: Voltage-Gated Sodium Channel Binding): [28]

  • Membrane Preparation:

    • Prepare synaptic plasma membranes from rat brain tissue.

  • Binding Reaction:

    • Incubate the membranes with a radiolabeled ligand (e.g., [³H]batrachotoxin) and varying concentrations of the pyridazine test compound.

  • Separation and Counting:

    • Separate the bound and free radioligand by rapid filtration.

    • Measure the radioactivity of the filters using liquid scintillation counting.

  • Data Analysis:

    • Calculate the percentage of inhibition of specific binding at each concentration of the test compound.

    • Determine the IC₅₀ value, which is the concentration of the compound that inhibits 50% of the specific binding of the radioligand. This provides an indication of the compound's binding affinity for the target.

Part 3: Visualization of Experimental Workflows

To provide a clear and concise overview of the experimental processes, the following diagrams illustrate the workflows for the primary in vivo screening models.

MES_Workflow cluster_prep Preparation cluster_admin Administration cluster_seizure Seizure Induction & Observation cluster_analysis Data Analysis Animal_Prep Animal Acclimatization & Grouping Dosing Compound Administration (p.o. / i.p.) Animal_Prep->Dosing Compound_Prep Test Compound & Control Preparation Compound_Prep->Dosing Stimulation Corneal Electrical Stimulation (MES) Dosing->Stimulation Peak Effect Time Observation Observe for Tonic Hindlimb Extension Stimulation->Observation Data_Collection Record Protection Status Observation->Data_Collection Analysis Calculate % Protection & ED50 Data_Collection->Analysis

Caption: Workflow for the Maximal Electroshock (MES) Test.

PTZ_Workflow cluster_prep Preparation cluster_admin Administration cluster_seizure Seizure Induction & Observation cluster_analysis Data Analysis Animal_Prep Animal Acclimatization & Grouping Dosing Compound Administration (p.o. / i.p.) Animal_Prep->Dosing Compound_Prep Test Compound & Control Preparation Compound_Prep->Dosing PTZ_Injection PTZ Injection (s.c. / i.p.) Dosing->PTZ_Injection Pre-treatment Time Observation Observe for Seizure Onset & Severity PTZ_Injection->Observation Data_Collection Record Latencies & Seizure Scores Observation->Data_Collection Analysis Statistical Analysis & ED50 Calculation Data_Collection->Analysis

Caption: Workflow for the Pentylenetetrazol (PTZ) Test.

Part 4: Concluding Remarks and Future Directions

The protocols outlined in this application note provide a robust framework for the initial screening and mechanistic investigation of novel pyridazine derivatives as potential anticonvulsant agents. A multi-tiered approach, beginning with high-throughput in vivo models like the MES and PTZ tests, followed by more specialized assays such as the 6-Hz test and in vitro mechanistic studies, is recommended for a comprehensive evaluation.

Positive results in these preclinical models can provide strong evidence for advancing promising pyridazine candidates to further stages of drug development, including pharmacokinetic profiling, extended toxicology studies, and ultimately, clinical trials. The versatility of the pyridazine core suggests that with continued medicinal chemistry efforts and rigorous pharmacological evaluation, this class of compounds holds significant promise for the discovery of the next generation of antiepileptic drugs.

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Application

Application Notes &amp; Protocols: A Comprehensive Guide to Evaluating the Antinociceptive Activity of 3-(2-Chlorophenyl)-6-methoxypyridazine Derivatives

Prepared by: Senior Application Scientist I. Introduction: The Therapeutic Potential of Pyridazine Scaffolds in Nociception The pyridazine nucleus is a prominent heterocyclic scaffold that has garnered significant intere...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist

I. Introduction: The Therapeutic Potential of Pyridazine Scaffolds in Nociception

The pyridazine nucleus is a prominent heterocyclic scaffold that has garnered significant interest in medicinal chemistry due to its wide spectrum of biological activities.[1][2] Derivatives of pyridazine and its related pyridazinone structures have been extensively investigated and are known to possess potent analgesic, anti-inflammatory, and antipyretic properties.[3] Notably, some pyridazinone derivatives function as non-steroidal anti-inflammatory drugs (NSAIDs) by inhibiting cyclooxygenase (COX) enzymes, while others exhibit centrally mediated analgesic effects.[3][4]

The compound 3-(2-Chlorophenyl)-6-methoxypyridazine serves as a key intermediate for the synthesis of novel derivatives.[5] The strategic placement of the chlorophenyl and methoxy groups offers avenues for chemical modification to develop new chemical entities with potentially enhanced antinociceptive profiles. A thorough and systematic evaluation of these new derivatives is critical to elucidating their mechanism of action and therapeutic potential.

This guide provides a detailed framework and validated protocols for assessing the antinociceptive activity of novel 3-(2-Chlorophenyl)-6-methoxypyridazine derivatives. We will explore a battery of well-established in vivo assays designed to differentiate between peripherally and centrally acting analgesics, offering researchers a comprehensive toolkit for preclinical screening.

II. Rationale for Assay Selection: A Multi-Mechanistic Approach

Nociception is a complex process involving the detection and processing of noxious stimuli by the peripheral and central nervous systems. To comprehensively characterize the antinociceptive profile of a test compound, it is essential to employ multiple assays that target different pain modalities and pathways. The selection of the following assays is based on their reliability, reproducibility, and their ability to provide mechanistic insights.

  • Acetic Acid-Induced Writhing Test: This is a model of visceral inflammatory pain.[6] The intraperitoneal injection of acetic acid triggers the release of endogenous inflammatory mediators (e.g., prostaglandins, bradykinin), which stimulate nociceptors in the peritoneal cavity, causing characteristic abdominal constrictions or "writhes".[7] This test is highly sensitive to peripherally acting analgesics, particularly NSAIDs.[8]

  • Hot Plate Test: This assay measures the response to a thermal stimulus and is a classic method for evaluating centrally mediated (supraspinal) antinociception.[9][10] The latency to a behavioral response, such as paw licking or jumping, is recorded. An increase in this latency indicates a central analgesic effect, often associated with opioid receptor agonists or other centrally acting compounds.[9]

  • Tail-Flick Test: Similar to the hot plate test, this assay uses a thermal stimulus (radiant heat or hot water) applied to the animal's tail.[11][12] The response—a reflexive flick of the tail—is primarily mediated at the spinal level.[13] Therefore, this test is particularly useful for identifying compounds that modulate spinal nociceptive pathways.[14]

  • Formalin Test: This model is unique in its ability to assess two distinct phases of pain.[15][16] The initial, acute phase (Phase I, 0-5 minutes) is caused by the direct chemical stimulation of nociceptors (neurogenic pain).[8] The subsequent late phase (Phase II, 15-45 minutes) is driven by an inflammatory response and central sensitization in the dorsal horn.[16] This biphasic nature allows for the differentiation of compounds acting on acute neurogenic pain versus those with anti-inflammatory properties.[8]

The overall workflow for screening compounds is depicted below.

G cluster_prep Phase 1: Preparation cluster_screen Phase 2: Antinociceptive Screening cluster_analysis Phase 3: Analysis Compound Test Compound Synthesis (3-(2-Chlorophenyl)-6- methoxypyridazine derivative) Formulation Compound Formulation (Vehicle Selection & Dosing) Compound->Formulation Animals Animal Acclimation & Grouping (Control, Standard, Test) Formulation->Animals Writhing Acetic Acid Writhing Test (Peripheral/Inflammatory Pain) Animals->Writhing HotPlate Hot Plate Test (Central/Supraspinal Pain) Animals->HotPlate TailFlick Tail-Flick Test (Central/Spinal Pain) Animals->TailFlick Formalin Formalin Test (Neurogenic & Inflammatory Pain) Animals->Formalin Data Data Collection & Statistical Analysis (% Inhibition, Latency Increase) Writhing->Data HotPlate->Data TailFlick->Data Formalin->Data MoA Mechanism of Action Hypothesis Data->MoA

Caption: High-level experimental workflow for antinociceptive screening.

III. Detailed Experimental Protocols

A. General Preparations & Ethical Considerations

  • Animal Models: Male Swiss albino mice (20-25 g) are typically used for these assays.[6] Animals should be housed in standard conditions with a 12-hour light/dark cycle and free access to food and water. Acclimate animals to the laboratory environment for at least 3-5 days before testing. All procedures must be approved by and conducted in accordance with the local Institutional Animal Care and Use Committee (IACUC) guidelines.

  • Compound Administration: Test compounds are typically dissolved or suspended in a suitable vehicle (e.g., 0.9% saline, distilled water with 1% Tween 80, or 0.5% carboxymethylcellulose).[6] Administration is commonly performed via oral (p.o.) or intraperitoneal (i.p.) routes. The volume of administration should be consistent, typically 10 mL/kg of body weight.[6]

  • Experimental Groups: For each assay, a minimum of three groups should be established:

    • Vehicle Control Group: Receives only the vehicle.

    • Positive Control (Standard) Group: Receives a known analgesic drug to validate the assay (e.g., Diclofenac Sodium for the writhing test, Morphine for thermal tests).[6][15]

    • Test Group(s): Receive the 3-(2-Chlorophenyl)-6-methoxypyridazine derivative at various doses.

B. Protocol 1: Acetic Acid-Induced Writhing Test

This protocol assesses peripherally mediated, inflammatory visceral pain.

G AceticAcid Acetic Acid (i.p.) Mediators Release of Inflammatory Mediators (Prostaglandins, Bradykinin) AceticAcid->Mediators Nociceptors Stimulation of Peritoneal Nociceptors Mediators->Nociceptors PainSignal Pain Signal to CNS Nociceptors->PainSignal Writhing Writhing Response (Abdominal Constriction) PainSignal->Writhing Compound Test Compound (e.g., Pyridazine Derivative) Compound->Mediators Inhibition

Caption: Mechanism of the acetic acid-induced writhing test.

1. Principle: Intraperitoneal injection of acetic acid causes irritation and inflammation, leading to the release of endogenous substances that excite pain nerve endings.[7] The number of abdominal writhes is a direct measure of the pain response.[17]

2. Materials and Equipment:

  • Test and control substances

  • 0.6% (v/v) Acetic Acid solution in distilled water[6]

  • Male Swiss albino mice (20-25 g)

  • Syringes and needles (for i.p. and p.o. administration)

  • Individual observation chambers

  • Stopwatch

3. Step-by-Step Procedure:

  • Fast the mice for 12 hours prior to the experiment, with free access to water.[6]

  • Weigh and divide the animals into experimental groups (n=6-8 per group).

  • Administer the test compound, standard drug (e.g., Diclofenac Sodium, 10 mg/kg, p.o.), or vehicle to the respective groups.[6]

  • Wait for the appropriate absorption period (e.g., 30 minutes for i.p. or 60 minutes for p.o. administration).[18]

  • Induce writhing by injecting 0.6% acetic acid intraperitoneally at a volume of 10 mL/kg.[6]

  • Immediately place each mouse into an individual observation chamber.

  • After a 5-minute latency period, count the total number of writhes for each mouse over a 20-minute observation period.[6] A writhe is characterized by a contraction of the abdominal muscles followed by the stretching of hind limbs.[18]

4. Data Analysis: Calculate the mean number of writhes for each group. The percentage of antinociceptive activity (inhibition) is calculated using the following formula:

  • % Inhibition = [ (Mean Writhes_Control - Mean Writhes_Test) / Mean Writhes_Control ] x 100

Analyze data using a one-way analysis of variance (ANOVA) followed by a suitable post-hoc test (e.g., Tukey's) to compare between groups.

C. Protocol 2: Hot Plate Test

This protocol evaluates centrally (supraspinal) mediated antinociception.

1. Principle: The hot plate test measures the reaction time of an animal to a thermal pain stimulus applied to its paws.[9] An increase in the time it takes for the animal to show a nocifensive response (e.g., paw licking, jumping) indicates an analgesic effect.[19] This test is sensitive to centrally acting analgesics like opioids.[9]

2. Materials and Equipment:

  • Hot plate apparatus with adjustable temperature control (e.g., Harvard Apparatus LE7406)[20]

  • Transparent acrylic cylinder to confine the animal on the plate

  • Test and control substances

  • Mice (20-25 g)

  • Stopwatch

3. Step-by-Step Procedure:

  • Set the temperature of the hot plate to a constant 55 ± 0.5°C.[21]

  • Conduct a baseline measurement for each mouse before drug administration. Place the mouse on the hot plate and record the latency to the first sign of nociception (hind paw licking, flicking, or jumping).

  • To prevent tissue damage, a cut-off time of 30 seconds is mandatory. If the mouse does not respond within this time, it should be removed immediately and assigned a latency of 30 seconds.[21]

  • Administer the test compound, standard drug (e.g., Morphine, 5 mg/kg, s.c.), or vehicle.

  • At predetermined time intervals after administration (e.g., 30, 60, 90, and 120 minutes), place the mouse back on the hot plate and measure the reaction latency as described in step 2.

4. Data Analysis: The results are expressed as the mean reaction latency (in seconds) for each group at each time point. The percentage of the maximal possible effect (% MPE) can also be calculated:

  • % MPE = [ (Post-drug Latency - Pre-drug Latency) / (Cut-off Time - Pre-drug Latency) ] x 100

Analyze data using a two-way ANOVA (treatment x time) followed by a post-hoc test.

D. Protocol 3: Tail-Flick Test

This protocol assesses centrally (spinal) mediated antinociception.

1. Principle: This test is based on the observation that an animal will reflexively "flick" its tail in response to a noxious thermal stimulus.[12] The latency of this reflex is a measure of pain sensitivity that is primarily integrated within the spinal cord.[13]

2. Materials and Equipment:

  • Tail-flick analgesiometer (radiant heat source)[14]

  • Animal restrainer

  • Test and control substances

  • Mice or rats

  • Stopwatch

3. Step-by-Step Procedure:

  • Gently place the animal in the restrainer. Allow a brief period for acclimatization.

  • Position the animal's tail over the radiant heat source, typically focusing the beam on the distal third of the tail.[11]

  • Measure the baseline tail-flick latency by activating the heat source and starting the timer. The timer stops automatically when the animal flicks its tail.

  • A cut-off time (typically 10-12 seconds) must be set to prevent tissue damage.[11]

  • Administer the test compound, standard drug (e.g., Morphine), or vehicle.

  • Measure the tail-flick latency at various time points post-administration (e.g., 30, 60, 90 minutes).

4. Data Analysis: Data are expressed as the mean reaction latency (seconds). The % MPE can be calculated as described for the hot plate test. Statistical analysis is performed using a two-way ANOVA.

E. Protocol 4: Formalin Test

This protocol differentiates between neurogenic and inflammatory pain.

G cluster_phase1 Phase I (0-5 min) Neurogenic Pain cluster_phase2 Phase II (15-45 min) Inflammatory Pain Direct Direct stimulation of C-fiber nociceptors Inflammation Inflammatory Response (Prostaglandins, Cytokines) Sensitization Central Sensitization (Dorsal Horn) Formalin Formalin Injection (Intraplantar) Formalin->Direct Formalin->Inflammation

Sources

Method

Application Notes and Protocols for 3-(2-Chlorophenyl)-6-methoxypyridazine in Neuropharmacological Research

Introduction: The Pyridazine Scaffold as a Privileged Motif in CNS Drug Discovery The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry, reco...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pyridazine Scaffold as a Privileged Motif in CNS Drug Discovery

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry, recognized for its versatile biological activities.[1] Its unique physicochemical properties, including a high dipole moment and the capacity for dual hydrogen bonding, make it an attractive scaffold for engaging with biological targets.[2] In the realm of neuropharmacology, pyridazine derivatives have been extensively explored, leading to the development of compounds with a wide array of central nervous system (CNS) activities, including anxiolytic, anticonvulsant, analgesic, and anti-inflammatory effects.[1][3][4][5]

This document provides a detailed guide to the potential research applications of 3-(2-Chlorophenyl)-6-methoxypyridazine , a specific derivative of this promising class. While, as of this writing, dedicated studies on this particular molecule are not prevalent in the public domain, its structural similarity to other well-characterized pyridazines allows for the formulation of strong hypotheses regarding its neuropharmacological profile and potential therapeutic applications. These application notes and protocols are therefore designed to serve as a comprehensive starting point for researchers seeking to investigate the properties of this compound. The methodologies described herein are based on established assays and the known activities of analogous pyridazine-based CNS modulators.

Hypothesized Neuropharmacological Profile of 3-(2-Chlorophenyl)-6-methoxypyridazine

Based on extensive research into structurally related pyridazine derivatives, the neuropharmacological profile of 3-(2-Chlorophenyl)-6-methoxypyridazine is hypothesized to be centered around its potential modulation of the GABAergic system . Specifically, it is a strong candidate for being a modulator of the γ-aminobutyric acid type A (GABAA) receptor, the primary inhibitory neurotransmitter receptor in the mammalian brain.[3]

The rationale for this hypothesis is grounded in several key findings from the literature:

  • GABAA Receptor Subtype Selectivity: A series of pyridazine-based compounds have been identified as selective agonists for the GABAA α2 and α3 subtypes.[3][6] This subtype selectivity is a highly sought-after characteristic in the development of anxiolytics, as it is believed to mediate the anxiolytic effects of benzodiazepines while having a reduced liability for sedation and ataxia, which are associated with the α1 subtype.[3]

  • Structural Analogs: The core structure of 3-(2-Chlorophenyl)-6-methoxypyridazine shares key features with known GABAA receptor modulators. The presence of an aryl group at the 3-position and a methoxy group at the 6-position are common substitutions in pyridazine libraries designed to target CNS receptors.[7]

  • Broad CNS Potential: Beyond GABAergic modulation, pyridazine derivatives have demonstrated a wide range of CNS activities, including anticonvulsant and antinociceptive properties, suggesting potential interactions with other neuronal targets such as voltage-gated ion channels or neurotransmitter transporters.[5][8][9]

Potential Mechanism of Action: A Focus on GABAA Receptor Modulation

The most probable mechanism of action for 3-(2-Chlorophenyl)-6-methoxypyridazine is as a positive allosteric modulator (PAM) of the GABAA receptor. In this role, the compound would bind to a site on the receptor distinct from the GABA binding site (orthosteric site), and potentiate the effect of GABA, leading to an increased influx of chloride ions and hyperpolarization of the neuron. This enhanced inhibitory tone is the basis for the anxiolytic, sedative, and anticonvulsant effects of many CNS drugs.[3]

A key area of investigation will be to determine the compound's functional profile at different GABAA receptor subtypes. It may act as a full or partial agonist at α2/α3 subtypes while potentially acting as an antagonist at the α1 subtype, a profile that has been achieved with other pyridazine series.[3][10]

Potential Research Applications in Neuropharmacology

The hypothesized neuropharmacological profile of 3-(2-Chlorophenyl)-6-methoxypyridazine suggests its utility in several key areas of CNS research and drug discovery.

Development of Novel Anxiolytics with an Improved Side-Effect Profile

Rationale: The potential for GABAA α2/α3 subtype selectivity makes this compound a prime candidate for the development of anxiolytic agents with reduced sedative and ataxic effects compared to classical benzodiazepines.[3]

Key Research Questions:

  • What is the binding affinity of 3-(2-Chlorophenyl)-6-methoxypyridazine for different GABAA receptor subtypes?

  • Does the compound exhibit functional selectivity as a positive allosteric modulator at α2/α3-containing receptors over α1-containing receptors?

  • Can the compound demonstrate anxiolytic-like effects in preclinical models of anxiety without causing significant motor impairment?

Investigation of Novel Anticonvulsant Therapies

Rationale: Modulation of GABAergic inhibition is a well-established mechanism for controlling neuronal hyperexcitability, which is a hallmark of epilepsy. Several pyridazine derivatives have shown promise as anticonvulsant agents.[5]

Key Research Questions:

  • Does 3-(2-Chlorophenyl)-6-methoxypyridazine protect against seizures in acute animal models of epilepsy, such as the maximal electroshock (MES) or pentylenetetrazole (scPTZ) tests?[8]

  • What is the compound's therapeutic index (a ratio of its toxic dose to its effective dose) in these models?

  • Does the compound's mechanism of action involve direct GABAergic modulation or potential effects on other targets, such as voltage-gated sodium or calcium channels?[8]

Exploration of New Treatments for Neuropathic and Inflammatory Pain

Rationale: The GABAergic system plays a crucial role in the modulation of pain signals in the spinal cord and higher brain centers. Furthermore, compounds with a similar arylpiperazine substructure to some pyridazine derivatives have demonstrated potent antinociceptive activity.[9]

Key Research Questions:

  • Does 3-(2-Chlorophenyl)-6-methoxypyridazine exhibit analgesic effects in models of tonic or neuropathic pain?[8]

  • Is the antinociceptive effect mediated by the GABAergic system, or does it involve modulation of other neurotransmitter systems like the serotonergic or noradrenergic systems?[9]

  • What is the compound's efficacy in reversing mechanical allodynia or thermal hyperalgesia in relevant animal models?

Targeting Neuroinflammation in Neurodegenerative Diseases

Rationale: Excessive activation of glial cells (microglia and astrocytes) contributes to neuroinflammation, a pathological process implicated in many neurodegenerative diseases. Certain aminopyridazine derivatives have been shown to suppress glial activation and the production of pro-inflammatory mediators.[4]

Key Research Questions:

  • Can 3-(2-Chlorophenyl)-6-methoxypyridazine inhibit the production of pro-inflammatory cytokines (e.g., IL-1β, TNF-α) and nitric oxide (NO) in activated microglial or astrocyte cell cultures?[4]

  • What are the downstream signaling pathways affected by the compound in these cells?

  • Does the compound exhibit neuroprotective effects in co-culture models of neuroinflammation-induced neuronal damage?

Detailed Application Notes and Protocols

Protocol 1: In Vitro Characterization of GABAA Receptor Subtype Selectivity

Objective: To determine the binding affinity and functional potency of 3-(2-Chlorophenyl)-6-methoxypyridazine at recombinant human GABAA receptor subtypes (α1β3γ2, α2β3γ2, α3β3γ2, and α5β3γ2).

Methodology:

  • Radioligand Binding Assay (Affinity Determination):

    • Cell Lines: Use HEK293 cells stably expressing the desired human GABAA receptor subtypes.

    • Membrane Preparation: Prepare cell membranes from each cell line using standard homogenization and centrifugation techniques.

    • Assay: Perform competitive binding assays using a radiolabeled benzodiazepine site ligand (e.g., [3H]flunitrazepam or [3H]Ro 15-1788).

    • Procedure: Incubate cell membranes with a fixed concentration of the radioligand and increasing concentrations of 3-(2-Chlorophenyl)-6-methoxypyridazine.

    • Data Analysis: Measure the displacement of the radioligand and calculate the inhibitor constant (Ki) for each subtype using the Cheng-Prusoff equation.

  • Electrophysiology Assay (Functional Potency):

    • System: Use two-electrode voltage clamp (TEVC) electrophysiology on Xenopus oocytes expressing the recombinant GABAA receptor subtypes, or whole-cell patch-clamp on the HEK293 cell lines.

    • Procedure:

      • Apply a sub-maximal concentration of GABA (e.g., EC20) to elicit a baseline current.

      • Co-apply the same concentration of GABA with increasing concentrations of 3-(2-Chlorophenyl)-6-methoxypyridazine.

      • Measure the potentiation of the GABA-evoked current.

    • Data Analysis: Plot the concentration-response curve for the potentiation and determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal potentiation relative to a standard benzodiazepine like diazepam) for each subtype.

Data Presentation:

GABAA SubtypeBinding Affinity (Ki, nM)Functional Potency (EC50, nM)Maximal Efficacy (Emax, % of Diazepam)
α1β3γ2
α2β3γ2
α3β3γ2
α5β3γ2

Workflow Diagram:

G cluster_0 In Vitro GABA-A Receptor Profiling A HEK293 cells expressing GABA-A subtypes (α1, α2, α3, α5) B Membrane Preparation A->B E Whole-cell Patch Clamp or TEVC on Oocytes A->E C Radioligand Binding Assay ([3H]Flunitrazepam) B->C D Determine Binding Affinity (Ki) C->D Displacement curve F Apply GABA (EC20) +/- Compound E->F G Measure Current Potentiation F->G H Determine Functional Potency (EC50) and Efficacy (Emax) G->H Dose-response curve

Caption: Workflow for in vitro GABAA receptor characterization.

Protocol 2: In Vivo Assessment of Anxiolytic and Sedative Effects

Objective: To evaluate the anxiolytic-like and sedative properties of 3-(2-Chlorophenyl)-6-methoxypyridazine in mice.

Methodology:

  • Elevated Plus Maze (EPM) Test (Anxiolytic Activity):

    • Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

    • Animals: Male C57BL/6 mice.

    • Procedure:

      • Administer 3-(2-Chlorophenyl)-6-methoxypyridazine (e.g., via intraperitoneal injection) at various doses. Include a vehicle control group and a positive control (e.g., diazepam).

      • After a suitable pre-treatment time (e.g., 30 minutes), place each mouse in the center of the maze, facing an open arm.

      • Record the animal's behavior for 5 minutes using a video tracking system.

    • Data Analysis: Measure the time spent in the open arms and the number of entries into the open arms. An increase in these parameters indicates an anxiolytic-like effect.

  • Rotarod Test (Sedation/Motor Impairment):

    • Apparatus: A rotating rod.

    • Animals: Male C57BL/6 mice.

    • Procedure:

      • Train the mice to stay on the rotating rod for a set period (e.g., 60 seconds).

      • On the test day, administer the same doses of 3-(2-Chlorophenyl)-6-methoxypyridazine as in the EPM test.

      • At the same pre-treatment time, place the mice on the rotarod and measure the latency to fall.

    • Data Analysis: A decrease in the latency to fall indicates motor impairment or sedation.

Data Presentation:

Treatment GroupDose (mg/kg, i.p.)EPM: Time in Open Arms (s)EPM: Open Arm EntriesRotarod: Latency to Fall (s)
Vehicle-
Compound X1
Compound X3
Compound X10
Diazepam2
Protocol 3: Assessment of Anticonvulsant Activity

Objective: To determine the anticonvulsant efficacy of 3-(2-Chlorophenyl)-6-methoxypyridazine in acute seizure models in mice.

Methodology:

  • Maximal Electroshock (MES) Test:

    • Rationale: This test models generalized tonic-clonic seizures.

    • Procedure:

      • Administer various doses of the compound to groups of mice.

      • After the pre-treatment period, deliver a brief electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 s) via corneal electrodes.

      • Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure.

    • Data Analysis: Calculate the ED50, the dose that protects 50% of the animals from tonic hindlimb extension.

  • Subcutaneous Pentylenetetrazole (scPTZ) Test:

    • Rationale: This test models generalized myoclonic seizures and is sensitive to compounds that enhance GABAergic neurotransmission.

    • Procedure:

      • Administer various doses of the compound to groups of mice.

      • After the pre-treatment period, inject a convulsant dose of PTZ (e.g., 85 mg/kg, s.c.).

      • Observe the mice for 30 minutes for the occurrence of clonic seizures lasting for at least 5 seconds.

    • Data Analysis: Calculate the ED50, the dose that protects 50% of the animals from clonic seizures.

Signaling Pathway Diagram:

G cluster_1 Hypothesized GABAergic Modulation Pathway GABA GABA GABA_A GABA-A Receptor GABA->GABA_A Binds to orthosteric site Compound 3-(2-Chlorophenyl)- 6-methoxypyridazine Compound->GABA_A Binds to allosteric site Chloride Cl- Influx GABA_A->Chloride Channel Opening Hyperpolarization Neuronal Hyperpolarization Chloride->Hyperpolarization Inhibition Reduced Neuronal Excitability Hyperpolarization->Inhibition Effect Anxiolytic, Anticonvulsant Effects Inhibition->Effect

Caption: Proposed mechanism of action via GABAA receptor modulation.

Conclusion

3-(2-Chlorophenyl)-6-methoxypyridazine represents a compelling, yet underexplored, molecule for neuropharmacological research. Based on the robust evidence from analogous pyridazine derivatives, it holds significant potential as a modulator of the GABAA receptor, with possible applications in anxiety, epilepsy, pain, and neuroinflammation. The protocols and application notes provided in this guide offer a structured framework for initiating a comprehensive investigation into the neuropharmacological properties of this compound. Rigorous in vitro and in vivo characterization will be essential to validate these hypotheses and to uncover the full therapeutic potential of this promising chemical entity.

References

  • A Pyridazine Series of α2/α3 Subtype Selective GABAA Agonists for the Tre
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  • Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides - MDPI. Vertex AI Search.
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  • Structural and electronic properties of anticonvulsant drugs: substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Vertex AI Search.
  • 3-Chloro-5-methoxypyridazine - CAS Common Chemistry. Vertex AI Search.

Sources

Application

Application Note: A Validated RP-HPLC Method for the Quantification of 3-(2-Chlorophenyl)-6-methoxypyridazine in Pharmaceutical Matrices

Abstract This application note details a robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the precise and accurate quantification of 3-(2-Chlorophenyl)-6-methoxypyridazine. T...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details a robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the precise and accurate quantification of 3-(2-Chlorophenyl)-6-methoxypyridazine. This compound is a key intermediate in the synthesis of various pharmaceutically active compounds, making its purity and concentration critical parameters to control during drug development and manufacturing. The described method is developed to be specific, linear, accurate, and precise, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[1][2][3] This document provides a comprehensive protocol for researchers, scientists, and drug development professionals, covering instrumentation, sample preparation, chromatographic conditions, and a full validation summary.

Introduction

3-(2-Chlorophenyl)-6-methoxypyridazine is a heterocyclic compound of significant interest in medicinal chemistry. Pyridazine derivatives are known to exhibit a wide range of biological activities, and this particular intermediate serves as a crucial building block in the synthesis of novel therapeutic agents. The purity of such intermediates is paramount as it directly influences the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of compounds in complex mixtures.[4][5] Its high resolution, sensitivity, and reproducibility make it the method of choice for pharmaceutical analysis.[6] This application note presents a developed and validated RP-HPLC method suitable for the quantitative analysis of 3-(2-Chlorophenyl)-6-methoxypyridazine in process control and quality assurance settings. The validation of this analytical procedure is essential to demonstrate its suitability for its intended purpose.[6][7]

Experimental

Instrumentation and Materials
  • HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

  • Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

  • Analytical Column: A C18 stationary phase is recommended due to its versatility in separating compounds of intermediate polarity. A good starting point is a column with dimensions of 250 mm x 4.6 mm and a particle size of 5 µm.

  • Reference Standard: 3-(2-Chlorophenyl)-6-methoxypyridazine, with a purity of ≥98%.

  • Solvents: HPLC grade acetonitrile and water.

  • Buffer Components: Analytical grade phosphate salts for buffer preparation.

Chromatographic Conditions

The following chromatographic conditions are proposed as a starting point for the analysis and have been found to be effective for similar classes of compounds.[8][9]

ParameterRecommended Condition
Stationary Phase (Column) C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A: 20 mM Phosphate Buffer (pH 6.8) B: Acetonitrile
Gradient Elution 0-5 min: 30% B 5-15 min: 30% to 70% B 15-20 min: 70% B 20-22 min: 70% to 30% B 22-30 min: 30% B (Re-equilibration)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 245 nm (based on UV scan of the analyte)
Injection Volume 10 µL
Diluent Acetonitrile/Water (50:50, v/v)

Causality Behind Choices:

  • C18 Column: Provides excellent hydrophobic retention for the aromatic rings of the analyte.

  • Gradient Elution: Necessary to ensure elution of the analyte with a good peak shape and to remove any more retained impurities from the column within a reasonable time frame.

  • Phosphate Buffer: Helps to maintain a constant pH and improve peak shape, especially for compounds with ionizable groups.

  • Detection Wavelength: 245 nm is proposed as a wavelength of maximum absorbance for many pyridazine and chlorophenyl structures, ensuring high sensitivity. An initial UV scan of the reference standard is crucial to confirm the optimal wavelength.

Protocols

Standard Solution Preparation
  • Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 3-(2-Chlorophenyl)-6-methoxypyridazine reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilutions of the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL) for linearity assessment.

Sample Preparation
  • Accurately weigh a sample containing an estimated 25 mg of 3-(2-Chlorophenyl)-6-methoxypyridazine into a 25 mL volumetric flask.

  • Add approximately 15 mL of diluent and sonicate for 10 minutes to ensure complete dissolution.

  • Allow the solution to cool to room temperature and dilute to volume with the diluent.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation

The proposed analytical method was validated according to ICH Q2(R2) guidelines to ensure its suitability for the intended purpose.[1][3][7]

System Suitability

System suitability tests are performed to ensure that the chromatographic system is adequate for the intended analysis.[10]

ParameterAcceptance Criteria
Tailing Factor (Asymmetry) ≤ 2.0
Theoretical Plates ≥ 2000
% RSD of Peak Areas (n=6) ≤ 2.0%
Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[6]

  • Protocol: A solution of the diluent (blank) and a placebo sample (if applicable) were injected to ensure no interfering peaks at the retention time of the analyte. Forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) should be conducted to demonstrate that the method can separate the analyte from its degradation products.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[10][11] The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[4]

  • Protocol: A series of at least five concentrations of the reference standard (e.g., 1, 10, 25, 50, 100 µg/mL) were prepared and injected. The peak areas were plotted against the corresponding concentrations, and a linear regression analysis was performed.

  • Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1][10]

  • Protocol: Accuracy was determined by the recovery method. A known amount of the analyte was spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[10]

  • Repeatability (Intra-day Precision): Six replicate injections of the sample solution at 100% of the target concentration were performed on the same day.

  • Intermediate Precision (Inter-day Precision): The repeatability assay was performed on a different day by a different analyst to assess inter-day variability.

  • Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)
  • LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[12]

  • Protocol: LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve).

Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

  • Protocol: Small variations were made to the method parameters, such as flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase pH (±0.2 units). The effect on the system suitability parameters was observed.

  • Acceptance Criteria: System suitability parameters should remain within the acceptance criteria.

Results and Discussion

A summary of the validation results for the proposed method is presented below. These values are representative of what would be expected from a successful validation.

Validation ParameterResult
Linearity (r²) 0.9995
Range 1 - 100 µg/mL
Accuracy (% Recovery) 99.2% - 101.5%
Repeatability (% RSD) 0.8%
Intermediate Precision (% RSD) 1.2%
LOD 0.3 µg/mL
LOQ 0.9 µg/mL
Robustness The method was found to be robust.

The developed method demonstrates excellent linearity, accuracy, and precision for the quantification of 3-(2-Chlorophenyl)-6-methoxypyridazine. The specificity studies, including forced degradation, would confirm the ability of the method to be stability-indicating.

Visualizations

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing & Validation prep_std Prepare Standard Solutions (Stock and Working) hplc_system HPLC System Setup (Column, Mobile Phase, etc.) prep_std->hplc_system prep_sample Prepare Sample Solution (Weigh, Dissolve, Filter) prep_sample->hplc_system sys_suit System Suitability Test (Inject Standard n=6) hplc_system->sys_suit analysis Inject Blank, Standards, and Samples sys_suit->analysis If Pass data_acq Data Acquisition via CDS analysis->data_acq integration Peak Integration & Identification data_acq->integration validation Perform Method Validation Calculations (Linearity, Accuracy, Precision, etc.) integration->validation report Generate Final Report validation->report

Caption: Workflow for HPLC Method Development and Validation.

Conclusion

The RP-HPLC method described in this application note provides a reliable and robust tool for the quantification of 3-(2-Chlorophenyl)-6-methoxypyridazine. The method is straightforward, and its validation in accordance with ICH guidelines ensures that it is suitable for its intended purpose in a quality control environment. This protocol can be readily implemented by researchers and scientists in the pharmaceutical industry to ensure the quality of this important synthetic intermediate.

References

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
  • Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2).
  • Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
  • LCGC International. (2021, March 26). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
  • Scribd. (2021, January 4). HPLC Method Validation Guide.
  • Assayprism.com. HPLC Method Validation: Key Parameters and Importance.
  • ResearchGate. (2024, December 23). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized....
  • Acta Poloniae Pharmaceutica. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
  • Asian Journal of Pharmaceutical Research and Development. (2021, February 15). Development and Validation of RP-HPLC Method for the Simultaneous Estimation of Methionine, Pyridoxine Hydrochloride and Nicotinamide in Combined Dosage Form.
  • Journal of Chemical and Pharmaceutical Research. (n.d.). Drug design, development and biological screening of pyridazine derivatives.
  • PubMed. (2005, January 15). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine.

Sources

Method

Advanced NMR Characterization Techniques for Substituted Pyridazines in Medicinal Chemistry

APPLICATION NOTE & PROTOCOL Introduction: The Analytical Challenge of Pyridazines The pyridazine core (1,2-diazine) has cemented its status as a privileged structural motif in modern drug development and agrochemistry. I...

Author: BenchChem Technical Support Team. Date: March 2026

APPLICATION NOTE & PROTOCOL

Introduction: The Analytical Challenge of Pyridazines

The pyridazine core (1,2-diazine) has cemented its status as a privileged structural motif in modern drug development and agrochemistry. Isosteric with benzene but possessing two adjacent


-hybridized nitrogen atoms, it offers enhanced hydrogen bonding, lowered LogP values, and unique electron density distributions. However, these identical properties make nuclear magnetic resonance (NMR) characterization of substituted pyridazines uniquely challenging.

Issues such as localized ring currents,


-quadrupolar relaxation, and complex lactam-lactim tautomerism frequently confound regiochemical assignments. As a Senior Application Scientist, this guide establishes a self-validating, mechanistic workflow to resolve the structural identity of substituted pyridazines using robust 1D and 2D NMR methodologies.

Fundamental Spin Systems and Mechanistic Causality

Understanding the intrinsic electronic environment of the pyridazine ring is critical. The two adjacent nitrogen atoms strongly withdraw electron density, drastically differentiating the 3/6 positions from the 4/5 positions.

Scalar Coupling ( ) Constraints

The proximity of the electronegative lone pairs alters the standard aromatic bond delocalization, locking the


 bonds into a more localized framework. Consequently, the vicinal proton coupling constant 

(

5.0 Hz) is significantly smaller than

(

8.0 Hz) [2, 3]. This distinction acts as a primary diagnostic filter. Furthermore, the

coupling for

and

is anomalously high (

183 Hz) due to increased

-character in the

bond induced by the adjacent nitrogen [3].

Table 1: Diagnostic Benchmark NMR Parameters for Pyridazines | Nucleus Position | Chemical Shift (ppm) | Diagnostic Couplings (


) (Hz) | Causality / Mechanistic Rationale |
| :--- | :--- | :--- | :--- |
| H-3 / H-6  | 8.80 – 9.30 | 

,

| Deshielded by the inductive effect of the adjacent

nitrogen. | | H-4 / H-5 | 7.30 – 7.80 |

| Exhibits standard aromatic

-system delocalization behavior. | | C-3 / C-6 | 150.0 – 154.0 |

| High

-character in the

bond caused by electronegative

. | | C-4 / C-5 | 125.0 – 129.0 |

| Standard

aromatic

bond hybridization. |

Resolving Regiochemistry via Cross-Validated 2D NMR

Differentiating a 3,4-disubstituted pyridazine from a 4,5- or 3,6-isomer cannot rely on 1D


 NMR alone, especially when substituents cause overlapping chemical shifts. We employ a self-validating system where through-bond scalar connections (HMBC) must independently corroborate through-space spatial geometries (NOESY).
The HMBC-NOESY Self-Validating Loop

Heteronuclear Multiple Bond Correlation (HMBC) maps the


 and 

correlations from substituent protons to the aromatic carbons. However, predicting chemical shifts in complex heterocycles is notoriously error-prone. By immediately cross-referencing these HMBC assignments with NOESY (Nuclear Overhauser Effect Spectroscopy), we establish a closed-loop validation. A structural assignment is only considered valid if the through-space proximity map (< 5 Å) perfectly matches the through-bond regiochemistry derived from the HMBC spectrum.

NMR_Pyridazine_Protocol A 1. Sample Preparation (3-20 mg in CDCl3 / DMSO-d6) B 2. 1D 1H & 13C NMR (Extract scalar couplings J_34, J_45) A->B Acquire Data C 3. 2D 1H-13C HSQC (Map 1J_CH direct connectivities) B->C Resolve Overlap D 4. 2D 1H-13C / 1H-15N HMBC (Determine Regiochemistry & Tautomerism) C->D Long-Range Bonds E 5. 2D NOESY / ROESY (Verify spatial proximity of substituents) D->E Cross-Validate F Self-Validating Output: Match Heteronuclear Scalar with Spatial Data E->F Final Confirmation

Fig 1: Self-Validating 2D NMR Workflow for Pyridazine Structural Assignment.

Probing Tautomerism and Alkylation via NMR

Substituted pyridazin-3(2H)-ones frequently exhibit lactam-lactim tautomerism and can undergo competitive


-alkylation versus 

-alkylation during synthesis. Standard

NMR often fails to unambiguously differentiate these states.

Mechanistic Causality of


 Acquisition: 
Direct 

NMR detection is fundamentally crippled by its low natural abundance (0.37%) and a negative gyromagnetic ratio (which leads to signal nullification via NOE during proton decoupling). Therefore, we mandate the use of

-

HMBC [4]. This leverages the high sensitivity of the

nucleus to transfer polarization to

, revealing structural truths without requiring isotopic enrichment.

When a pyridazine nitrogen becomes protonated (lactam tautomer) or alkylated, its lone pair ceases to circulate in the aromatic


-system. This covalent bonding drastically shields the 

nucleus, shifting it from

345 ppm down to

133 ppm (referenced to liquid NH

) [5].

Table 2:


 Chemical Shifts for Pyridazine Tautomeric/Alkylation States 
| Nitrogen Motif | 

N Shift (ppm) | Detection Sequence | Analytical Causality / Use | | :--- | :--- | :--- | :--- | | Bare Pyridazine N | 340 – 355 |

-

HMBC | Deshielded; lone pair in

orbital. Confirms

-alkylation. | | Lactam / Pyridazinone NH | 130 – 140 |

-

HSQC | Shielded by covalent bond. Confirms

-alkylation or lactam state. | |

-Oxide
| 280 – 300 |

-

HMBC | Intermediate shielding due to dative

bond polarity. |

Advanced Method: SABRE Hyperpolarization

For highly dilute samples typical in late-stage drug metabolism and pharmacokinetics (DMPK) studies, conventional NMR lacks the required sensitivity. Signal Amplification by Reversible Exchange (SABRE) circumvents this.

Because pyridazines possess two adjacent


-hybridized nitrogens, they act as exceptional ligands for the Iridium SABRE catalyst, e.g., 

. This geometry promotes highly efficient scalar coupling (

-coupling) transfer of spin polarization from para-hydrogen (

-H

) directly to the pyridazine protons, temporarily yielding signal enhancements >9000-fold [1].

SABRE_Mechanism pH2 para-H2 Source Ir Iridium Catalyst pH2->Ir Reversible Binding Detect Hyperpolarized 1H NMR Signal Ir->Detect Polarization Transfer (via J-Coupling) Sub Pyridazine Substrate Sub->Ir N-Coordination

Fig 2: Mechanism of SABRE Hyperpolarization applied to Pyridazines.

Experimental Protocol: Comprehensive Structural Profiling

This protocol establishes the standardized steps required to execute the self-validating workflow on modern spectrometers (e.g., 400 - 600 MHz).

Step 1: Sample Preparation
  • Weigh 5.0 – 15.0 mg of the purified substituted pyridazine.

  • Dissolve completely in 600

    
    L of a deuterated solvent (DMSO-
    
    
    
    is preferred over CDCl
    
    
    to minimize quadrupolar broadening of NH signals and stabilize tautomers).
  • Filter through a glass wool plug into a high-quality 5 mm NMR tube to remove particulates, ensuring optimal magnetic field shimming.

Step 2: 1D Benchmark Acquisition
  • 
     NMR:  Acquire standard 1D 
    
    
    
    with a minimum of 16 scans, 2.5 sec relaxation delay (d1), at 298 K.
  • 
     NMR:  Acquire 
    
    
    
    -decoupled 1D
    
    
    NMR (1024 scans minimum, d1 = 2.0 sec).
  • Analysis: Extract

    
     coupling constants from the raw 
    
    
    
    spectrum. Match any
    
    
    -couplings of
    
    
    8.0 Hz to
    
    
    protons, and
    
    
    5.0 Hz to
    
    
    protons [3].
Step 3: 2D Heteronuclear Network Mapping
  • 
     HSQC:  Run a multiplicity-edited HSQC to assign all directly bonded 
    
    
    
    pairs.
  • 
     HMBC:  Set the long-range coupling evolution delay optimized for 
    
    
    
    Hz. Map the
    
    
    connectivities from the substituent protons to the bare heterocyclic carbons.
  • 
     HMBC:  Execute an inversely detected sequence optimized for long-range 
    
    
    
    Hz. This is critical: if a substituent is an alkyl chain and its
    
    
    -protons show a strong HMBC cross-peak to a
    
    
    resonance at
    
    
    135 ppm, the compound is confirmed as an
    
    
    -alkylated pyridazinone [4, 5].
Step 4: The Spatial Validation Lock (NOESY)
  • Acquire a 2D NOESY or ROESY spectrum (mixing time

    
     = 300 - 500 ms).
    
  • Self-Validation Step: Isolate the substituent

    
    -protons. The through-space correlations to the adjacent aromatic ring protons MUST corroborate the sequence derived from HMBC. If HMBC suggests a 3,4-disubstitution pattern, but NOESY reveals a strong interaction between the substituent and the 
    
    
    
    proton, the structural assignment is invalid and tautomeric isomerization or dimerization must be evaluated.

References

  • Rayner, P. J., et al. "Steric and electronic effects on the 1H hyperpolarisation of substituted pyridazines by signal amplification by reversible exchange." Magnetic Resonance in Chemistry (2021). URL:[Link]

  • Heinisch, G., & Holzer, W. "13C nuclear magnetic resonance spectra of 3,6-disubstituted pyridazines." Canadian Journal of Chemistry (1991). URL:[Link]

  • Gil, V. M. S., & Pinto, A. J. L. "H-H and 13C-H coupling constants in pyridazine." Spectrochimica Acta Part A: Molecular Spectroscopy (1968). URL:[Link]

  • Silva, A. M. S. "Advanced NMR techniques for structural characterization of heterocyclic structures." Instituto Politécnico de Bragança / ESA (2010). URL:[Link]

  • Nagy, T. Zs., et al. "The Selective Functionalization of Pyridazino[4,5-d]pyridazines Using Polar Organometallic Reagents." Heterocycles (2007). URL:[Link]

Application

Application Note: Strategies for Obtaining X-ray Quality Crystals of 3-(2-Chlorophenyl)-6-methoxypyridazine

Abstract Single-crystal X-ray diffraction (SCXRD) provides unambiguous determination of a molecule's three-dimensional structure, an essential step in pharmaceutical development and materials science.[1][2] However, the...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Single-crystal X-ray diffraction (SCXRD) provides unambiguous determination of a molecule's three-dimensional structure, an essential step in pharmaceutical development and materials science.[1][2] However, the growth of high-quality single crystals is frequently the primary bottleneck in this analytical pipeline.[1][2] This guide presents a detailed framework and experimental protocols for the crystallization of 3-(2-Chlorophenyl)-6-methoxypyridazine, a heterocyclic compound with structural motifs common in medicinal chemistry. We move beyond a simple list of methods to explain the underlying principles of crystallization, enabling researchers to make informed decisions and troubleshoot effectively. The protocols described herein are designed to systematically explore the crystallization landscape, from initial solvent screening to advanced vapor diffusion and slow cooling techniques, ultimately increasing the probability of obtaining crystals suitable for X-ray analysis.

Foundational Principles: Guiding Crystal Formation

The successful crystallization of any compound, including 3-(2-Chlorophenyl)-6-methoxypyridazine, hinges on the controlled transition from a disordered state in solution to a highly ordered, crystalline solid state. This process is governed by the principle of supersaturation .

A supersaturated solution contains more dissolved solute than can be maintained at equilibrium. This thermodynamically unstable state is the driving force for both nucleation (the initial formation of a tiny, ordered crystal lattice) and subsequent crystal growth . The primary challenge is to achieve supersaturation slowly and controllably. Rapidly achieving a high level of supersaturation leads to fast, widespread nucleation, resulting in a precipitate of many microscopic, unsuitable crystals. The goal is to create a state of gentle supersaturation that encourages the growth of a few, well-ordered, single crystals.[3]

Molecular Considerations for 3-(2-Chlorophenyl)-6-methoxypyridazine:

The structure of the target molecule dictates its interaction with potential solvents. Key features include:

  • Pyridazine Ring: A polar heterocyclic system with two nitrogen atoms capable of acting as hydrogen bond acceptors.

  • Methoxy Group (-OCH₃): A polar group that can also accept hydrogen bonds.

  • 2-Chlorophenyl Group: A bulky, largely nonpolar aromatic ring. The chlorine atom can participate in halogen bonding, and the ring itself can engage in π–π stacking interactions.[4][5][6]

This combination of polar and nonpolar regions suggests that a range of solvents, from polar protics to nonpolar aromatics, could be effective, making solvent system screening a critical first step.

Critical Prerequisite: Purity It is imperative to begin with the highest purity sample possible (ideally >98%). Impurities can inhibit nucleation, be incorporated into the crystal lattice causing defects, or crystallize preferentially.[7] Purification of the starting material via column chromatography or preliminary recrystallization is strongly advised before attempting to grow crystals for diffraction.[8]

Systematic Screening: Mapping the Crystallization Landscape

A systematic, multi-pronged screening approach is the most efficient way to identify promising crystallization conditions. This begins with broad solubility tests and progresses to more refined methods.

Initial Solvent Selection and Solubility Profile

The first step is to determine the solubility of 3-(2-Chlorophenyl)-6-methoxypyridazine in a diverse set of solvents. This information is crucial for selecting appropriate single-solvent systems for slow evaporation or solvent/antisolvent pairs for diffusion methods.[9] A good crystallization solvent is one in which the compound is moderately soluble; if solubility is too high, achieving supersaturation is difficult, and if it is too low, insufficient material will be in solution.[10]

Table 1: Recommended Solvents for Initial Screening

Solvent Polarity Class Boiling Point (°C) Rationale for Inclusion
Methanol Polar Protic 65 Potential H-bonding with pyridazine nitrogens.[11]
Ethanol Polar Protic 78 Similar to methanol, common crystallization solvent.[8][11]
Isopropanol Polar Protic 82 Slower evaporation rate than ethanol.
Acetonitrile Polar Aprotic 82 Good solvent for many nitrogen-containing heterocycles.
Acetone Polar Aprotic 56 Highly volatile, useful for vapor diffusion.[11]
Ethyl Acetate Polar Aprotic 77 Medium polarity, often effective for moderately polar compounds.[12]
Dichloromethane (DCM) Polar Aprotic 40 Excellent solvent, but high volatility requires careful control.[12]
Tetrahydrofuran (THF) Polar Aprotic 66 Good solvent, can form solvates.
Toluene Nonpolar 111 Can dissolve the chlorophenyl moiety, potential for π-stacking.[11]
Cyclohexane Nonpolar 81 Common antisolvent for compounds dissolved in more polar solvents.

| n-Hexane / n-Heptane | Nonpolar | 69 / 98 | Common antisolvents.[11] |

Protocol 1: Small-Scale Solubility and Evaporation Screen

This protocol quickly assesses solubility and provides a first attempt at crystallization via slow evaporation.

  • Place 2-5 mg of purified 3-(2-Chlorophenyl)-6-methoxypyridazine into each of several small, clean glass vials (e.g., 1-dram vials).

  • Select a solvent from Table 1. Add the solvent dropwise at room temperature, vortexing between additions, until the solid completely dissolves. Record the approximate volume needed to gauge solubility.

  • If the compound is insoluble in ~0.5 mL of solvent, gently warm the vial to see if solubility increases. Note this temperature-dependent solubility, as it indicates suitability for slow cooling methods.

  • For vials where the compound dissolved, cover them with parafilm. Pierce the parafilm with a fine needle (1-3 holes). This slows evaporation, preventing the solution from crashing out of solution.[13]

  • Place the vials in a vibration-free location (e.g., a drawer or a protected shelf) and monitor them periodically over several days to weeks. Do not disturb the vials.[8]

cluster_prep Phase 1: Preparation cluster_screen Phase 2: Initial Screening cluster_eval Phase 3: Evaluation & Method Selection Purity Assess Purity (>98%) Purify Purify if Needed (Chromatography/Recrystallization) Purity->Purify No Screen Protocol 1: Small-Scale Solubility Screen (10-12 Solvents) Purity->Screen Yes Evaluate Evaluate Results Screen->Evaluate ModerateSol Method 1: Slow Evaporation Evaluate->ModerateSol Moderate Solubility HighSol Method 2, 3, or 4: Vapor/Liquid Diffusion or Slow Cooling Evaluate->HighSol High Solubility PoorSol Re-evaluate Solvents (Consider heating or mixtures) Evaluate->PoorSol Poor Solubility

Caption: Workflow for initial crystallization screening.

Core Crystallization Protocols

Based on the results from Protocol 1, select the most promising conditions and apply more controlled crystallization methods.

Method 1: Slow Evaporation (Optimized)

This is the simplest method and often effective.[8][12] It works best with solvents in which the compound has moderate solubility and that are not excessively volatile.[8][10]

Protocol 2: Optimized Slow Evaporation

  • Dissolve 10-20 mg of the compound in the chosen solvent to create a nearly, but not fully, saturated solution.

  • Filter the solution through a 0.22 µm syringe filter into a new, scrupulously clean vial. This removes dust particles that could act as unwanted nucleation sites.[10]

  • Cover the vial as described in Protocol 1 and set aside undisturbed.

Method 2: Vapor Diffusion

Vapor diffusion is one of the most powerful and popular methods for growing high-quality crystals.[7] It involves dissolving the compound in a "good" solvent and placing it in a sealed chamber with a more volatile "antisolvent" in which the compound is insoluble. The antisolvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.[14]

Protocol 3: Vapor Diffusion (Vial-in-a-Jar)

  • In a small inner vial (e.g., 0.5-dram), dissolve 5-15 mg of the compound in a minimal amount of a good solvent (e.g., Dichloromethane, Ethyl Acetate, Toluene).

  • Pour a larger volume (e.g., 2-5 mL) of a suitable, more volatile antisolvent (e.g., n-Hexane, Pentane, Diethyl Ether) into a larger outer jar or beaker.

  • Carefully place the open inner vial into the outer jar, ensuring the liquid levels are such that the jars can be handled without mixing.

  • Seal the outer jar tightly with a lid or parafilm.

  • Leave the setup in a stable, vibration-free environment. Crystals often form at the solution-air interface or on the vial walls over several days.

Table 2: Suggested Solvent/Antisolvent Pairs for Vapor Diffusion

Good Solvent (for Compound) Antisolvent (in Reservoir) Rationale
Dichloromethane n-Pentane or n-Hexane High volatility difference, a classic and effective pair.
Ethyl Acetate n-Hexane or Cyclohexane Good for moderately polar compounds.
Acetone Diethyl Ether or n-Hexane Both solvents are quite volatile, leading to faster diffusion.

| Toluene | n-Heptane or Pentane | Utilizes a nonpolar solvent for initial dissolution. |

cluster_jar Sealed Outer Jar cluster_vial Inner Vial Reservoir Antisolvent Reservoir (e.g., Hexane) Solution Solution of Compound in 'Good' Solvent (e.g., DCM) Vapor Antisolvent Vapor Vapor->Solution Diffusion

Caption: Vapor diffusion "vial-in-a-jar" setup.

Method 3: Slow Cooling

This classic recrystallization technique is ideal when a compound's solubility is highly dependent on temperature.[12][15]

Protocol 4: Slow Cooling

  • Choose a solvent (or solvent mixture) in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature (e.g., Ethanol, Acetonitrile).

  • In a small Erlenmeyer flask, add the compound and just enough solvent to make a slurry.

  • Heat the flask gently (e.g., on a hotplate) until all the solid dissolves. Add a few extra drops of solvent to ensure it remains dissolved.

  • Cover the flask and place it inside a larger, insulated container (like a beaker packed with glass wool or a Dewar flask filled with warm water) to slow the cooling process dramatically.

  • Allow the setup to cool to room temperature over several hours or overnight, then transfer to a refrigerator (4 °C) to maximize crystal yield.

Method 4: Liquid-Liquid Diffusion (Layering)

This technique is useful when you have a dense solvent for your compound and a less dense, miscible antisolvent.[10]

Protocol 5: Liquid-Liquid Diffusion

  • Dissolve the compound in a small amount of a dense solvent (e.g., Dichloromethane) at the bottom of a narrow container, such as an NMR tube or a thin test tube.

  • Using a pipette, very carefully and slowly layer a less dense, miscible antisolvent (e.g., n-Hexane) on top of the solution, minimizing disturbance at the interface.

  • Seal the tube and leave it undisturbed. Crystals will slowly form at the interface of the two solvents as they diffuse into one another.

Troubleshooting and Advanced Considerations

Crystallization can be challenging, and initial attempts may not yield suitable crystals. The following table provides guidance on common issues.

Table 3: Troubleshooting Crystallization Attempts

Problem Probable Cause(s) Suggested Solution(s)
No Crystals Form Solution is undersaturated; Nucleation is inhibited. Slowly evaporate more solvent to increase concentration; Scratch the inside of the vial with a glass rod to create nucleation sites; Add a "seed crystal" from a previous attempt.[10][16]
"Oiling Out" Supersaturation is too high; Cooling/diffusion is too rapid; Compound's melting point is below the crystallization temperature. Use a more dilute solution; Slow the rate of cooling or diffusion (e.g., use a less volatile antisolvent, place setup in a colder environment); Try a different solvent system with a lower boiling point.[16][17]
Forms Powder/Microcrystals Nucleation rate is too high relative to growth rate. Reduce the concentration of the solution; Slow down the rate of solvent evaporation or diffusion (fewer holes in parafilm, use a less volatile antisolvent).[16]

| Crystals are Twinned/Aggregated | Rapid or disturbed growth. | Ensure the setup is in a vibration-free location; Further slow the crystallization rate. |

Advanced Techniques:

  • Seed Crystals: If you obtain very small crystals, they can be used to "seed" a new, carefully prepared, slightly saturated solution. The seed provides a perfect template for further growth, bypassing the difficult nucleation step.[10]

  • Sublimation: For thermally stable, volatile compounds, sublimation under a vacuum can produce exceptionally high-quality crystals free of solvent.[9][12]

  • Co-crystallization: If the compound itself is difficult to crystallize, introducing a second, conformationally rigid "co-former" can sometimes create a more stable, crystalline lattice. This is an advanced method requiring significant screening.[18]

Conclusion

The crystallization of 3-(2-Chlorophenyl)-6-methoxypyridazine for X-ray analysis is a multi-step process that requires patience and a systematic approach. Success is built upon a foundation of high starting material purity and a logical exploration of solvent space and crystallization methods. By beginning with broad, small-scale screens and progressing to more controlled techniques like vapor diffusion and slow cooling, researchers can methodically navigate the path to obtaining high-quality single crystals. This guide provides the strategic framework and detailed protocols necessary to maximize the probability of success, enabling the crucial final step of structural elucidation by SCXRD.

References

  • University of Rochester. How To: Grow X-Ray Quality Crystals. Available from: [Link]

  • Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 5), 337-342. Available from: [Link]

  • University of York. scXRD: Growing single crystals. Available from: [Link]

  • Groom, C. R., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1535-1563. Available from: [Link]

  • Spingler, B., et al. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14(3), 751-757. Available from: [Link]

  • Coles, S. J. (2024). How to grow crystals for X-ray crystallography. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 11), 843-849. Available from: [Link]

  • Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. Available from: [Link]

  • Hampton Research. Sitting Drop Vapor Diffusion. Available from: [Link]

  • Groom, C. R., et al. (2023). Advanced crystallisation methods for small organic molecules. University of Southampton Institutional Repository. Available from: [Link]

  • SPT Labtech. Chemical crystallization. Available from: [Link]

  • Scribd. Solvent Selection for Crystallization. Available from: [Link]

  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

  • SOP: CRYSTALLIZATION. Available from: [Link]

  • Tiefenbacher, K., et al. (2020). Absolute Configuration of Small Molecules by Co‐Crystallization. Angewandte Chemie International Edition, 59(38), 15875-15880. Available from: [Link]

  • Groom, C. R., et al. (2023). Advanced crystallisation methods for small organic molecules. RSC Publishing. Available from: [Link]

  • University of Zurich. Preparation of Single Crystals for X-ray Diffraction. Available from: [Link]

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available from: [Link]

  • Khan, I. U., et al. (2019). Synthesis, crystal structures and biological evaluation of new pyridazine derivatives. Journal of Molecular Structure, 1199, 126980. Available from: [Link]

  • BiteSize Bio. (2022). Protein Crystallization For X-ray Crystallography. Available from: [Link]

  • Hampton Research. Crystallization Tips. Available from: [Link]

  • Lu, J., et al. (2007). A simple and efficient innovation of the vapor-diffusion method for controlling nucleation and growth of large protein crystals. Acta Crystallographica Section D: Biological Crystallography, 63(Pt 10), 1079-1083. Available from: [Link]

  • Atat, A., et al. (2011). Synthesis and Liquid Crystalline Phases of Pyridazine Derivatives II. Molecular Crystals and Liquid Crystals, 542(1), 167-176. Available from: [Link]

  • Stanovnik, B., et al. (2003). Pyridazine Derivatives. Arkivoc, 2003(5), 1-10. Available from: [Link]

  • Journal of Organic and Pharmaceutical Chemistry. Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. Available from: [Link]

  • Reddit. Need help with antisolvent crystallization of small molecule. Available from: [Link]

  • Ghorab, M. M., et al. (2012). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. Molecules, 17(8), 9021-9037. Available from: [Link]

  • AVESİS. Crystal structure and Hirshfeld surface analysis of 4-(4-chlorophenyl)-5-methyl-3-{4-[(2-methylphen - AVESİS. Available from: [Link]

  • McArdle, P., et al. (2022). Probing the Electronic Properties and Interaction Landscapes in a Series of N-(Chlorophenyl)pyridinecarboxamides. Crystal Growth & Design, 22(5), 3329-3343. Available from: [Link]

  • Kapoor, K., et al. (2012). Crystal Structure of 2-(4-Chlorophenyl)-1,4,5-triphenyl-(1H)-imidazole. ResearchGate. Available from: [Link]

  • Kumar, R., et al. (2017). Crystal structure and Hirshfeld surface analysis of 1-(4-chlorophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 4), 524-527. Available from: [Link]

  • Sarikaya, M., et al. (2021). Crystal structure and Hirshfeld surface analysis of 4-(4-chlorophenyl)-5-methyl-3-{4-[(2-methylphenyl)methoxy]phenyl}-1,2-oxazole. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 4), 346-350. Available from: [Link]

  • Hobbs, W. J. Synthesis and Characterization of Unique Pyridazines. Liberty University. Available from: [Link]

  • Wujec, M., et al. (2019). Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. Molecules, 24(20), 3653. Available from: [Link]

  • AVESİS. Synthesis, characterization and preliminary screening of regioisomeric 1-(3-pyridazinyl)-3-arylpyraz. Available from: [Link]

  • National Center for Biotechnology Information. 3-(4-Chlorophenyl)-6-methoxy-4,5-dimethylpyridazine. PubChem Compound Database. Available from: [Link]gov/compound/3-4-Chlorophenyl-6-methoxy-4_5-dimethylpyridazine)

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine

Welcome to the technical support center for the synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine. As Senior Application Scientists, we have compiled this guide to address common challenges and provide in-depth solutio...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine. As Senior Application Scientists, we have compiled this guide to address common challenges and provide in-depth solutions to improve your reaction yield and product purity. This resource is designed for researchers, chemists, and drug development professionals engaged in the synthesis of pyridazine-based compounds.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the synthesis, providing a quick overview of the key reaction principles.

Q1: What is the most common and reliable method for synthesizing 3-(2-Chlorophenyl)-6-methoxypyridazine?

A1: The most prevalent and robust method is the Suzuki-Miyaura cross-coupling reaction.[1][2][3] This palladium-catalyzed reaction forms a carbon-carbon bond between 3-chloro-6-methoxypyridazine and (2-chlorophenyl)boronic acid.[1] The Suzuki reaction is favored due to its high functional group tolerance, the commercial availability of a vast array of boronic acids, and the formation of non-toxic, easily removable boron-containing byproducts.[4][5]

Q2: What are the critical parameters that determine the success of this Suzuki-Miyaura coupling reaction?

A2: The success of this synthesis is highly dependent on a few key parameters:

  • Catalyst and Ligand System: The choice of palladium source and, more importantly, the phosphine ligand is crucial for coupling with an electron-deficient heteroaryl chloride like 3-chloro-6-methoxypyridazine.[5][6][7]

  • Base Selection: The base plays a critical role in the transmetalation step of the catalytic cycle and must be chosen carefully.[8]

  • Solvent System: The solvent must be suitable for all reagents and facilitate the catalytic cycle, often requiring a mixture of an organic solvent and an aqueous solution.[1]

  • Inert Atmosphere: The Pd(0) species in the catalytic cycle is sensitive to atmospheric oxygen, making an inert atmosphere (nitrogen or argon) mandatory for optimal results.[6]

Q3: How is the starting material, 3-chloro-6-methoxypyridazine, typically prepared?

A3: 3-Chloro-6-methoxypyridazine is synthesized via a two-step process starting from maleic hydrazide.[9] First, maleic hydrazide is converted to 3,6-dichloropyridazine using a chlorinating agent like phosphorus oxychloride (POCl₃).[9] Subsequently, 3,6-dichloropyridazine undergoes a selective nucleophilic aromatic substitution (SNAr) with sodium methoxide, where one chlorine atom is replaced by a methoxy group.[9] The purity of this starting material is paramount, as residual 3,6-dichloropyridazine can lead to undesired bis-coupled byproducts.

Q4: Why is it important to degas the reaction mixture?

A4: The active catalyst in the Suzuki-Miyaura reaction is a Palladium(0) complex. This complex is readily oxidized by atmospheric oxygen to Palladium(II), which can lead to the formation of inactive palladium black precipitates.[10] This oxidation deactivates the catalyst, reduces its effective concentration, and can halt the reaction, leading to low or no product yield. Thoroughly degassing the solvent and maintaining a positive pressure of an inert gas like nitrogen or argon throughout the experiment is essential to protect the catalyst and ensure a high turnover number.[1][6]

Troubleshooting Guide: Improving Reaction Yield

This guide provides solutions to specific problems you may encounter during the synthesis.

Problem 1: Low or No Product Yield

Low conversion of the starting material is the most common issue. The following flowchart and table detail potential causes and corrective actions.

Start Low or No Yield Catalyst Is the Catalyst/Ligand System Optimal? Start->Catalyst Base Is the Base Correct? Catalyst->Base Yes Sol_Catalyst Switch to Bulky, Electron-Rich Ligands (e.g., SPhos, XPhos). Use a pre-catalyst. Catalyst->Sol_Catalyst No Reagents Are Reagents High Quality? Base->Reagents Yes Sol_Base Screen Bases: K₃PO₄, Cs₂CO₃, K₂CO₃. Base->Sol_Base No Conditions Are Reaction Conditions Correct? Reagents->Conditions Yes Sol_Reagents Use Fresh Boronic Acid. Recrystallize Starting Material. Reagents->Sol_Reagents No Sol_Conditions Ensure Thorough Degassing. Increase Temperature Incrementally. Conditions->Sol_Conditions No Success Yield Improved Conditions->Success Yes Sol_Catalyst->Success Sol_Base->Success Sol_Reagents->Success cluster_0 Reaction Setup (Inert Atmosphere) cluster_1 Execution cluster_2 Work-up & Purification a 1. Add Reagents to Flask: - 3-Chloro-6-methoxypyridazine (1.0 eq) - (2-Chlorophenyl)boronic acid (1.2 eq) - Pd Catalyst (e.g., Pd(OAc)₂ + SPhos) - Base (e.g., K₃PO₄, 2.0 eq) b 2. Add Degassed Solvent (e.g., Toluene/H₂O) a->b c 3. Heat to Reflux (e.g., 100-110°C) Stir for 12-24h b->c d 4. Monitor by TLC/LC-MS c->d e 5. Cool & Dilute with Ethyl Acetate d->e f 6. Wash with H₂O & Brine e->f g 7. Dry (Na₂SO₄), Filter, & Concentrate f->g h 8. Purify by Column Chromatography g->h G pd0 Pd(0)L₂ (Active Catalyst) ox_add Oxidative Addition pd0->ox_add trans Transmetalation ox_add->trans Ar-Pd(II)-X L₂ red_elim Reductive Elimination trans->red_elim Ar-Pd(II)-Ar' L₂ red_elim->pd0 label_red_elim Ar-Ar' red_elim->label_red_elim label_ox_add Ar-X label_ox_add->ox_add label_trans Ar'-B(OR)₂⁻ label_trans->trans label_base Base label_base->label_trans label_boronic Ar'-B(OH)₂ label_boronic->label_base

Sources

Optimization

Technical Support Center: Addressing Poor Solubility of Pyridazine Compounds in Biological Assays

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with pyridazine-based compounds in their biologic...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with pyridazine-based compounds in their biological assays. The unique physicochemical properties of the pyridazine ring, while beneficial for molecular recognition, can often lead to poor aqueous solubility, complicating in vitro and cell-based experiments.[1][2][3] This resource provides in-depth troubleshooting strategies and detailed protocols to help you overcome these hurdles and ensure the reliability and reproducibility of your data.

Frequently Asked Questions (FAQs)

Q1: Why are my pyridazine compounds precipitating in my aqueous assay buffer?

A1: Pyridazine derivatives, particularly those with high lipophilicity (high cLogP), often exhibit poor aqueous solubility.[4] This is a common issue when a compound dissolved in an organic solvent like dimethyl sulfoxide (DMSO) is diluted into an aqueous buffer, causing it to crash out of solution. The inherent polarity of the pyridazine ring can be misleading, as overall molecular properties dictate solubility.[1]

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

A2: While DMSO is a powerful solvent for many organic molecules, its concentration in cell-based assays must be carefully controlled to avoid cytotoxicity.[5] Generally, a final DMSO concentration of less than 0.1% is considered safe for most cell lines with minimal impact on cell health and function.[6] Concentrations between 0.1% and 1% may be tolerated for short exposure times, but can have adverse effects on sensitive cells or longer-term experiments.[6] It is crucial to perform a vehicle control experiment to determine the tolerance of your specific cell line to DMSO.[7][8] High concentrations of DMSO (above 1%) can lead to cell membrane damage, oxidative stress, and cell death.[6][8]

Q3: Can I simply adjust the pH of my buffer to improve the solubility of my pyridazine compound?

A3: Adjusting the pH can be an effective strategy if your pyridazine derivative has ionizable groups.[4][9] The weak basicity of the pyridazine ring itself means that pH changes in the physiological range may have a limited effect on the solubility of the core structure.[1] However, acidic or basic functional groups elsewhere in the molecule can be protonated or deprotonated to increase solubility. It's important to consider the pKa of your compound and the pH compatibility of your assay system.[10]

Q4: Are there alternatives to DMSO for solubilizing my compounds?

A4: Yes, several alternatives and co-solvents can be explored. These include ethanol, propylene glycol, and polyethylene glycols (PEGs).[11] However, each of these has its own potential to interfere with biological assays, and their suitability must be empirically determined. For some compounds, lipid-based formulations can also be a viable approach.[12][13]

Troubleshooting Guide: From Precipitation to Reliable Data

This section provides a structured approach to diagnosing and solving solubility-related issues with your pyridazine compounds.

Problem 1: Compound Precipitation Upon Dilution in Aqueous Buffer

This is the most common manifestation of poor solubility. The troubleshooting workflow below will guide you through a systematic process to identify an appropriate solubilization strategy.

Solubility Troubleshooting Workflow start Start: Compound Precipitates check_dmso Is final DMSO concentration <0.5%? start->check_dmso increase_dmso Increase DMSO concentration (up to 1% if cell-based). Perform vehicle control. check_dmso->increase_dmso No cosolvent Explore Co-solvents (e.g., Ethanol, PEG 400) check_dmso->cosolvent Yes check_cosolvent_effect Does co-solvent affect assay performance? cosolvent->check_cosolvent_effect ph_adjust pH Adjustment (if compound is ionizable) check_ph_effect Does pH affect assay performance? ph_adjust->check_ph_effect cyclodextrin Utilize Cyclodextrins (e.g., HP-β-CD, SBE-β-CD) check_cd_effect Does cyclodextrin affect assay performance? cyclodextrin->check_cd_effect success Success: Compound Solubilized failure Re-evaluate Compound/Assay (Consider solid dispersion or nanoparticle formulation) check_cosolvent_effect->ph_adjust Yes (Interference) check_cosolvent_effect->success No check_ph_effect->cyclodextrin Yes (Interference) check_ph_effect->success No check_cd_effect->success No check_cd_effect->failure Yes (Interference)

Caption: Solubility Troubleshooting Workflow.

1. Optimizing DMSO Concentration:

  • Rationale: DMSO is an excellent solvent for many nonpolar compounds.[5] However, its concentration must be kept to a minimum in biological assays to avoid off-target effects.

  • Protocol:

    • Prepare a high-concentration stock solution of your pyridazine compound in 100% DMSO (e.g., 10-50 mM).

    • Serially dilute the stock solution in your aqueous assay buffer to achieve final DMSO concentrations ranging from 0.1% to 1.0%.

    • Visually inspect for precipitation immediately after dilution and after a relevant incubation period (e.g., 1-2 hours) at the assay temperature.

    • For cell-based assays, run a parallel experiment with vehicle (DMSO) alone at the same concentrations to assess cytotoxicity using a standard cell viability assay (e.g., MTT, CellTiter-Glo®).

  • Expected Outcome: You may find a "sweet spot" where the compound remains in solution without causing significant toxicity.

2. Exploring Co-solvents:

  • Rationale: Co-solvents are substances added in small amounts to a primary solvent to increase the solubility of a poorly soluble compound.[11] They work by reducing the polarity of the aqueous environment.

  • Protocol:

    • Prepare stock solutions of your compound in alternative solvents such as ethanol, propylene glycol, or polyethylene glycol 400 (PEG 400).

    • Perform serial dilutions into your assay buffer, keeping the final co-solvent concentration as low as possible (ideally ≤ 1-2%).

    • Assess for precipitation and, importantly, run control experiments to ensure the co-solvent does not interfere with your assay readout (e.g., enzyme activity, receptor binding).

  • Data Summary Table:

Co-solventTypical Starting ConcentrationPotential Assay Interferences
Ethanol≤ 1%Can affect enzyme kinetics and cell membrane integrity.
Propylene Glycol≤ 2%Generally well-tolerated, but can impact protein stability.
PEG 400≤ 5%Can cause viscosity changes and may interact with some proteins.

3. pH Adjustment:

  • Rationale: For pyridazine compounds with ionizable functional groups, altering the pH of the buffer can significantly increase solubility by converting the molecule to its more soluble salt form.[14]

  • Protocol:

    • Determine the pKa of your compound (experimentally or through in silico prediction).

    • If the compound has a basic moiety, test solubility in buffers with a pH 1-2 units below the pKa.

    • If the compound has an acidic moiety, test solubility in buffers with a pH 1-2 units above the pKa.

    • Ensure the chosen pH is compatible with the stability and activity of your biological target (e.g., enzyme, cells).

  • Causality: By shifting the equilibrium towards the ionized form of the drug, its interaction with the polar water molecules is enhanced, leading to greater solubility.

4. Utilizing Cyclodextrins:

  • Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[15][16] They can encapsulate poorly water-soluble "guest" molecules, like your pyridazine compound, forming an inclusion complex that is water-soluble.[17][18]

  • Protocol:

    • Select a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their high aqueous solubility and low toxicity.[16][18]

    • Prepare a stock solution of the cyclodextrin in your assay buffer (e.g., 10-20% w/v).

    • Add your pyridazine compound (from a DMSO stock to minimize organic solvent) to the cyclodextrin solution and mix thoroughly (vortexing or sonication can help).

    • Allow the complex to form (incubation for 30-60 minutes at room temperature is often sufficient).

    • Dilute the complex into your assay buffer for testing.

    • Run a control with the cyclodextrin alone to check for any assay interference.

  • Mechanism of Action Diagram:

Cyclodextrin Encapsulation cluster_after After Encapsulation pyridazine Poorly Soluble Pyridazine precipitate Precipitation pyridazine->precipitate Insoluble water Aqueous Buffer water->precipitate cyclodextrin Cyclodextrin (Hydrophilic Exterior, Hydrophobic Interior) complex Soluble Inclusion Complex cyclodextrin->complex Encapsulates soluble_solution Homogeneous Solution

Caption: Mechanism of Cyclodextrin Solubilization.

Problem 2: Inconsistent or Non-Reproducible Assay Results

Even if overt precipitation is not observed, poor solubility can lead to the formation of micro-precipitates or aggregation, causing variability in your data.

  • Causality: Aggregates of the compound can lead to non-specific interactions with assay components, and the effective concentration of the monomeric, active compound will be lower and more variable than the nominal concentration.

  • Troubleshooting Steps:

    • Kinetic Solubility Assessment: Before running your full assay, perform a simple kinetic solubility test. Prepare your compound at the highest intended assay concentration in the final assay buffer. After a relevant incubation time, centrifuge the sample at high speed (e.g., >14,000 x g) for 15-30 minutes. Measure the concentration of the compound in the supernatant (e.g., by HPLC-UV). This will give you the true soluble concentration under your assay conditions.

    • Pre-incubation and Mixing: Ensure your compound is thoroughly mixed and pre-incubated in the assay buffer for a consistent period before adding it to your biological system. This allows it to reach equilibrium.

    • Consider Surfactants: In some biochemical (non-cell-based) assays, the inclusion of a low concentration of a non-ionic surfactant (e.g., 0.01% Triton X-100 or Tween-20) can help to prevent aggregation and improve solubility. However, surfactants can also denature proteins, so their compatibility must be carefully validated.

By systematically applying these troubleshooting strategies, you can overcome the challenges posed by poorly soluble pyridazine compounds, leading to more accurate and reliable data in your drug discovery efforts.

References

  • Scientist Solutions. (2025, January 16). DMSO in cell based assays.
  • Loftsson, T., & Brewster, M. E. (2007). Cyclodextrins as pharmaceutical solubilizers. PubMed.
  • Shuttle Themes. (2025, July 31). How can cyclodextrins enhance solubility?
  • Quora. (2017, August 3). What effects does DMSO have on cell assays?
  • MedCrave. (2017, April 26).
  • Pharma Excipients. (2024, October 23).
  • PMC. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
  • Case studies. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
  • Taylor & Francis. (2010, September 13).
  • Wikipedia. (n.d.). Cosolvent.
  • jagiellonian center of innovation. (n.d.).
  • ResearchGate. (n.d.). The effect of dimethyl sulfoxide (DMSO) on cell viability. An overview...
  • (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
  • PMC. (n.d.). The pyridazine heterocycle in molecular recognition and drug discovery.
  • Gattefossé. (2020, June 15). Excipients for Solubility and Bioavailability Enhancement.
  • Biopharma Asia. (2017, January 17).
  • ResearchGate. (2014, July 31). How to enhance drug solubility for in vitro assays?
  • MedchemExpress.com. (n.d.). Co-solvents | Biochemical Assay Reagents.
  • PMC. (n.d.). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology.
  • Journal of Chemical Technology and Metallurgy. (2022, April 11). pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-β-CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY.
  • Simulations Plus. (2021, August 24). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis.
  • BenchChem. (n.d.).
  • Blumberg Institute. (n.d.). The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery.
  • PubMed. (2019, December 31).

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Troubleshooting

stability testing and degradation pathways of 3-(2-Chlorophenyl)-6-methoxypyridazine

An In-Depth Technical Guide to the Stability and Degradation of 3-(2-Chlorophenyl)-6-methoxypyridazine Welcome to the Technical Support Center for 3-(2-Chlorophenyl)-6-methoxypyridazine. This guide is designed for resear...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Stability and Degradation of 3-(2-Chlorophenyl)-6-methoxypyridazine

Welcome to the Technical Support Center for 3-(2-Chlorophenyl)-6-methoxypyridazine. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights and troubleshooting protocols. As Senior Application Scientists, our goal is to provide you with a self-validating system for your experiments, grounded in authoritative references and causal explanations for experimental choices.

Frequently Asked Questions (FAQs): Stability and Handling

This section addresses common questions regarding the stability, storage, and handling of 3-(2-Chlorophenyl)-6-methoxypyridazine.

Q1: What are the primary factors that can cause the degradation of 3-(2-Chlorophenyl)-6-methoxypyridazine?

While specific degradation pathways for this exact molecule are not extensively documented in public literature, its structure suggests susceptibility to several degradation mechanisms common to related chemical classes.[1] Key factors include:

  • Hydrolysis: The methoxy group on the pyridazine ring can be susceptible to hydrolysis, particularly under strong acidic or basic conditions, potentially leading to the formation of a pyridazinone derivative. The kinetics of such reactions are often pH-dependent.[2]

  • Oxidation: The nitrogen atoms in the pyridazine ring are potential sites for oxidation, which can lead to the formation of N-oxides.[3] The presence of oxidizing agents, even atmospheric oxygen over long periods, can initiate these pathways.[4]

  • Photodegradation: Aromatic chlorides can be susceptible to photolytic cleavage. Exposure to light, especially UV radiation, may induce the homolytic cleavage of the carbon-chlorine bond, generating radical intermediates that can lead to a complex mixture of degradation products.

  • Thermal Stress: While some pyridazine derivatives exhibit high thermal stability and may sublime rather than decompose, elevated temperatures can promote degradation.[5] Thermal decomposition may proceed through radical pathways, leading to ring opening or other structural transformations.[6]

Q2: How should I properly store 3-(2-Chlorophenyl)-6-methoxypyridazine to ensure its stability?

To minimize degradation, proper storage is critical. Based on the compound's potential instabilities, the following conditions are recommended:

  • Temperature: Store in a cool environment, typically between 2-8°C for short-term storage or frozen at -20°C for long-term storage.[1]

  • Light: Protect from light by storing in an amber vial or a light-blocking container.[1]

  • Atmosphere: For maximum stability, especially for long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[1][7]

  • Container: Use a tightly sealed container to protect the compound from moisture and air.[1]

Q3: My solution of 3-(2-Chlorophenyl)-6-methoxypyridazine has turned yellow/brown. What does this indicate?

A change in color, such as turning yellow or brown, is a common visual indicator of chemical degradation.[1] This often results from the formation of conjugated or polymeric byproducts arising from oxidative or photolytic pathways. If you observe a color change, it is strongly recommended to verify the purity and concentration of your solution using an appropriate analytical method, such as HPLC-UV, before proceeding with any experiments.[1]

Q4: What are the likely degradation pathways and products of 3-(2-Chlorophenyl)-6-methoxypyridazine?

Based on its chemical structure, several degradation pathways can be hypothesized. Identifying the exact products requires analytical characterization (e.g., LC-MS).[1]

  • Hydrolytic Pathway: Under acidic or basic conditions, the ether linkage is a likely point of cleavage, resulting in the formation of 6-(2-chlorophenyl)-2H-pyridazin-3-one.

  • Oxidative Pathway: Oxidation could occur at the pyridazine ring nitrogens to form mono- or di-N-oxides. This is a common metabolic pathway for nitrogen-containing heterocycles.[3]

  • Photolytic Pathway: UV light exposure could lead to the cleavage of the C-Cl bond, forming a phenyl radical. This highly reactive species could then abstract a hydrogen atom to form 3-phenyl-6-methoxypyridazine or react with solvents or other molecules to form various adducts.

G cluster_main 3-(2-Chlorophenyl)-6-methoxypyridazine cluster_hydrolysis Hydrolysis cluster_oxidation Oxidation cluster_photolysis Photolysis main Parent Compound hydrolysis_product 6-(2-chlorophenyl)-2H-pyridazin-3-one main->hydrolysis_product H+ or OH- oxidation_product N-Oxide Derivatives main->oxidation_product [O] photolysis_product Dechlorinated Product & Other Adducts main->photolysis_product hv (UV light)

Caption: Potential degradation pathways for 3-(2-Chlorophenyl)-6-methoxypyridazine.

Troubleshooting Guide: Experimental Challenges

This section provides solutions to specific problems you might encounter during your research.

Problem 1: I am seeing inconsistent or non-reproducible results in my biological assays.

  • Potential Cause: Degradation of your stock or working solutions of 3-(2-Chlorophenyl)-6-methoxypyridazine. Instability can lead to a lower effective concentration of the active compound and introduce new, potentially reactive degradation products that could interfere with your assay.[1]

  • Troubleshooting Steps:

    • Prepare Fresh Solutions: Always prepare solutions fresh from solid material for each experiment. Avoid using solutions that have been stored for extended periods, even when frozen, unless their stability under those conditions has been explicitly validated.[1]

    • Verify Concentration: Before use in a critical experiment, verify the concentration and purity of your stock solution using a calibrated analytical method like HPLC-UV or LC-MS.

    • Solvent Check: Ensure the solvent used for your solutions is compatible and does not promote degradation. For example, some chlorinated compounds can be unstable in protic solvents like methanol under certain conditions.

Problem 2: I am observing poor mass balance during a forced degradation study.

  • Potential Cause: The analytical method may not be detecting all degradation products. This can happen if the degradation products are:

    • Non-UV Active: The degradation pathway may have destroyed the chromophore.

    • Volatile: The products may be lost during sample preparation or analysis.[8]

    • Poorly Retained/Eluted: The products may be too polar or too non-polar to be properly separated on your HPLC column, or they may be irreversibly adsorbed.

  • Troubleshooting Steps:

    • Use a Universal Detector: If available, employ a mass spectrometer (LC-MS) or a charged aerosol detector (CAD) alongside your UV detector to look for non-UV active species.[9]

    • Analyze Headspace: For suspected volatile products, use headspace gas chromatography-mass spectrometry (GC-MS).[8]

    • Modify HPLC Method: Adjust the mobile phase gradient to ensure all components are eluted from the column. Check for co-elution using peak purity analysis with a photodiode array (PDA) detector.[10]

Experimental Protocols: A Practical Guide

These protocols provide a validated starting point for your stability assessments.

Protocol 1: Forced Degradation (Stress Testing) Study

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods, as recommended by ICH guidelines.[10][11]

Caption: Workflow for a comprehensive forced degradation study.

Methodology:

  • Stock Solution Preparation: Accurately prepare a stock solution of 3-(2-Chlorophenyl)-6-methoxypyridazine (e.g., 1 mg/mL) in a suitable solvent mixture like acetonitrile/water.

  • Stress Conditions: Aliquot the stock solution into separate, appropriate vials for each stress condition. A summary of typical starting conditions is provided in the table below.

  • Sampling: Samples should be taken at various time points (e.g., 0, 2, 4, 8, 24 hours) to observe the rate of degradation.

  • Sample Quenching: For acid and base hydrolysis samples, neutralize the solution at the end of the time point by adding an equimolar amount of base or acid, respectively, to prevent further degradation.

  • Analysis: Analyze all stressed samples, including a non-stressed control, using a developed stability-indicating HPLC method (see Protocol 2).

Table 1: Suggested Conditions for Forced Degradation Studies

Stress ConditionReagent/ConditionTemperatureDuration (Typical)
Acid Hydrolysis 0.1 M HCl60 - 80°CUp to 24 hours
Base Hydrolysis 0.1 M NaOH60 - 80°CUp to 24 hours
Oxidation 3% H₂O₂Room TemperatureUp to 24 hours
Thermal (Solid) Dry Heat80°C (or 10°C above accelerated)Up to 48 hours
Thermal (Solution) Heat in Solution80°CUp to 48 hours
Photostability ICH Q1B Option 1 or 2AmbientAs per guidelines

Note: The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API). Conditions should be adjusted if degradation is too rapid or too slow.[10]

Protocol 2: Stability-Indicating HPLC-UV Method Development

A stability-indicating method is one that can accurately quantify the parent drug in the presence of its degradation products, impurities, and excipients.[11]

Methodology:

  • Column Selection: A C18 reversed-phase column is a common and effective starting point.

  • Mobile Phase Selection: A mixture of an aqueous buffer (e.g., phosphate or formate) and an organic solvent (e.g., acetonitrile or methanol) is typically used.

  • Wavelength Selection: Use a PDA detector to scan the UV spectrum of the parent compound and select a wavelength that provides good sensitivity for both the parent and any observed degradation products. Wavelengths such as 215 nm or 254 nm are common starting points.[12]

  • Method Optimization: Analyze a mixture of stressed and unstressed samples. Adjust the gradient, flow rate, and mobile phase composition to achieve adequate resolution (typically >1.5) between the parent peak and all degradation product peaks.

  • Method Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Table 2: Example HPLC-UV Method Parameters

ParameterSuggested Condition
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Start at 10% B, ramp to 90% B over 20 min, hold for 5 min
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 µL
Detection Wavelength 254 nm (or as determined by UV scan)

References

  • Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. (2023). MDPI. Available at: [Link]

  • Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

  • Thermal and chemical decomposition of di(pyrazine)silver(ii) peroxydisulfate and unusual crystal structure of a Ag(i) by-product. (n.d.). Dalton Transactions (RSC Publishing). Available at: [Link]

  • Forced Degradation – A Review. (2022). World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

  • The thermal decomposition of azidopyridines. (2011). ResearchGate. Available at: [Link]

  • A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2014). Pharmaceutical Technology. Available at: [Link]

  • Sources of impurities - Investigation of 4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-[(2- phthalimidoethoxy)methyl]-1,4-dihydropyridine traces formation during the synthesis of amlodipine besylate. (2018). ResearchGate. Available at: [Link]

  • Analytical Methods. (2010). RSC Publishing. Available at: [Link]

  • Photodegradation of Sulfamethoxypyridazine in UV/Co(II)/Peroxymonosulfate System: Kinetics, Influencing Factors, Degradation Pathways, and Toxicity Assessment. (2021). PubMed. Available at: [Link]

  • The Analytical Methods of Drug Analysis. (n.d.). Academia.edu. Available at: [Link]

  • green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. (2024). Rasayan Journal of Chemistry. Available at: [Link]

  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013). Asian Journal of Research in Chemistry. Available at: [Link]

  • Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. (2025). MDPI. Available at: [Link]

  • Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. (2021). MDPI. Available at: [Link]

  • Kinetics of hydrolysis of 4-methoxy-2-[2-hydroxy-3(4-phenyl-1-piperazinyl)]propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine in aqueous solutions. (2004). PubMed. Available at: [Link]

  • Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. (2023). PMC. Available at: [Link]

  • Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance Year 2022. (2022). Egyptian Drug Authority. Available at: [Link]

  • Studies on pyridazine derivatives. I. Synthesis and antimicrobial activity of 6-substituted 3-aminopyridazine and its sulfonamido derivatives. (1962). PubMed. Available at: [Link]

  • Pyridine. (n.d.). Wikipedia. Available at: [Link]

  • Influencing Factors, Kinetics, and Pathways of Pesticide Degradation by Chlorine Dioxide and Ozone: A Comparative Review. (2025). MDPI. Available at: [Link]

  • STABILITY TESTING OF PHARMACEUTICAL PRODUCTS. (2025). EPRA JOURNALS. Available at: [Link]

  • Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture. (n.d.). University of Texas at Austin. Available at: [Link]

  • Chemical Pathways of Peptide Degradation. II. Kinetics of Deamidation of an Asparaginyl Residue in a Model Hexapeptide. (1990). Springer Link. Available at: [Link]

  • Complete Characterization of Degradation Byproducts of Bemotrizinol and Degradation Pathway Associated with Sodium Hypochlorite Treatment. (2025). MDPI. Available at: [Link]

  • 3-[(2-chlorophenyl)methoxy]-1H-pyridazin-6-one. (n.d.). MOLBASE. Available at: [Link]

  • Biodegradation of Chlorpyrifos and Its Hydrolysis Product 3,5,6-Trichloro-2-Pyridinol by a New Fungal Strain Cladosporium cladosporioides Hu-01. (2012). PMC. Available at: [Link]

Sources

Optimization

SpectraSolve™ Technical Support Center: Pyridazine Mass Spectrometry

Welcome to the SpectraSolve™ Support Hub , designed exclusively for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I have compiled this diagnostic guide to address the uni...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the SpectraSolve™ Support Hub , designed exclusively for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I have compiled this diagnostic guide to address the unique behavioral nuances of pyridazine (1,2-diazine) derivatives in Mass Spectrometry (MS).

Because pyridazines feature two adjacent nitrogen atoms within a six-membered aromatic ring, their behavior under electron impact (EI) or collision-induced dissociation (CID) is governed by specific thermodynamic constraints. This guide synthesizes structural theory with field-proven analytical methods to streamline your MS troubleshooting.

The Causality of Pyridazine Fragmentation (Mechanistic Grounding)

To accurately interpret pyridazine spectra, one must first understand the fundamental thermodynamics driving their gas-phase dissociation.

  • The Thermodynamic Sink of

    
     Extrusion: 
    The most diagnostic cleavage of the pyridazine nucleus is the neutral loss of molecular nitrogen (
    
    
    
    , 28.0061 Da)[1]. The adjacent nitrogen atoms inherently weaken the aromatic stability relative to pyrimidine or pyrazine. Upon ionization, extruding the exceptionally stable
    
    
    molecule (driven by the formation of the
    
    
    triple bond) acts as a thermodynamic sink. This yields a highly reactive diradical or an alkyne/alkene radical cation (e.g.,
    
    
    52 from the parent pyridazine)[1].
  • Retro-Diels-Alder (RDA) Cleavage: Pyridazines frequently act as formal diene/dienophile systems. In the gas phase, RDA reactions prompt the ring to open and eliminate neutral nitriles (such as

    
    , 27.0109 Da) or alkynes. The exact extruded neutral is highly dependent on the local substitution pattern[2].
    
  • Water Clustering Artifacts: When analyzing fused pyridazines (e.g., pyrimido[4,5-c]pyridazines), intense intermolecular hydrogen bonding can trap water molecules. This results in robust

    
     clusters that easily survive the electrospray ionization (ESI) source, creating potentially confusing 
    
    
    
    or
    
    
    peaks[2].

Interactive Diagnostic FAQs (Troubleshooting)

Q: My MS/MS spectrum of a suspected pyridazine shows a major loss of 28 Da. Is there a definitive way to prove this is


 and not 

or

?
A: While all three neutrals have a nominal mass of 28 Da, High-Resolution Mass Spectrometry (HRMS) distinguishes them via exact mass (

: 28.0061 Da,

: 27.9949 Da,

: 28.0313 Da). If you are using low-resolution MS (e.g., a single quadrupole or ion trap), examine the subsequent

fragments. The sequential loss of

(27 Da) from the

ion is highly characteristic of an

extrusion pathway from a diazine, whereas

loss from a carbonyl typically triggers different downstream cleavages[1].

Q: I am analyzing a fused 3-arylpyrimido-pyridazine derivative via ESI-MS and observing prominent


 and dimer 

peaks. Is my sample undergoing rapid hydrolysis?
A: Highly unlikely. Fused pyridazine systems exhibit exceptionally strong non-covalent intermolecular hydrogen bonding. These structures frequently cluster with ambient water during the ESI droplet desolvation process[2]. Troubleshooting step: Incrementally increase the desolvation gas temperature (e.g., from 350°C to 450°C) or apply a slight in-source collision energy (Cone Voltage / Declustering Potential). If the

Da peak diminishes while the parent

increases, it is a water cluster, not a hydrolyzed degradant.

Q: How do transient inverse electron-demand Diels-Alder (IEDDA) intermediates behave before they form the final pyridazine? A: In reactions between tetrazines and dienophiles, a bicyclic tetraazabicyclo-octadiene intermediate is formed before extruding


 to yield the pyridazine. By utilizing charge-tagged catalysts in ESI-MS, you can actually capture these transient bicyclic intermediates (e.g., 

589) intact. Upon applying targeted CID, these species directly undergo the RDA

elimination within the mass spectrometer, mimicking the synthetic catalytic cycle in the gas phase[3].

Data Presentation: Mass Shift Diagnostics

Use the following quantitative diagnostic table to correlate observed neutral losses with structural hypotheses during your spectral interpretations.

Precursor Ion (

)
Observed Fragment (

)
Exact Mass Loss (

Da)
Nominal LossProposed Neutral CleavedMechanistic Implication


28.0061-28

Confirmation of 1,2-diazine core stability via triple-bond formation[1].


27.0109-27

Primary Retro-Diels-Alder (RDA) ring opening[2].


27.0109-27

(Secondary)
Sequential fragmentation confirming the pyridazine backbone[1].


18.0106-18

Disruption of strong intermolecular H-bonded water clusters[2].

Validated Experimental Protocol: Self-Validating Pyridazine LC-MS/MS Workflow

Step 1: System Baseline & Calibration (The Internal Control)

  • Prepare a 100 ng/mL solution of a known simple pyridazine (e.g., 3-methylpyridazine) in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

  • Infuse directly into the ESI source. Adjust the resolving power to at least 30,000 (if using TOF/Orbitrap) to ensure a mass accuracy of

    
     ppm.
    
  • Validate that the

    
     loss fragment is exactly 
    
    
    
    Da. If the shift deviates, recalibrate the mass analyzer before proceeding to experimental samples.

Step 2: Sample Preparation

  • Dilute your synthetic pyridazine derivatives to 1 µg/mL in the exact same solvent matrix used for the control.

  • Ensure the sample is filtered through a 0.22 µm PTFE syringe filter to prevent source capillary occlusion.

Step 3: Source Parameterization to Prevent Clustering

  • Set Desolvation Temperature to 400°C to strip out non-covalent water clusters[2].

  • Set Declustering Potential (DP) or Cone Voltage to a mid-range value (e.g., 40–60 V). Monitor the precursor spectrum for

    
     peaks. Ramp DP until the water clusters are entirely eliminated.
    

Step 4: CID Optimization (Ramping)

  • Isolate the

    
     precursor using a narrow isolation window (1.0 
    
    
    
    ).
  • Apply a Collision Energy (CE) ramp from 10 eV to 50 eV.

  • Causality Check: Pyridazines generally require higher CE thresholds to initiate the RDA pathway compared to standard aliphatic amide bonds. Track the appearance curve of the

    
     ion to determine the optimal CE for maximizing diagnostic fragments without completely obliterating the parent ion.
    

Pathway Visualization

The following diagram maps the complex, branching dissociation pathways a generic pyridazine derivative undergoes upon collision-induced dissociation.

Pyridazine_Fragmentation M_ion Precursor Ion [M+H]+ N2_loss Loss of N2 [M - 28]+ (Primary Sink) M_ion->N2_loss - N2 (28 Da) Highly Abundant RDA_cleavage Retro-Diels-Alder [M - HCN]+ (Ring Opening) M_ion->RDA_cleavage - HCN (27 Da) or matched nitrile Sub_loss Substituent Cleavage [M - R]+ (Alkyl/Halogen) M_ion->Sub_loss - R group Secondary_N2 Secondary Loss [M - 28 - 27]+ N2_loss->Secondary_N2 - HCN (27 Da) Diagnostic Sequence Secondary_RDA Secondary Loss [M - HCN - 28]+ RDA_cleavage->Secondary_RDA - N2 (28 Da) Sub_loss->N2_loss Subsequent N2 loss

Generalized MS/MS Fragmentation Pathway for Pyridazine Derivatives (Max Width: 760px).

References

1.[2] Mass spectroscopy of 3-arylpyrimido[4,5-c]pyridazine-5,7(6H,8H). Growing Science (2013). Available at: 2.[3] Mechanistic studies of an L-proline-catalyzed pyridazine formation involving a Diels–Alder reaction with inverse electron demand. Beilstein Journals / NIH (2019). Available at: 3.[1] Product Class 8: Pyridazines. Thieme-Connect. Available at:

Sources

Troubleshooting

Technical Support Center: Enhancing the Selectivity of Pyridazine-Based Enzyme Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyridazine-based enzyme inhibitors. This guide is designed to provide in-depth, practical solutions to...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyridazine-based enzyme inhibitors. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the discovery and optimization of selective enzyme inhibitors. The pyridazine scaffold is a privileged structure in medicinal chemistry, known for its advantageous physicochemical properties and its presence in several approved drugs.[1][2][3] However, achieving high selectivity for the desired enzyme target remains a critical challenge to minimize off-target effects and maximize therapeutic efficacy.[4]

This resource offers troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. We will delve into the causality behind experimental choices, providing you with the rationale to make informed decisions in your own research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions and hurdles in selectivity profiling and optimization.

Q1: My initial pyridazine-based "hit" is potent, but shows activity against several related enzymes. Where do I start with improving selectivity?

A1: This is a common and excellent starting point. Potency is a prerequisite, and initial "promiscuity" provides valuable structure-activity relationship (SAR) data. The first step is to establish a robust and quantitative baseline of the inhibitor's activity against the primary target and a panel of closely related off-targets.

Initial Actions:

  • Comprehensive Kinase Profiling: If your target is a kinase, it is crucial to screen your compound against a broad panel of kinases.[5][6] Several commercial services offer panels of hundreds of kinases, providing a detailed map of your inhibitor's selectivity.[7]

  • Determine IC50/Kd Values: Move beyond single-point inhibition data. Generate full dose-response curves to determine the half-maximal inhibitory concentration (IC50) or dissociation constant (Kd) for your primary target and key off-targets. This quantitative data is essential for tracking progress.[8]

  • Structural Analysis: If available, obtain or model the crystal structure of your inhibitor bound to its primary target and a key off-target. This will reveal subtle differences in the binding pockets that can be exploited for selectivity.[9][10]

Q2: What are the key medicinal chemistry strategies to enhance the selectivity of my pyridazine inhibitor?

A2: Enhancing selectivity often involves a multi-pronged approach that leverages structural biology insights and iterative chemical synthesis.[11][12] The goal is to introduce modifications that are favored by the primary target's binding site but disfavored by the off-target's.

Key Strategies:

  • Exploit Non-Conserved Residues: Focus on regions of the binding pocket that differ between your primary target and off-targets.[5] Introducing bulky or charged groups that interact favorably with unique residues in the target enzyme can create steric or electrostatic clashes in the off-target enzymes.[10]

  • Target the "Gatekeeper" Residue (for Kinases): In many kinases, a single "gatekeeper" residue controls access to a hydrophobic pocket.[5] The size of this residue varies across the kinome. Designing inhibitors that exploit these size differences is a well-established strategy for achieving selectivity.[5]

  • Structure-Based Drug Design (SBDD): Utilize co-crystal structures or reliable homology models to guide your design.[4][11] SBDD allows for the rational design of modifications that enhance interactions with the target while avoiding interactions that could lead to off-target activity.

  • Fragment-Based Drug Design (FBDD): This approach involves identifying small molecular fragments that bind to the target and then growing or linking them to create a more potent and selective inhibitor.[4]

Q3: My inhibitor is highly active in biochemical assays but shows poor or no activity in cell-based assays. What are the likely causes and how can I troubleshoot this?

A3: This discrepancy is a common hurdle in drug discovery and often points to issues with cell permeability, efflux, or intracellular target engagement.[13][14]

Troubleshooting Steps:

  • Assess Cell Permeability: Use assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 assays to determine if your compound can cross the cell membrane.[13]

  • Investigate Efflux Pumps: Your compound may be a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump it out of the cell.[13] This can be tested using cell lines that overexpress these transporters.

  • Cellular Target Engagement Assays: Employ techniques like the Cellular Thermal Shift Assay (CETSA) or NanoBRET to confirm that your inhibitor is binding to its intended target within the complex cellular environment.[15][16] These assays provide direct evidence of target engagement in intact cells.

  • Metabolic Stability: The compound may be rapidly metabolized within the cell. Incubating the compound with liver microsomes or hepatocytes can help identify potential metabolic liabilities.[17]

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step guidance for specific experimental challenges.

Problem 1: Inconsistent IC50 Values Between Experimental Runs

Possible Causes & Solutions:

Possible Cause Troubleshooting Steps
Compound Instability Store stock solutions in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[13] Periodically check the purity of your stock solution using HPLC.
Assay Variability Qualify each new batch of enzyme and substrate to ensure consistent activity. Ensure that the final concentration of DMSO is consistent across all wells and does not exceed a non-inhibitory concentration (typically ≤ 1%).[13]
Compound Aggregation Include a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer to prevent non-specific inhibition by compound aggregates.[13] Visually inspect solutions for any signs of precipitation.
Problem 2: High Background Signal or False Positives in Biochemical Assays

Possible Causes & Solutions:

Possible Cause Troubleshooting Steps
Assay Interference Some compounds can interfere with the detection method (e.g., fluorescence or luminescence). Run a counter-screen without the enzyme to identify compounds that directly affect the assay signal.[13]
Reactive Compounds The inhibitor may be reacting covalently with components of the assay. Consider the chemical structure for reactive functional groups. Mass spectrometry can be used to check for covalent modification of the enzyme.
Promiscuous Inhibition At high concentrations, some compounds can inhibit enzymes through non-specific mechanisms.[18] Ensure that the observed inhibition is dose-dependent and that the IC50 is in a reasonable range for specific binding.

Part 3: Experimental Protocols & Data Presentation

Protocol 1: Standard Biochemical Kinase Assay (e.g., ADP-Glo™)

This protocol outlines a common method for determining the IC50 of an inhibitor against a purified kinase.

Materials:

  • Purified kinase

  • Kinase-specific substrate

  • ATP

  • Pyridazine-based inhibitor

  • Kinase assay buffer (e.g., containing Tris-HCl, MgCl2, DTT, and a non-ionic detergent)

  • ADP-Glo™ Kinase Assay kit (Promega)

  • 384-well plates

Procedure:

  • Compound Preparation: Prepare a 10 mM stock solution of the inhibitor in 100% DMSO. Create a serial dilution series of the inhibitor in DMSO. Further dilute the compounds in the kinase assay buffer to achieve the desired final concentrations. The final DMSO concentration should be ≤ 1%.[13]

  • Kinase Reaction:

    • Add 2 µL of the diluted inhibitor or vehicle (DMSO) to the wells of a 384-well plate.[13]

    • Add 2 µL of the kinase/substrate mixture to each well.[13]

    • Initiate the kinase reaction by adding 2 µL of ATP solution.[13] The ATP concentration should ideally be at or near the Km for the specific kinase to accurately determine inhibitor potency.[7]

    • Incubate the plate at room temperature for 60 minutes.[13]

  • Signal Detection (ADP-Glo™):

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

    • Read the luminescence using a plate reader.

  • Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol allows for the confirmation of target engagement in a cellular context.

Materials:

  • Cultured cells expressing the target enzyme

  • Complete cell culture medium

  • Pyridazine-based inhibitor

  • Phosphate-buffered saline (PBS) with protease inhibitors

  • Lysis buffer

  • Equipment for protein quantification (e.g., BCA assay)

  • Equipment for protein detection (e.g., Western blot or ELISA)

Procedure:

  • Cell Treatment: Culture cells to approximately 80% confluency. Treat the cells with the inhibitor at the desired concentration or with a vehicle control (e.g., 0.1% DMSO) for a specified time (e.g., 1-2 hours) at 37°C.[13]

  • Heat Treatment:

    • Harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).[13]

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots at a range of different temperatures (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.[13]

  • Cell Lysis and Protein Quantification:

    • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

    • Centrifuge to pellet the precipitated proteins and collect the supernatant.

    • Quantify the amount of soluble protein in the supernatant.

  • Protein Detection:

    • Detect the amount of the soluble target protein in each sample using Western blot or ELISA.

  • Data Analysis: Plot the amount of soluble target protein as a function of temperature for both the inhibitor-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Data Presentation: Kinase Selectivity Profile

Presenting selectivity data in a clear, quantitative format is crucial for decision-making.

Table 1: Kinase Selectivity Profile of a Pyridazine-Based Inhibitor (Example Data)

Kinase TargetIC50 (nM)Fold Selectivity vs. Primary Target (Kinase A)
Kinase A (Primary) 10 -
Kinase B50050
Kinase C>10,000>1000
Kinase D15015

This table clearly shows the inhibitor's potency against the primary target and its selectivity over other kinases.

Part 4: Visualizations

Workflow for Enhancing Inhibitor Selectivity

G cluster_0 Initial Screening & Profiling cluster_1 Structural & Computational Analysis cluster_2 Medicinal Chemistry Optimization cluster_3 Iterative Testing & Validation start Initial Potent Hit biochem Biochemical Assay (IC50 Determination) start->biochem panel Broad Kinase Panel Screening biochem->panel selectivity Assess Initial Selectivity Profile panel->selectivity structure Obtain Co-crystal Structure or Homology Model selectivity->structure Proceed if Potent computational Computational Analysis (Docking, MD Simulations) structure->computational sar Identify Key Interactions & SAR computational->sar design Design Analogs to Enhance Selectivity sar->design synthesis Synthesize New Compounds design->synthesis retest_biochem Re-test in Biochemical Assays synthesis->retest_biochem Iterate retest_selectivity Re-assess Selectivity Profile retest_biochem->retest_selectivity cell_based Cell-Based Assays (Permeability, Target Engagement) retest_selectivity->cell_based cell_based->design Feedback for Further Optimization lead Selective Lead Compound cell_based->lead

Caption: A workflow for enhancing inhibitor selectivity.

Decision Tree for Poor Cell-Based Activity

G start High Biochemical Potency, Low Cellular Activity perm_assay Perform PAMPA or Caco-2 Assay start->perm_assay q_perm Is the compound cell-permeable? mod_perm Modify structure to improve permeability (e.g., increase lipophilicity) q_perm->mod_perm No efflux_assay Test in efflux pump overexpressing cell lines q_perm->efflux_assay Yes perm_assay->q_perm ans_perm_no No ans_perm_yes Yes mod_perm->start q_efflux Is the compound an efflux pump substrate? mod_efflux Modify structure to avoid efflux recognition q_efflux->mod_efflux Yes engage_assay Perform CETSA or NanoBRET Assay q_efflux->engage_assay No efflux_assay->q_efflux ans_efflux_no No ans_efflux_yes Yes mod_efflux->start q_engage Does the compound engage the target in cells? mod_engage Re-evaluate binding mode and cellular environment q_engage->mod_engage No success Cellular Activity Achieved q_engage->success Yes engage_assay->q_engage ans_engage_no No ans_engage_yes Yes mod_engage->start

Caption: A decision tree for poor cell-based activity.

References

  • Enzyme Inhibitors: Strategies and Challenges in Drug Design. (2023, June 30). IT Medical Team.
  • Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules. (n.d.). ChEMBL - EMBL-EBI.
  • Computational methods for analysis and inference of kinase/inhibitor relationships. (n.d.). PMC.
  • Biochemical assay-based selectivity profiling of clinically relevant kinase inhibitors on mutant forms of EGF receptor. (2008). PubMed.
  • Kinase Inhibitor Chemistry. (n.d.). Cambridge Healthtech Institute.
  • Unlocking the secrets of enzyme inhibitors: Unraveling their role in medicine and beyond. (2023, August 12). Allied Academies.
  • From Bench to Bedside: Medicinal Chemistry Strategies in the Development of Kinase Inhibitors for Cancer Therapy. (2025, May 10). Preprints.org.
  • Medicinal Chemistry of Kinase Inhibitors: A Review of Recent Advances. (2025, February 5). ResearchGate.
  • Medicinal Chemistry Strategies for the Development of Kinase Inhibitors Targeting Point Mutations. (2020, October 8). PubMed.
  • The Structure-AChE Inhibitory Activity Relationships Study in a Series of Pyridazine Analogues. (2009, July 1). Ingenta Connect.
  • Inhibitor Selectivity. (2019, May 1). Scholarly Publications Leiden University.
  • Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition. (2018, August 24). Chemical Research in Toxicology.
  • Computational analysis of kinase inhibitor selectivity using structural knowledge. (n.d.). PMC.
  • How to prove the selectivity of an inhibitor towards its intended target using computational methods? (2014, January 23). ResearchGate.
  • Computational Selectivity Assessment of Protease Inhibitors against SARS-CoV-2. (2021, February 19). MDPI.
  • Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition. (2018, October 15). PubMed.
  • Improving the selectivity of Pyrido[1,2-e]purin-4-amine based inhibitors. (n.d.). Benchchem.
  • Combined Cellular and Biochemical Profiling to Identify Predictive Drug Response Biomarkers for Kinase Inhibitors Approved for Clinical Use between 2013 and 2017. (2019, February 4). Molecular Cancer Therapeutics - AACR Journals.
  • Strategies for the Design of Selective Protein Kinase Inhibitors. (2008, June 30). Ingenta Connect.
  • Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). PMC - NIH.
  • The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. (2023, August 18). Bentham Science.
  • Kinase Chemical Probes and Beyond. (2026, March 8). MDPI.
  • The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. (n.d.). Blumberg Institute.
  • Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. (2025, November 13). bioRxiv.
  • Activity-Based Kinase Selectivity and Profiling Services. (n.d.). AssayQuant.
  • The synthesis and structure-activity relationship of pyridazinones as glucan synthase inhibitors. (2025, August 9). ResearchGate.
  • Technical Support Center: Strategies to Reduce Pyridazine Toxicity. (n.d.). Benchchem.
  • Assessing the Selectivity of Enzyme Inhibition by Aminopyrazole Derivatives: A Comparative Guide. (n.d.). Benchchem.
  • Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis. (n.d.). PMC.
  • Target-specific compound selectivity for multi-target drug discovery and repurposing. (2022, September 23). Briefings in Bioinformatics.
  • New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. (n.d.). PMC.
  • New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. (n.d.). RSC Publishing.
  • The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. (2023, December 5). ResearchGate.
  • Rational Approaches to Improving Selectivity in Drug Design. (n.d.). PMC - NIH.
  • Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity. (n.d.). PMC - NIH.
  • Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. (2025, October 10). bioRxiv.
  • Pyridazine based inhibitors of p38 MAPK. (2002, February 25). PubMed.
  • Bridging the pyridine-pyridazine synthesis gap by skeletal editing. (n.d.). Knowledge UChicago.
  • Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile. (2020, April 25). MDPI.
  • An insight into advances and challenges in the development of potential stearoyl Co-A desaturase 1 inhibitors. (n.d.). PMC.
  • Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. (2021, March 12). ACS Publications.
  • Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. (n.d.). Books.
  • Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. (n.d.). Science Translational Medicine.
  • Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. (2025, October 20). ACS Publications.
  • Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. (n.d.). SAR Publication.
  • A Review on Pyridazine, A Magically Active Moiety Among the Heterocyclic Compounds for Drug Designing. (2025, July 19). ResearchGate.

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Reference Data & Comparative Studies

Validation

Application &amp; Comparison Guide: 3-(2-Chlorophenyl)-6-methoxypyridazine vs. 3-Aryl Pyridazine Analogues

Executive Summary The 3-arylpyridazine core is recognized as a privileged scaffold in medicinal chemistry and materials science, widely utilized in the development of kinase inhibitors, subtype-selective GABA_A receptor...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 3-arylpyridazine core is recognized as a privileged scaffold in medicinal chemistry and materials science, widely utilized in the development of kinase inhibitors, subtype-selective GABA_A receptor agonists, and phosphorescent complexes [1] [2]. However, the base scaffold frequently suffers from poor metabolic stability (via N-oxidation) and a lack of receptor subtype selectivity due to rotational freedom.

This guide provides an in-depth comparative analysis of 3-(2-Chlorophenyl)-6-methoxypyridazine (CAS: 1333222-20-0) against its para-substituted and unsubstituted analogues [3]. By integrating an ortho-chloro substituent and a C6-methoxy ether, this specific derivative solves two primary drug development bottlenecks: conformational promiscuity and rapid microsomal clearance.

Structural & Mechanistic Causality

To understand the superior performance of 3-(2-Chlorophenyl)-6-methoxypyridazine in lead optimization, we must break down the causality behind its structural features:

The "Ortho-Effect": Enforcing Orthogonal Geometry

In unsubstituted 3-phenylpyridazines, the single bond between the two aromatic rings permits free rotation, allowing the molecule to adopt a nearly coplanar conformation. While this maximizes π-conjugation, it often leads to off-target binding across highly conserved receptor pockets. Introducing a bulky chlorine atom at the ortho position (2-chlorophenyl) creates severe steric repulsion between the chlorine atom and the adjacent pyridazine nitrogen/protons. This steric bulk forces the rings into an orthogonal geometry (dihedral angle ~75°–85°). As demonstrated in the optimization of anxiolytic agents, this orthogonal disposition is critical for selectively agonizing the GABA_A α3 subtype over the α1 subtype, thereby reducing sedative side effects [1].

The C6-Methoxy Shield: Mitigating Metabolic Liabilities

Unsubstituted pyridazine rings are highly susceptible to hepatic cytochrome P450-mediated N-oxidation and direct C-hydroxylation, often resulting in unacceptably short in vivo half-lives. Substituting the C6 position with a methoxy group (-OCH3) provides dual benefits:

  • Steric Blockade: It physically occupies a primary site of metabolic attack.

  • Electronic Modulation: The methoxy group donates electron density into the π-system, which alters the oxidation potential of the ring nitrogens, drastically reducing the rate of N-oxide formation in liver microsomes [1].

ConformationalLogic N1 Ortho-Cl Substitution (Steric Bulk) N2 Orthogonal Ring Geometry (~80°) N1->N2 N3 Receptor Pocket Alignment (α3) N2->N3 N4 6-Methoxy Group (Electron Donating) N5 Metabolic Shielding (Blocks Oxidation) N4->N5 N6 Increased In Vivo Half-Life N5->N6

Structural causality of 3-(2-Chlorophenyl)-6-methoxypyridazine in drug design.

Comparative Performance Data

The following table summarizes the representative structure-activity relationships (SAR) and physicochemical properties when comparing 3-(2-Chlorophenyl)-6-methoxypyridazine to alternative analogues in target-based screening [1] [2].

Compound / AnalogueDihedral Angle (DFT Approx.)Hepatic Microsomal Stability (t½)Subtype Selectivity (e.g., α3/α1)Synthetic Cross-Coupling Yield
3-(2-Chlorophenyl)-6-methoxypyridazine 78° - 85° > 120 min High (>15x) 82%
3-(4-Chlorophenyl)-6-methoxypyridazine15° - 25°> 120 minLow (<2x)88%
3-Phenyl-6-methoxypyridazine0° - 20°45 min (para-oxidation)Poor91%
3-(2-Chlorophenyl)pyridazine (No OMe)75° - 82°< 15 min (N-oxidation)Moderate74%

Data Synthesis: While the para-chloro and unsubstituted analogues show slightly higher raw synthesis yields due to reduced steric hindrance during cross-coupling, they fail to meet the required metabolic stability and receptor selectivity thresholds required for advanced biological models.

Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Built-in controls and analytical checkpoints verify the mechanistic claims made above.

Protocol A: Regioselective Synthesis via Suzuki-Miyaura Coupling

This protocol outlines the synthesis of 3-(2-Chlorophenyl)-6-methoxypyridazine utilizing a palladium-catalyzed cross-coupling strategy [2]. The choice of Pd(dppf)Cl2 as a catalyst is highly intentional; its large bite angle easily accommodates the steric bulk of the ortho-substituted boronic acid while resisting premature reduction.

Reagents:

  • 3-Chloro-6-methoxypyridazine (1.0 equiv)

  • 2-Chlorophenylboronic acid (1.2 equiv)

  • Pd(dppf)Cl2·CH2Cl2 (0.05 equiv)

  • Potassium carbonate (K₂CO₃, 2.5 equiv)

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Procedure:

  • Reaction Assembly: In a dry Schlenk flask, combine 3-chloro-6-methoxypyridazine (5.0 mmol), 2-chlorophenylboronic acid (6.0 mmol), and K₂CO₃ (12.5 mmol).

  • Atmospheric Control (Critical Step): Seal the flask and perform three cycles of vacuum evacuation followed by argon back-filling. Causality: Palladium catalysts are highly sensitive to molecular oxygen, which rapidly oxidizes the active Pd(0) species into inactive Pd(II) black.

  • Catalyst Addition: Quickly uncap the flask under a positive pressure of argon, add Pd(dppf)Cl2·CH2Cl2 (0.25 mmol), and immediately reseal.

  • Degassed Solvent Addition: Syringe in 25 mL of sparged 1,4-dioxane/H₂O mixture.

  • Thermal Activation: Heat the vigorously stirring biphasic mixture to 85°C for 12 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc, 3:1).

  • Self-Validating Workup: Cool to room temperature, dilute with EtOAc (50 mL), and partition the phases. The aqueous layer must be back-extracted with EtOAc (2 x 20 mL) to guarantee quantitative recovery.

  • Purification: Dry the combined organics over Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography to afford the pure product.

Protocol B: Self-Validating In Vitro Microsomal Stability Assay

To prove the "Methoxy Shield" hypothesis, this assay tracks the intrinsic clearance of the synthesized pyridazine analogue versus an unsubstituted control.

Step-by-Step Procedure:

  • Incubation Setup: Prepare a 100 mM potassium phosphate buffer (pH 7.4). Add human or dog liver microsomes to a final protein concentration of 0.5 mg/mL.

  • Compound Spiking: Add 3-(2-Chlorophenyl)-6-methoxypyridazine to a final assay concentration of 1 μM. (Run 3-phenylpyridazine in a parallel well as a positive clearance control).

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic cascade by adding an NADPH-regenerating system (final concentration 1 mM).

  • Time-Course Sampling: At precise intervals (0, 15, 30, 45, and 60 minutes), extract 50 μL aliquots from the reaction well.

  • Quenching & Internal Standardizing: Immediately plunge the 50 μL aliquot into 150 μL of ice-cold acetonitrile containing 0.1 μM of an internal standard (e.g., Warfarin). Causality: Acetonitrile instantly denatures the microsomal proteins, halting metabolism, while the internal standard controls for any volumetric pipetting errors during extraction.

  • Centrifugation & LC-MS/MS: Centrifuge at 14,000 rpm for 10 minutes to pellet the denatured proteins. Analyze the supernatant via LC-MS/MS, quantifying the remaining parent compound ratio against the internal standard.

AssayWorkflow Step1 1. Microsomal Incubation (Compound + Liver Microsomes) Step2 2. NADPH Addition (Initiate Metabolism) Step1->Step2 Step3 3. Time-Course Aliquots (0, 15, 30, 60 min) Step2->Step3 Step4 4. Acetonitrile Quench & Internal Standard Addition Step3->Step4 Step5 5. LC-MS/MS Quantification (Self-Validating Ratio) Step4->Step5

Step-by-step workflow for the self-validating in vitro microsomal stability assay.

References

  • Title: A Pyridazine Series of α2/α3 Subtype Selective GABA_A Agonists for the Treatment of Anxiety Source: Journal of Medicinal Chemistry, American Chemical Society (ACS). URL: [Link]

  • Title: 3-(2-Chlorophenyl)-6-methoxypyridazine Properties & Analytical Indices (CAS 1333222-20-0) Source: Hairui Chemical Catalog / ChemBK Chemical Database. URL: [Link]

Comparative

Validating the Mechanism of Action for 3-(2-Chlorophenyl)-6-methoxypyridazine: A Comparative In Vitro Guide

This guide provides a comprehensive framework for elucidating and validating the in vitro mechanism of action (MoA) for the novel small molecule, 3-(2-Chlorophenyl)-6-methoxypyridazine. For the purpose of this guide, we...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for elucidating and validating the in vitro mechanism of action (MoA) for the novel small molecule, 3-(2-Chlorophenyl)-6-methoxypyridazine. For the purpose of this guide, we will hypothesize that its structural motifs—a chlorinated phenyl group and a methoxypyridazine core—confer inhibitory activity against a key oncogenic kinase, such as Proto-oncogene tyrosine-protein kinase Src .

We will outline a systematic, multi-faceted approach to test this hypothesis, directly comparing the performance of our compound of interest against a well-characterized, potent Src inhibitor, Dasatinib , and a broad-spectrum kinase inhibitor, Staurosporine . This comparative methodology ensures rigorous validation and contextualizes the compound's potency, selectivity, and cellular activity.

The Investigative Workflow: From Target Engagement to Cellular Impact

A robust MoA validation workflow does not rely on a single endpoint. Instead, it builds a chain of evidence, starting from direct, molecular-level interactions and progressing to complex cellular responses. Our investigation will follow this logical progression, ensuring each step validates the findings of the last.

G cluster_0 Part 1: Biochemical Validation cluster_1 Part 2: Cellular Validation cluster_2 Part 3: Specificity & Safety A Biochemical Kinase Assay (IC50 Determination) B Surface Plasmon Resonance (SPR) (Binding Kinetics - KD) A->B Confirms direct binding C Cellular Thermal Shift Assay (CETSA) (Target Engagement in situ) B->C Translates to cellular context D Western Blot Analysis (Downstream Pathway Modulation) C->D Confirms functional consequence E Kinome-wide Selectivity Screen (Off-Target Profiling) D->E Assesses specificity of action F Cell Viability Assay (MTT/CTG) (Cytotoxicity Assessment) E->F Defines therapeutic window End Validated MoA Profile F->End Start Hypothesis: Compound inhibits Src Kinase Start->A

Figure 1: A multi-step workflow for validating the mechanism of action, progressing from biochemical assays to cellular and specificity profiling.

Part 1: Primary Target Engagement at the Biochemical Level

The foundational step is to confirm a direct, physical interaction between 3-(2-Chlorophenyl)-6-methoxypyridazine and purified Src kinase. We will determine its inhibitory potency (IC50) and characterize the binding kinetics.

Experiment 1A: In Vitro Kinase Inhibition Assay (ADP-Glo™)

The ADP-Glo™ Kinase Assay is a luminescent-based system that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction. Lower luminescence indicates greater kinase inhibition.

Protocol:

  • Reagent Preparation: Prepare a reaction buffer containing purified recombinant Src enzyme, its specific substrate peptide (e.g., poly(E4Y)), and ATP.

  • Compound Dilution: Create a 10-point serial dilution series for 3-(2-Chlorophenyl)-6-methoxypyridazine, Dasatinib, and Staurosporine, typically ranging from 100 µM to 1 pM. Include a DMSO-only vehicle control.

  • Kinase Reaction: In a 384-well plate, add 5 µL of the kinase/substrate solution to 50 nL of each compound dilution. Initiate the reaction by adding ATP. Incubate for 1 hour at room temperature.

  • ADP Detection: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Luminescence Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes.

  • Data Acquisition: Read the luminescence signal on a plate reader.

  • Data Analysis: Normalize the data to controls (0% inhibition for DMSO, 100% inhibition for no enzyme). Plot the normalized response against the log of compound concentration and fit a four-parameter logistic curve to determine the IC50 value.

Comparative Data Summary:

CompoundPutative TargetIC50 (nM) vs. Src KinasePotency RankNotes
3-(2-Chlorophenyl)-6-methoxypyridazineSrc Kinase45.22Shows potent, sub-micromolar inhibition.
Dasatinib (Positive Control)Multi-kinase0.81Establishes the benchmark for high-potency Src inhibition.
Staurosporine (Broad-Spectrum)Pan-kinase5.63Confirms the assay is sensitive to known kinase inhibitors.
DMSO (Vehicle Control)None>100,0004Defines the baseline of no inhibition.
Experiment 1B: Surface Plasmon Resonance (SPR) for Binding Kinetics

While IC50 values demonstrate potency, they do not reveal the dynamics of the binding event. SPR measures the real-time association (k_on) and dissociation (k_off) rates of an analyte (our compound) binding to a ligand (our kinase) immobilized on a sensor chip. The equilibrium dissociation constant (KD), a true measure of affinity, is calculated as k_off / k_on.

Protocol:

  • Chip Preparation: Covalently immobilize purified Src kinase onto a CM5 sensor chip via amine coupling.

  • Analyte Preparation: Prepare serial dilutions of 3-(2-Chlorophenyl)-6-methoxypyridazine and Dasatinib in running buffer.

  • Binding Cycle:

    • Inject the running buffer over the sensor surface to establish a stable baseline.

    • Inject a specific concentration of the compound (analyte) for a set time (e.g., 180 seconds) to measure the association phase.

    • Switch back to injecting running buffer to measure the dissociation phase.

  • Regeneration: Inject a low-pH solution (e.g., glycine-HCl, pH 2.5) to strip the bound compound and prepare the surface for the next cycle.

  • Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate k_on, k_off, and KD.

Comparative Data Summary:

Compoundk_on (1/Ms)k_off (1/s)KD (nM)Kinetic Profile Interpretation
3-(2-Chlorophenyl)-6-methoxypyridazine2.1 x 10^59.5 x 10^-345.2Exhibits a moderately fast association and a relatively slow dissociation, suggesting stable binding.
Dasatinib (Positive Control)8.9 x 10^57.1 x 10^-40.8Characterized by a very fast on-rate and a very slow off-rate, indicative of high-affinity binding.

Part 2: Target Validation in a Cellular Context

Demonstrating biochemical activity is essential, but confirming that the compound engages its target within the complex milieu of a living cell and elicits the expected downstream effect is the critical next step.

G cluster_pathway Simplified Src Signaling Pathway cluster_inhibition Src Src Kinase (Active) FAK FAK (Focal Adhesion Kinase) Src->FAK phosphorylates paxillin Paxillin FAK->paxillin phosphorylates pFAK p-FAK (Y397) (Phosphorylated) pPaxillin p-Paxillin (Y118) (Phosphorylated) downstream Cell Proliferation, Migration, Survival pFAK->downstream pPaxillin->downstream Compound 3-(2-Chlorophenyl)-6-methoxypyridazine OR Dasatinib Compound->Src INHIBITS

Figure 2: Simplified Src signaling pathway. Inhibition by our compound is expected to decrease phosphorylation of downstream substrates like FAK.

Experiment 2A: Cellular Thermal Shift Assay (CETSA®)

CETSA® leverages the principle that a protein becomes more thermally stable when its ligand is bound. By heating intact cells treated with a compound and then measuring the amount of soluble target protein remaining, we can confirm target engagement in a physiological setting.

Protocol:

  • Cell Treatment: Culture a relevant cell line (e.g., HT-29, which has high Src activity) and treat with 3-(2-Chlorophenyl)-6-methoxypyridazine (e.g., at 10x IC50), Dasatinib, or DMSO for 1 hour.

  • Heating: Aliquot the cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 64°C) for 3 minutes.

  • Cell Lysis: Lyse the cells by freeze-thawing.

  • Fractionation: Separate the soluble protein fraction (containing stabilized, non-denatured protein) from the precipitated fraction by centrifugation.

  • Protein Detection: Analyze the amount of soluble Src kinase in the supernatant using Western Blot or ELISA.

  • Data Analysis: Plot the amount of soluble Src against temperature for each treatment condition. A rightward shift in the melting curve for compound-treated cells compared to the DMSO control indicates target stabilization and therefore, engagement.

Expected Outcome: Both 3-(2-Chlorophenyl)-6-methoxypyridazine and Dasatinib are expected to induce a significant thermal shift, confirming they bind to and stabilize Src kinase inside living cells.

Experiment 2B: Western Blot for Downstream Substrate Phosphorylation

The definitive test of functional target inhibition is to measure the phosphorylation status of a known downstream substrate. Src kinase directly phosphorylates Focal Adhesion Kinase (FAK) at tyrosine 397 (Y397). A reduction in p-FAK (Y397) levels upon compound treatment provides strong evidence of on-target activity.

Protocol:

  • Cell Treatment: Plate HT-29 cells and allow them to adhere. Starve the cells (e.g., in serum-free media) to reduce baseline signaling, then treat with serial dilutions of 3-(2-Chlorophenyl)-6-methoxypyridazine, Dasatinib, or DMSO for 2 hours.

  • Protein Extraction: Lyse the cells in RIPA buffer containing phosphatase and protease inhibitors.

  • Quantification: Determine the total protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% BSA in TBST).

    • Incubate with primary antibodies against p-FAK (Y397), total FAK, and a loading control (e.g., GAPDH or β-actin).

    • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Densitometry: Quantify the band intensity. Normalize the p-FAK signal to the total FAK signal to account for any changes in total protein expression.

Comparative Data Summary:

CompoundEC50 (nM) for p-FAK InhibitionInterpretation
3-(2-Chlorophenyl)-6-methoxypyridazine188.5Effectively inhibits Src kinase activity in cells, leading to a dose-dependent decrease in downstream signaling.
Dasatinib (Positive Control)4.1Demonstrates potent cellular activity, consistent with its high biochemical potency.
DMSO (Vehicle Control)No InhibitionShows that the vehicle does not affect the signaling pathway.

Part 3: Defining Selectivity and Potential Liabilities

An effective drug is not only potent but also selective. Assessing the compound's activity across the broader kinome is crucial to understanding potential off-target effects, which could lead to toxicity or unexpected pharmacology.

Experiment 3: Kinome-wide Selectivity Profiling

Services like Eurofins' KinomeScan™ or Promega's Lumit™ Kinase Selectivity Profiling Systems utilize binding or activity assays to profile a compound against a large panel of human kinases (e.g., 400+). The output reveals the compound's primary target(s) and any off-targets.

Methodology:

  • Submit the compound of interest, 3-(2-Chlorophenyl)-6-methoxypyridazine, for screening at a fixed concentration (e.g., 1 µM) against a comprehensive kinase panel.

  • The screening platform measures the percent inhibition for each kinase in the panel.

  • Results are often visualized as a "tree spot" diagram, mapping inhibition levels onto the human kinome tree.

  • Follow-up dose-response assays are performed for any significant off-target "hits" to determine their IC50 values.

Comparative Selectivity Profile:

CompoundPrimary Target (Src) Inhibition @ 1µMOff-Targets with >90% Inhibition @ 1µMSelectivity Score (S-Score)Interpretation
3-(2-Chlorophenyl)-6-methoxypyridazine99%4 (e.g., LCK, YES, FYN)0.01Highly potent against Src. Shows some off-target activity against other Src family kinases, which is common. Overall, a relatively selective profile.
Dasatinib (Positive Control)100%25+ (e.g., ABL, c-KIT, PDGFRβ)0.35Known multi-kinase inhibitor. Its clinical efficacy is derived from hitting multiple oncogenic pathways, but this also contributes to its side-effect profile.

Conclusion: Synthesizing the Evidence

This systematic, comparative investigation provides a robust validation of the mechanism of action for 3-(2-Chlorophenyl)-6-methoxypyridazine. The collective data from biochemical, cellular, and selectivity assays converge to build a high-confidence profile.

Based on our hypothetical data, 3-(2-Chlorophenyl)-6-methoxypyridazine is a potent and relatively selective inhibitor of Src kinase .

  • Biochemical assays confirmed direct, high-affinity binding and potent enzymatic inhibition with an IC50 of 45.2 nM.

  • Cellular assays verified that the compound engages Src kinase in intact cells (CETSA®) and functionally inhibits its downstream signaling pathway, blocking FAK phosphorylation with an EC50 of 188.5 nM.

  • Selectivity profiling revealed a focused activity profile, primarily targeting the Src family of kinases, distinguishing it from the broader activity of a multi-kinase inhibitor like Dasatinib.

This validated MoA provides a strong foundation for further preclinical development, guiding future studies in disease-relevant models where Src kinase is a known therapeutic target.

References

  • Title: Surface Plasmon Resonance (SPR) for Measuring Binding Constants Source: Cytiva URL: [Link]

  • Title: CETSA® for Target Engagement Studies Source: Pelago Bioscience URL: [Link]

Validation

A Comparative Guide to Off-Target Activity Profiling of 3-(2-Chlorophenyl)-6-methoxypyridazine

Abstract This guide provides a comprehensive, multi-tiered strategy for the in-depth off-target activity profiling of 3-(2-Chlorophenyl)-6-methoxypyridazine, a novel small molecule with therapeutic potential. Recognizing...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide provides a comprehensive, multi-tiered strategy for the in-depth off-target activity profiling of 3-(2-Chlorophenyl)-6-methoxypyridazine, a novel small molecule with therapeutic potential. Recognizing that early and thorough characterization of a compound's selectivity is paramount for successful drug development, we present a logical workflow progressing from broad, high-throughput screening to specific, cell-based validation and unbiased target identification. This document details the causality behind experimental choices, provides validated protocols for key assays such as kinase selectivity screening, Cellular Thermal Shift Assay (CETSA), and affinity chromatography, and offers a framework for interpreting the resulting data. The objective is to equip researchers and drug development professionals with the scientific rationale and practical methodologies required to build a robust safety and selectivity profile, thereby minimizing the risk of late-stage attrition due to unforeseen off-target effects.

Introduction: The Pyridazine Scaffold and the Imperative for Selectivity Profiling

The pyridazine chemical scaffold is a prominent feature in a multitude of biologically active compounds, demonstrating a wide array of pharmacological activities including analgesic, anti-inflammatory, and anticancer effects[1][2]. Our compound of interest, 3-(2-Chlorophenyl)-6-methoxypyridazine (hereafter referred to as CPMP), is a novel derivative within this class. Based on preliminary structural analysis and in-silico modeling, its primary therapeutic hypothesis is the inhibition of a specific protein kinase critical in cell cycle progression.

However, the very versatility of the pyridazine core suggests a potential for polypharmacology—the ability to interact with multiple targets. While sometimes beneficial, unintended off-target interactions are a leading cause of adverse drug reactions (ADRs) and compound attrition during clinical development[3][4]. A classic cautionary tale is the hERG potassium channel, where off-target inhibition by various drugs has led to severe cardiovascular risk and market withdrawals[5]. Therefore, a proactive and rigorous off-target profiling campaign is not merely a regulatory requirement but a foundational component of building a successful therapeutic candidate.

This guide outlines a systematic approach to de-risk CPMP by comprehensively mapping its protein interaction landscape.

A Multi-Tiered Strategy for Off-Target Profiling

We advocate for a tiered approach that balances breadth, depth, and resource allocation. The strategy begins with broad, cost-effective screening to identify potential liabilities and progresses to more complex, physiologically relevant assays to confirm and characterize these interactions.

G cluster_0 Tier 1: Broad Liability Screening cluster_1 Tier 2: Cellular Target Validation cluster_2 Tier 3: Unbiased Target Deconvolution T1_InSilico In Silico Prediction (ML & Cheminformatics) T1_Kinase Broad Kinase Panel (>400 Kinases) T1_InSilico->T1_Kinase Prioritize Experimental Design T1_Safety Safety Pharmacology Panel (e.g., Safety77) T1_InSilico->T1_Safety T2_CETSA Cellular Thermal Shift Assay (CETSA) T1_Kinase->T2_CETSA Validate Hits in Cellular Context T1_Safety->T2_CETSA T3_Affinity Affinity Chromatography Mass Spectrometry (AC-MS) T2_CETSA->T3_Affinity Identify Novel Unexpected Binders end Comprehensive Selectivity Profile T3_Affinity->end start Start Profiling of CPMP start->T1_InSilico

Caption: A tiered workflow for comprehensive off-target profiling of CPMP.

Tier 1: Broad Screening for Potential Liabilities

The initial goal is to cast a wide net to identify the most likely off-target interactions using established, high-throughput methods.

In Silico Off-Target Prediction

Causality: Before committing to expensive wet-lab experiments, computational methods provide a cost-effective way to predict potential off-target interactions based on the chemical structure of CPMP[6]. By comparing CPMP to databases of compounds with known protein interactions, machine learning and chemical similarity algorithms can generate a list of putative off-targets, helping to prioritize subsequent experimental screens[7][8].

Methodology:

  • Utilize a combination of ligand-based methods, such as Similarity Ensemble Approach (SEA), and machine learning models (e.g., Graph Neural Networks) trained on large-scale bioactivity data[6][8].

  • Input the 2D structure of CPMP into the predictive platform.

  • Analyze the output, which typically includes a ranked list of potential protein targets and the confidence of the prediction.

  • Pay special attention to predicted interactions with targets known to be associated with toxicity (e.g., hERG, nuclear receptors, key metabolic enzymes).

Biochemical Kinase Selectivity Profiling

Causality: Given that the hypothesized primary target is a kinase, assessing selectivity across the human kinome is the most critical first experimental step. Many kinase inhibitors achieve their potency by targeting the highly conserved ATP-binding pocket, creating a significant risk of cross-reactivity. Broad panel screening provides a clear view of the compound's selectivity and identifies off-target kinases that could lead to toxicity or provide opportunities for therapeutic repositioning.

Methodology: We will utilize a commercial kinase profiling service that employs a robust, activity-based assay format.

Experimental Protocol: Broad Kinase Panel Screen (Example using ADP-Glo™)

  • Assay Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The light generated is proportional to kinase activity[9].

  • Panel Selection: Select a comprehensive panel, such as the Promega General Panel or a larger offering from a CRO like Reaction Biology, covering a broad representation of the human kinome[10][11].

  • Compound Preparation: Prepare a 10 mM stock solution of CPMP in 100% DMSO.

  • Assay Concentration: Perform an initial single-point screen at a high concentration (e.g., 1 µM or 10 µM) to maximize the chances of identifying even weak interactions[9].

  • ATP Concentration: It is crucial to run the assay at a fixed ATP concentration that approximates physiological conditions (e.g., 1 mM) or at the apparent Km for each kinase, as this choice significantly impacts the interpretation of inhibitor potency[12][13].

  • Procedure: The assay is typically performed in a 384-well plate format. The kinases, substrates, and CPMP are combined and incubated. The ADP-Glo™ reagents are then added to measure the remaining kinase activity[11].

  • Data Analysis: Results are expressed as percent inhibition relative to a vehicle (DMSO) control. A common threshold for a "hit" is >50% inhibition.

Data Presentation: Sample Kinase Profiling Data for CPMP

Kinase Target% Inhibition @ 1 µM CPMPPrimary Target FamilyOff-Target Family
CDK2/CycA 95% Yes No
CDK5/p2588%YesNo
AURKB15%NoNo
SRC65%NoYes (Hit)
LCK58%NoYes (Hit)
hERG5%NoNo
... (400+ more).........
In Vitro Safety Pharmacology Panel

Causality: To identify liabilities beyond kinases, a standard safety panel is essential. These panels screen the compound against a curated set of targets (GPCRs, ion channels, transporters, enzymes) that are historically linked to clinical ADRs[3]. The Safety-77 panel, for instance, is an industry-standard collection of such targets[3]. Early identification of interactions with these targets is critical for project viability[4][14].

Methodology: Engage a specialized CRO (e.g., Eurofins Discovery, WuXi AppTec) to perform a binding or functional assay screen against a standard panel like the Safety-44 or Safety-77[4][15].

Data Presentation: Sample Safety Panel Data for CPMP

TargetAssay Type% Inhibition/Activity @ 10 µM CPMPPotential Clinical Implication
5-HT2B ReceptorBinding72%Cardiotoxicity (Valvulopathy)
Dopamine Transporter (DAT)Binding45%CNS Side Effects
hERGFunctional<10%Low risk of QT prolongation
M1 Muscarinic ReceptorBinding<10%Low risk of anticholinergic effects
... (70+ more).........

Tier 2: Validating Hits in a Cellular Context

Causality: A positive result in a biochemical or binding assay is not definitive proof of a physiological interaction. It does not account for cell permeability, compound metabolism, or the true engagement of the target in its native cellular environment. CETSA is a powerful biophysical method that directly measures drug-target interaction in intact cells, bridging the gap between biochemical screening and cellular phenotype[16][17]. The principle is that a protein becomes more stable to heat-induced denaturation when its ligand is bound[18].

Cellular Thermal Shift Assay (CETSA)

G cluster_0 CETSA Workflow A 1. Treat intact cells with DMSO or CPMP B 2. Heat cells across a temperature gradient (e.g., 40-70°C) A->B C 3. Lyse cells (e.g., freeze-thaw) B->C D 4. Separate soluble vs. aggregated proteins (Centrifugation) C->D E 5. Collect supernatant (soluble fraction) D->E F 6. Quantify soluble target protein (Western Blot / ELISA) E->F G 7. Plot melt curve to determine thermal shift F->G

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Experimental Protocol: CETSA for SRC Kinase This protocol is designed to validate the SRC kinase hit identified in Tier 1.

  • Cell Culture: Culture a relevant cell line (e.g., MCF-7, which expresses SRC) in appropriate media at 37°C and 5% CO₂[16].

  • Compound Treatment: Treat cells with either vehicle (0.1% DMSO) or a concentration of CPMP (e.g., 10 µM) for 1-2 hours.

  • Heat Challenge: Aliquot the cell suspensions into PCR tubes. Use a thermal cycler to heat the tubes at a range of temperatures (e.g., 46°C to 64°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature[16].

  • Cell Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath[16].

  • Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins[16].

  • Sample Preparation: Carefully collect the supernatant (soluble fraction). Determine the protein concentration using a BCA assay to ensure equal loading.

  • Western Blot Analysis:

    • Separate equal amounts of protein using SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane (e.g., with 5% non-fat milk in TBST).

    • Incubate with a primary antibody specific for SRC kinase overnight at 4°C.

    • Wash and incubate with an HRP-conjugated secondary antibody.

    • Detect the signal using an ECL substrate and quantify band intensity[16][19].

  • Data Analysis: For each temperature point, normalize the band intensity to the 37°C control. Plot the normalized soluble protein fraction against temperature. A rightward shift in the melting curve for CPMP-treated cells compared to DMSO indicates target stabilization and engagement[17].

Tier 3: Unbiased Identification of Novel Targets

Causality: While panel-based screening is excellent for known liabilities, it cannot identify novel or completely unexpected off-targets. To create a truly comprehensive profile, an unbiased approach is needed. Affinity chromatography coupled with mass spectrometry (AC-MS) is a classic and powerful technique for target deconvolution[20][21]. It uses an immobilized version of the drug to "fish" for binding partners from a complex cell proteome[22][23].

Affinity Chromatography-Mass Spectrometry (AC-MS)

G cluster_0 Critical Controls A 1. Immobilize CPMP onto solid support beads via a linker B 2. Incubate beads with cell lysate (proteome) A->B C 3. Wash away non-specific binders B->C D 4. Elute specifically bound proteins C->D E 5. Identify eluted proteins by LC-MS/MS D->E Control1 Beads without CPMP Control2 Competition with excess free CPMP

Caption: Workflow for unbiased target identification using AC-MS.

Experimental Protocol: AC-MS for CPMP

  • Probe Synthesis: Synthesize a derivative of CPMP with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). It is critical that this modification does not abrogate the compound's primary activity[24].

  • Immobilization: Covalently attach the CPMP-linker construct to the beads according to the manufacturer's protocol.

  • Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue.

  • Affinity Pulldown:

    • Incubate the CPMP-conjugated beads with the cell lysate to allow proteins to bind.

    • Control 1 (Nonspecific Binding): In parallel, incubate unconjugated beads with the lysate[24].

    • Control 2 (Competition): Pre-incubate the lysate with a high concentration of free, unmodified CPMP before adding the CPMP-conjugated beads. True targets will be competed off and absent in the final eluate[23][24].

  • Washing: Perform a series of stringent washes with buffer to remove proteins that are weakly or non-specifically bound to the beads[21].

  • Elution: Elute the specifically bound proteins from the beads, for example by changing the pH, increasing salt concentration, or using a denaturant like SDS.

  • Protein Identification: Resolve the eluted proteins by SDS-PAGE, excise the bands, and perform in-gel trypsin digestion. Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins[22].

  • Data Analysis: Compare the protein lists from the experimental pulldown and the two control pulldowns. Proteins that are significantly enriched in the experimental sample and depleted in the competition control are considered high-confidence binding partners of CPMP.

Conclusion and Next Steps

This guide presents a rigorous, phased approach to systematically profile the off-target activities of 3-(2-Chlorophenyl)-6-methoxypyridazine. By integrating computational prediction, broad biochemical and safety panels, cellular target engagement validation, and unbiased proteomics, this workflow generates a comprehensive selectivity profile essential for informed decision-making in drug development.

Any confirmed and validated off-target hits must be further investigated. Follow-up studies should include determining the potency (IC₅₀ or EC₅₀) of CPMP against these targets and assessing the functional consequences of their modulation in relevant cellular assays. This detailed understanding of on- and off-target pharmacology is the cornerstone of developing a safe and effective therapeutic agent.

References

  • Technology Networks. (2018, November 29). 5 Target Deconvolution Approaches in Drug Discovery. Retrieved from [Link]

  • Indigo Biosciences. (n.d.). Safety Pharmacology Profiling for Drug Development. Retrieved from [Link]

  • Bamborough, P., et al. (n.d.). Measuring and interpreting the selectivity of protein kinase inhibitors. National Institutes of Health. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). Industry-leading In Vitro Safety Pharmacology Profiling. Retrieved from [Link]

  • Martinez Molina, D., et al. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Institutes of Health. Retrieved from [Link]

  • ResearchGate. (n.d.). Affinity chromatography-based proteomics for drug target deconvolution. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Retrieved from [Link]

  • Scientist.com. (2025, September 22). Evolving Secondary Pharmacology: Functional, Dose–Response Safety Panels For Every Stage Of Discovery. Retrieved from [Link]

  • American Chemical Society. (2023, March 17). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Retrieved from [Link]

  • National Institutes of Health. (2013, January 18). Target deconvolution techniques in modern phenotypic profiling. Retrieved from [Link]

  • Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

  • Reaction Biology. (n.d.). Kinase Selectivity Panels. Retrieved from [Link]

  • PubMed. (2009, June 9). Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution. Retrieved from [Link]

  • Pharmaron. (n.d.). In Vitro Safety Panel I Binding & Functional Assays. Retrieved from [Link]

  • Taylor & Francis Online. (2009, June 9). Full article: Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution. Retrieved from [Link]

  • National Institutes of Health. (n.d.). In silico off-target profiling for enhanced drug safety assessment. Retrieved from [Link]

  • MDPI. (2023, October 22). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. Retrieved from [Link]

  • SAR Publication. (2019, July 30). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. Retrieved from [Link]

  • PubMed. (n.d.). Diverse Pharmacological Potential of Pyridazine Analogs against Various Diseases. Retrieved from [Link]

  • YouTube. (2020, August 23). off-target effects of drugs. Retrieved from [Link]

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Comparative

A Comparative Guide to the Neurotoxicity of Substituted Pyridazine Derivatives

For Researchers, Scientists, and Drug Development Professionals The pyridazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activi...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The pyridazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities, including anti-inflammatory, anticonvulsant, and antihypertensive effects.[1][2] However, as with any chemical entity intended for therapeutic use, a thorough understanding of its toxicological profile is paramount. This guide provides a comparative analysis of the neurotoxicity of different substituted pyridazine derivatives, synthesizing data from preclinical studies to elucidate structure-activity relationships and guide safer drug design.

Introduction to Pyridazine Derivatives and Neurotoxicity

Pyridazines are six-membered heterocyclic rings containing two adjacent nitrogen atoms.[1] Their unique physicochemical properties, such as their dipole moment and hydrogen bonding capabilities, make them attractive for drug design.[3] Derivatives of this core structure, particularly pyridazin-3(2H)-ones, have been extensively investigated for their biological activities.[1][4] While many derivatives are being developed for their therapeutic benefits in the central nervous system (CNS), such as anticonvulsants and treatments for neurodegenerative diseases like Alzheimer's, it is crucial to evaluate their potential for adverse neurological effects.[5][6][7]

Neurotoxicity encompasses adverse effects on the structure or function of the central or peripheral nervous system.[8] For pyridazine derivatives, this can manifest in various ways, from overt seizures to subtle changes in neuronal function. Understanding the structural modifications that influence this neurotoxic potential is a key objective in the development of safe and effective pyridazine-based drugs.

Mechanisms of Pyridazine-Induced Neurotoxicity

The neurotoxic effects of pyridazine derivatives can be mediated through several mechanisms. While some compounds are designed to beneficially modulate neurological pathways, off-target effects or excessive activity can lead to toxicity.

  • Excitotoxicity: An excess of the excitatory neurotransmitter glutamate in the synaptic cleft can lead to neuronal injury.[9] Some pyridazine derivatives are designed to activate the glutamate transporter EAAT2, which helps clear excess glutamate.[9][10] However, imbalance in glutamatergic signaling can be a potential source of neurotoxicity.

  • Enzyme Inhibition: Monoamine oxidase (MAO) enzymes are crucial for neurotransmitter metabolism. Pyridazinone derivatives have been developed as selective MAO-B inhibitors for conditions like Parkinson's disease.[11][12] Inhibition of MAO-B can reduce the generation of neurotoxic byproducts like hydrogen peroxide.[11][12] Conversely, non-selective or overly potent inhibition could disrupt normal neurotransmitter homeostasis.

  • Receptor Modulation: Direct interaction with neurotransmitter receptors is a common mechanism of action. Alterations in neuronal signaling through these interactions can lead to adverse effects if not finely tuned.

  • Oxidative Stress: The generation of reactive oxygen species (ROS) that overwhelm the cell's antioxidant defenses can lead to neuronal damage. This is a common pathway for many neurotoxic compounds.

Comparative Neurotoxicity: A Structure-Activity Relationship (SAR) Perspective

The neurotoxic profile of a pyridazine derivative is highly dependent on the nature and position of its substituents. Preclinical studies, primarily in rodent models, provide valuable comparative data.

A common initial assessment of neurotoxicity is the rotorod test, which evaluates motor coordination. A compound's inability to maintain balance on the rotating rod indicates potential neurological impairment. Many studies on anticonvulsant pyridazine derivatives report a lack of neurotoxicity at therapeutic doses in this assay.[8][13][14][15]

For instance, a series of 2-aryl-6-(phenylamino)pyridazin-3(2H)-one derivatives were tested for both anticonvulsant activity and neurotoxicity. These compounds showed no neurotoxic effects up to a dose of 200 mg/kg in mice.[13] Similarly, another study on 6-aryl-2-(imidazol-1-yl/1,2,4-triazol-1-yl)-2-methyl-4,5-dihydro-(2H)-pyridazin-3-ones found no neurotoxicity at a dose level of 100 mg/kg.[8][14][15]

Table 1: Comparative Neurotoxicity of Selected Pyridazine Derivatives in Preclinical Models

Derivative ClassModelNeurotoxicity EndpointResultReference
2-aryl-6-(phenylamino)pyridazin-3(2H)-onesMouseRotorod testNo neurotoxicity observed up to 200 mg/kg[13]
6-aryl-2-(imidazol-1-yl/1,2,4-triazol-1-yl)-2-methyl-4,5-dihydro-(2H)-pyridazin-3-onesMouseRotorod testNo neurotoxicity observed at 100 mg/kg[8][14][15]
Pyridazine substituted s-triazinesRatAcute and repeated dose toxicityLD50 values determined for antihypertensive candidates[16][17]

While many studies focus on the absence of acute neurotoxicity for anticonvulsant candidates, it is important to note that other classes of pyridazine derivatives are designed for different targets and may have different safety profiles. For example, in the development of antihypertensive agents, acute and repeated dose toxicity studies are conducted to determine the lethal dose (LD50) and identify potential target organs for toxicity.[16][17]

The key takeaway from the available literature is that specific substitution patterns on the pyridazine ring are critical in defining the therapeutic window and minimizing neurotoxicity. For many anticonvulsant pyridazinones, the presence of an aryl group at the 6-position appears compatible with a good safety profile in initial screens.[8][13][14][15]

Experimental Protocols for Assessing Neurotoxicity

To ensure the validity and reproducibility of neurotoxicity assessments, standardized protocols are essential. Below are detailed methodologies for key in vivo and in vitro experiments.

This method assesses motor coordination in rodents and is a primary screen for acute neurological deficits.

Objective: To evaluate the effect of a test compound on motor coordination and balance.

Materials:

  • Rotorod apparatus (a rotating rod with adjustable speed)

  • Test animals (e.g., male Swiss albino mice)

  • Test compound dissolved in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

  • Positive control (e.g., Diazepam)

  • Vehicle control

Procedure:

  • Animal Acclimatization: Allow animals to acclimate to the laboratory environment for at least one week before the experiment.

  • Training: Train the mice on the rotorod at a constant speed (e.g., 25 rpm) for a set duration (e.g., 5 minutes). Repeat this for 2-3 trials per day for 2-3 days until a stable baseline performance is achieved.

  • Dosing: Administer the test compound, vehicle, or positive control to different groups of trained animals via the intended route (e.g., intraperitoneal injection).

  • Testing: At various time points after administration (e.g., 30, 60, 90, and 120 minutes), place each mouse on the rotating rod.

  • Data Collection: Record the time each animal remains on the rod (latency to fall). A maximum trial duration is typically set (e.g., 300 seconds).

  • Analysis: Compare the latency to fall for the test compound group with the vehicle control group. A statistically significant decrease in performance indicates neurotoxicity. The positive control should induce a significant deficit, validating the assay.

In vitro assays using neuronal cell lines (e.g., SH-SY5Y, PC12) or primary neurons offer a higher-throughput method to assess cytotoxicity and specific mechanisms of neurotoxicity.[18]

Objective: To determine the cytotoxic effect of a test compound on neuronal cells.

Materials:

  • Human neuroblastoma cell line (e.g., SH-SY5Y)

  • Cell culture medium (e.g., DMEM/F12 with 10% FBS)

  • 96-well cell culture plates

  • Test compound dissolved in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • Plate reader

Procedure:

  • Cell Seeding: Seed the SH-SY5Y cells into a 96-well plate at a predetermined density (e.g., 1 x 10^4 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of the test compound. Include vehicle-only wells as a negative control and a known neurotoxin (e.g., rotenone) as a positive control.

  • Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

  • MTT Assay:

    • Add MTT solution to each well and incubate for 3-4 hours. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

    • Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC50 (the concentration at which 50% of cell viability is inhibited).

Visualizing Experimental Workflows and Mechanisms

Diagrams are crucial for understanding complex biological processes and experimental designs.

Workflow for Neurotoxicity Screening of Pyridazine Derivatives

G cluster_0 In Silico & Synthesis cluster_1 In Vitro Screening cluster_2 In Vivo Assessment cluster_3 Decision in_silico In Silico Toxicity Prediction synthesis Compound Synthesis & Characterization in_silico->synthesis cytotoxicity Neuronal Cytotoxicity (e.g., MTT Assay) synthesis->cytotoxicity ros Reactive Oxygen Species (ROS) Assay cytotoxicity->ros If cytotoxic acute_tox Acute Neurotoxicity (e.g., Rotorod Test) ros->acute_tox dose_tox Repeated Dose Toxicity Studies acute_tox->dose_tox If no acute effects decision Lead Candidate Selection dose_tox->decision

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-(2-Chlorophenyl)-6-methoxypyridazine

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The handling and disposal of specialized chemical reagents...

Author: BenchChem Technical Support Team. Date: March 2026

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The handling and disposal of specialized chemical reagents like 3-(2-Chlorophenyl)-6-methoxypyridazine demand a meticulous, informed approach. This guide provides an in-depth, procedural framework for its proper disposal, grounded in established safety protocols and regulatory standards. Our objective is to move beyond mere compliance, fostering a culture of proactive safety that protects both laboratory personnel and the environment.

Core Principles: Hazard Assessment and the Precautionary Stance

The guiding principle must be one of precaution: in the absence of complete data, we treat the substance as hazardous. Analogous compounds exhibit a range of health and environmental hazards, including skin and eye irritation, potential harm if swallowed, inhaled, or in contact with skin, and, critically, toxicity to aquatic life with long-lasting effects.[1][2][4] This last point is paramount, as it strictly prohibits any form of drain disposal.[5]

Summary of Anticipated Hazards and Required Actions
Parameter Guideline & Rationale
GHS Hazard Classification (Anticipated) Warning: Likely classified under GHS07 (Exclamation Mark) and GHS09 (Environment).[6] This anticipates skin/eye irritation and acute toxicity, alongside environmental hazards.
Primary Health Hazards Causes skin and serious eye irritation.[1][2][3] May cause respiratory irritation.[1][2][4] Harmful if swallowed or in contact with skin.
Primary Environmental Hazard Toxic to aquatic life with long-lasting effects. This is a critical determinant for disposal pathways, making environmental release unacceptable.
Required Personal Protective Equipment (PPE) Nitrile gloves, chemical safety goggles, and a lab coat are mandatory.[1][4] All handling of solids should occur in a certified chemical fume hood.
Prohibited Disposal Methods Drain Disposal & Regular Trash. Absolutely prohibited due to aquatic toxicity and hazardous chemical properties.[5]
Mandatory Disposal Method Licensed Hazardous Waste Contractor. All waste must be collected for disposal via high-temperature incineration at an approved facility.[1][2][7]

Step-by-Step Protocol for Waste Collection and Handling

Adherence to a systematic collection protocol is essential for ensuring safety and regulatory compliance from the point of generation to final disposal.

Step 1: Waste Characterization and Segregation

Immediately classify any material contaminated with 3-(2-Chlorophenyl)-6-methoxypyridazine as hazardous chemical waste. This includes:

  • Unused or expired pure compound.

  • Contaminated consumables (e.g., weigh boats, pipette tips, gloves).

  • Solvent rinses from contaminated glassware.

  • Spill cleanup materials.

This waste must be segregated from non-hazardous waste streams to prevent cross-contamination and ensure it is handled correctly.[8]

Step 2: Container Selection and Management
  • Primary Container: Use a dedicated, leak-proof hazardous waste container made of a compatible material, such as high-density polyethylene (HDPE) or glass. The container must have a secure, screw-top lid.

  • Container Integrity: Ensure the container is in good condition and compatible with the waste it will hold.[9]

  • Keep Closed: The container must remain closed at all times except when actively adding waste.[9][10] Leaving a funnel in an open container is a common and serious violation.

Step 3: Accurate and Compliant Labeling

Proper labeling is a cornerstone of safe waste management. Affix a hazardous waste tag to the container before adding the first drop of waste. The label must include:

  • The words "Hazardous Waste" .[9]

  • The full chemical name: "3-(2-Chlorophenyl)-6-methoxypyridazine" . Avoid using formulas or abbreviations.[9]

  • An accurate estimation of the concentration of all chemical constituents.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant," "Environmental Hazard").

  • The date of initial waste accumulation.

Step 4: Accumulation in a Satellite Accumulation Area (SAA)
  • Store the labeled waste container in a designated SAA, which is at or near the point of waste generation and under the control of laboratory personnel.[9]

  • Segregate the container from incompatible chemicals, particularly strong oxidizing agents.[2]

  • Regularly inspect the SAA for any signs of leaks or container degradation.[10]

Disposal Workflow: From Generation to Neutralization

The following workflow illustrates the mandatory, cradle-to-grave process for the disposal of 3-(2-Chlorophenyl)-6-methoxypyridazine waste. This system is designed to be self-validating, ensuring that each step is completed in a safe and compliant manner.

G Disposal Workflow for 3-(2-Chlorophenyl)-6-methoxypyridazine cluster_lab In-Laboratory Procedures cluster_disposal Institutional & External Procedures A 1. Waste Generation (e.g., unused chemical, contaminated labware) B 2. Hazard Characterization (Classify as Hazardous Waste) A->B C 3. Segregation & Containment (Use compatible, sealed container) B->C D 4. Labeling (Attach 'Hazardous Waste' tag with full details) C->D E 5. Accumulation (Store in designated Satellite Accumulation Area) D->E F 6. Request Pickup (Contact Institutional EHS when container is 90% full) E->F 90% Full G 7. EHS Consolidation (Waste moved to central storage facility) F->G H 8. Licensed Disposal (Transport by certified carrier to an approved facility) G->H I 9. Final Destruction (High-Temperature Incineration) H->I

Caption: Decision workflow for compliant chemical waste management.

Spill and Emergency Response

Preparedness is key to mitigating the impact of an accidental release.

For a Small Spill (Solid Powder):

  • Alert Personnel: Immediately notify others in the area.

  • Don PPE: Wear a lab coat, safety goggles, and two pairs of nitrile gloves.

  • Restrict Access: Prevent anyone from walking through the spill area.

  • Cover Gently: Lightly cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent the powder from becoming airborne. Do not generate dust.[11]

  • Collect Waste: Carefully sweep or scoop the material into a designated hazardous waste container.[11]

  • Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. All cleanup materials must be disposed of as hazardous waste.

  • Report: Inform your laboratory supervisor and/or Environmental Health & Safety (EHS) department.

For a Large Spill or if Feeling Unwell:

  • Evacuate: Immediately evacuate the area.

  • Alert: Activate the nearest fire alarm and notify emergency services (e.g., call 911) and your institution's EHS department.

  • Isolate: If safe to do so, close the doors to the affected area to contain any vapors.

  • Seek Medical Attention: If you have been exposed, seek immediate medical attention.[2][12] Provide first responders and medical personnel with the chemical name.

References

  • MCF Environmental Services. The Top 10 Hazardous Waste Disposal Best Practices. [Link]

  • MOLBASE. 3-[(2-chlorophenyl)methoxy]-1H-pyridazin-6-one. [Link]

  • American Chemical Society. Hazardous Waste and Disposal. [Link]

  • HCI. Top 7 Expert Guidelines to Follow for Proper Chemical Waste Disposal. [Link]

  • U.S. Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides. [Link]

  • Chemical Synthesis Database. 3-chloro-6-(2-chlorophenyl)pyridazine. [Link]

  • Columbia University Research. Hazardous Chemical Waste Management Guidelines. [Link]

  • U.S. Environmental Protection Agency. Requirements for Pesticide Disposal. [Link]

Sources

Handling

Personal protective equipment for handling 3-(2-Chlorophenyl)-6-methoxypyridazine

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance checklist, but as a systematic extension of experimental design. When handling specialized organic building blocks like 3-(2-Chlo...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance checklist, but as a systematic extension of experimental design. When handling specialized organic building blocks like 3-(2-Chlorophenyl)-6-methoxypyridazine , establishing a rigorous safety protocol is foundational to scientific integrity.

Because specific, long-term toxicological data for novel pharmaceutical building blocks is often incomplete, we must employ the precautionary principle, treating this compound as a potent irritant and potential bioactive agent. This guide establishes a field-proven, causality-driven strategy for personal protective equipment (PPE) selection, handling, and disposal.

Phase 1: Physicochemical Profiling & Hazard Causality

To design an effective safety protocol, we must first understand the molecular mechanics of the threat. The structure of 3-(2-Chlorophenyl)-6-methoxypyridazine features a lipophilic chlorophenyl ring coupled to a methoxypyridazine core.

Causality of Risk: The halogenated aromatic ring significantly increases the compound's lipophilicity (LogP). Highly lipophilic compounds bypass the skin's aqueous barrier more easily than hydrophilic molecules. If aerosolized powder contacts exposed skin or mucosal membranes, it can be rapidly absorbed, potentially acting as a skin sensitizer or central nervous system (CNS) irritant. Therefore, primary barriers (gloves, respiratory protection) must be selected to block fine particulate permeation and resist halogenated organic solvents during solutions preparation.

Table 1: Quantitative Chemical & Operational Profile

Property / Parameter Value / Designation
Chemical Name 3-(2-Chlorophenyl)-6-methoxypyridazine
CAS Registry Number 1333222-20-0
Molecular Formula C11H9ClN2O
Molecular Weight 220.65 g/mol [1]
Structural Features Halogenated aryl ring, methoxypyridazine core
Primary Hazard Class Irritant (Skin/Eyes/Respiratory)

| RCRA Waste Designation | Halogenated Organic Waste[2] |

Phase 2: Strategic PPE Selection & Engineering Controls

The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates that PPE must be matched to the specific hazards of the operation[3]. Our operational framework dictates PPE selection based on the scale of mass transfer.

G Title PPE & Handling Workflow 3-(2-Chlorophenyl)-6-methoxypyridazine Scale Assess Operational Scale Title->Scale Small Analytical/Bench Scale (< 5 g) Scale->Small Low Mass Large Preparative/Bulk Scale (> 5 g) Scale->Large High Mass BenchPPE Standard PPE Double Nitrile, Safety Glasses, FR Lab Coat Small->BenchPPE BulkPPE Enhanced PPE Double Nitrile, Face Shield, N95/P100 Respirator Large->BulkPPE FumeHood Engineering Control Certified Chemical Fume Hood BenchPPE->FumeHood BulkPPE->FumeHood Waste Halogenated Organic Waste FumeHood->Waste

Workflow for PPE selection and handling of 3-(2-Chlorophenyl)-6-methoxypyridazine.

Baseline PPE Configuration (All Operations)
  • Double Nitrile Gloves: Standard latex offers poor resistance to organic solvents used during solubilization. Double-gloving creates a self-validating breach system.

  • Flame-Resistant (FR) Lab Coat: Ensures protection against incidental splashes and static discharge, tightly cuffed at the wrists.

  • ANSI Z87.1 Safety Goggles: Prevents mucosal exposure to micro-particulates.

Phase 3: Self-Validating Handling Protocols

When conducting hazard assessments in research environments, procedures should be designed so that failure in one step is immediately obvious before harm occurs[4].

Step-by-Step Methodology: Analytical Weighing and Solubilization

  • Validate Engineering Controls: Ensure the chemical fume hood is operating with an average face velocity of 80-120 feet per minute (FPM).

    • Self-Validation Check: Open the sash to the working height (18 inches). Hold a thin strip of a Kimwipe at the sash edge. A distinct inward flutter visually validates negative pressure and active exhaust prior to opening the chemical container.

  • Don PPE & Establish Containment: Equip standard PPE (double nitrile gloves, goggles, lab coat). Place the source container of 3-(2-Chlorophenyl)-6-methoxypyridazine and the receiving vial inside a secondary containment tray within the hood.

  • Perform Tactile PPE Check:

    • Self-Validation Check: Pinch the outer layer of your nitrile glove. If you can pull it slightly without tugging your skin, you have successfully layered the gloves. This ensures that if the outer glove is contaminated, it can be shed without exposing the skin.

  • Static-Free Transfer: Using an anti-static (PTFE-coated or grounded) spatula, transfer the solid. Causality: Halogenated aromatic powders can accumulate static charge, leading to sudden aerosolization (the "fly-away" effect) when approached with a metallic spatula.

  • Solubilization: Introduce the organic solvent (e.g., DMSO, Dichloromethane) directly into the receiving vial while it remains in the secondary container. Cap the vial securely.

  • De-gowning and Verification: Remove the outer contaminated gloves inside the fume hood, dropping them directly into a solid waste container. Inspect the inner gloves. A clean inner glove validates that the primary barrier held during the operation.

Phase 4: Halogenated Waste Segregation and Decontamination

The disposal of 3-(2-Chlorophenyl)-6-methoxypyridazine must strictly adhere to the Resource Conservation and Recovery Act (RCRA) guidelines overseen by the EPA[2].

Causality of Segregation: The compound possesses a covalent carbon-chlorine bond. Under RCRA standards, it is strictly forbidden to mix halogenated waste with non-halogenated solvent waste. If halogenated compounds are incinerated under the lower temperatures utilized for standard organic solvents, they can generate highly toxic dioxins and corrosive hydrogen chloride gas.

Step-by-Step Methodology: Post-Operation Disposal

  • Segregate Liquid Waste: Any solvent mixtures containing 3-(2-Chlorophenyl)-6-methoxypyridazine must be poured into a carboy explicitly labeled as "Halogenated Organic Waste" . Ensure the label includes the accumulation start date and specific hazard warnings (e.g., "Toxic/Irritant")[2].

  • Decontaminate Tools: Rinse spatulas and secondary containment trays with a compatible halogenated solvent (like dichloromethane) directly into the halogenated waste carboy. Do not wash chemical residue down the sanitary sewer.

  • Manage Solid Waste: Dispose of empty chemical vials, contaminated Kimwipes, and the outer layer of nitrile gloves in a sealed, clearly marked "Hazardous Solid Waste" bin.

  • Final Hygiene: Remove the inner layer of gloves and wash hands thoroughly with soap and warm water for at least 30 seconds to remove any imperceptible trace contamination.

References

1.[1] Title: 3-(2-Chlorophenyl)-6-methoxypyridazine_1333222-20-0 Product Data Source: Hairui Chemical URL:

2.[3] Title: A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection Source: National Institutes of Health (NIH) / PMC (Detailing OSHA PPE Standard 29 CFR 1910 Subpart I) URL:

3.[4] Title: Identifying and Evaluating Hazards in Research Laboratories Source: American Chemical Society (ACS) URL:

4.[2] Title: Frequent Questions About Managing Hazardous Waste at Academic Laboratories Source: U.S. Environmental Protection Agency (EPA) (Detailing RCRA Subpart K labeling and segregation) URL:

Sources

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